Technical Documentation Center

Bis(4-methylphenyl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Bis(4-methylphenyl)methanamine
  • CAS: 55095-22-2

Core Science & Biosynthesis

Foundational

Technical Synthesis Guide: Bis(4-methylphenyl)methanamine

(4,4'-Dimethylbenzhydrylamine)[1] Executive Summary & Structural Definition Bis(4-methylphenyl)methanamine (CAS: 17450-22-5 for the HCl salt equivalent) is a critical diarylmethylamine scaffold.[1] Often referred to as 4...

Author: BenchChem Technical Support Team. Date: February 2026

(4,4'-Dimethylbenzhydrylamine)[1]

Executive Summary & Structural Definition

Bis(4-methylphenyl)methanamine (CAS: 17450-22-5 for the HCl salt equivalent) is a critical diarylmethylamine scaffold.[1] Often referred to as 4,4'-dimethylbenzhydrylamine , this primary amine serves as a pharmacophore in the synthesis of antihistamines (e.g., meclizine analogs) and is a vital intermediate for chiral resolving agents.

Nomenclature Clarification: To ensure precise chemical targeting, this guide focuses on the benzhydryl derivative (


), where the amine is attached to the methine bridge connecting two p-tolyl rings. This is distinct from the secondary amine bis(4-methylbenzyl)amine.[1]
PropertySpecification
IUPAC Name 1,1-Bis(4-methylphenyl)methanamine
Common Name 4,4'-Dimethylbenzhydrylamine
Molecular Formula

Molecular Weight 211.31 g/mol
Key Precursor 4,4'-Dimethylbenzophenone

Retrosynthetic Analysis & Strategy

The synthesis of sterically hindered diarylmethylamines requires overcoming the steric bulk of the two aryl rings. We evaluate two primary routes based on scale and purity requirements.

Strategic Pathways
  • Route A: Leuckart-Wallach Reaction (Industrial/Scalable)

    • Mechanism: Reductive amination using ammonium formate as a hydrogen and nitrogen source.[2]

    • Pros: One-pot operation, inexpensive reagents, robust.

    • Cons: High temperatures (

      
      C) required.[1]
      
  • Route B: Oxime Reduction (Laboratory/High Purity)

    • Mechanism: Condensation to ketoxime followed by metal-hydride or catalytic reduction.[1]

    • Pros: Milder conditions, higher stereocontrol potential, easier purification.

    • Cons: Two-step process.[1]

Pathway Visualization

Retrosynthesis Target Bis(4-methylphenyl)methanamine (Target) Imine Imine/Oxime Intermediate Target->Imine Reduction (Zn/AcOH or H2/Cat) Ketone 4,4'-Dimethylbenzophenone Imine->Ketone Condensation (NH2OH or HCOONH4) Precursors Toluene + p-Toluoyl Chloride Ketone->Precursors Friedel-Crafts Acylation

Figure 1: Retrosynthetic disconnection showing the central role of the ketone intermediate.[1]

Protocol A: The Leuckart-Wallach Reaction

Best for: Scale-up (>50g) and robust synthesis where ultra-high purity is not the immediate priority prior to recrystallization.[1]

Mechanistic Insight

The reaction proceeds via the formation of a formyl-derivative intermediate (


-formyl-4,4'-dimethylbenzhydrylamine).[1] The high temperature facilitates the dissociation of ammonium formate into ammonia and formic acid. Ammonia attacks the ketone to form an imine, which is then reduced by formic acid (hydride transfer) with the release of 

.
Experimental Procedure

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 eq)[1]

  • Ammonium Formate (4.0 eq) - Excess is critical for equilibrium drive.[1]

  • HCl (conc.) for hydrolysis.

Step-by-Step Workflow:

  • Condensation & Reduction:

    • In a round-bottom flask equipped with a distillation head (Dean-Stark trap is optional but helpful), combine 4,4'-dimethylbenzophenone and ammonium formate .[1]

    • Heat the mixture to 160–170°C .

    • Observation: The mixture will melt. Water and ammonia will evolve. Maintain temperature for 6–8 hours.

    • Note: If the reaction stalls, add a small quantity of formic acid to re-initiate.

  • Hydrolysis of the Formyl Intermediate:

    • Cool the reaction mixture to ~100°C.

    • Add conc. HCl (approx. 2 mL per gram of ketone) cautiously.

    • Reflux for 1–2 hours to cleave the

      
      -formyl group.
      
  • Isolation:

    • Cool to room temperature.[3] The amine hydrochloride may precipitate.

    • Dilute with water and wash with diethyl ether (removes unreacted ketone).

    • Basify the aqueous layer with NaOH (20%) to pH > 11.

    • Extract the free amine into Dichloromethane (DCM) (

      
      ).
      
    • Dry over

      
       and concentrate in vacuo.
      
Process Flow Diagram

LeuckartFlow Start Start: Ketone + NH4HCO2 Heat Heat to 165°C (6-8 Hours) Start->Heat Hydrolysis Acid Hydrolysis (Reflux w/ HCl) Heat->Hydrolysis Wash Ether Wash (Remove Ketone) Hydrolysis->Wash Basify Basify (NaOH) Extract DCM Wash->Basify Product Final Product (Free Base) Basify->Product

Figure 2: Operational workflow for the Leuckart synthesis route.[1]

Protocol B: Oxime Reduction (High Purity)

Best for: Laboratory scale (<10g) or when stereochemical control (via chiral reduction) is desired later.[1]

Step 1: Synthesis of 4,4'-Dimethylbenzophenone Oxime[1]
  • Dissolve 4,4'-dimethylbenzophenone (10 mmol) in Ethanol (20 mL).

  • Add Hydroxylamine Hydrochloride (15 mmol) and Sodium Acetate (15 mmol) (or Pyridine).

  • Reflux for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 8:2).

  • Pour into ice water. Filter the white precipitate.

  • Yield: Typically >90%.

  • Characterization: IR will show disappearance of C=O stretch (~1660

    
    ) and appearance of C=N (~1620 
    
    
    
    ).[1]
Step 2: Reduction to Amine

Method: Zinc/Acetic Acid (Classic & Selective) [1]

  • Suspend the Oxime (5 mmol) in Glacial Acetic Acid (15 mL).

  • Cool to 10°C.

  • Add Zinc Dust (20 mmol) portion-wise to control exotherm.

  • Stir at room temperature for 12 hours.

  • Filter off zinc residues.

  • Basify filtrate with

    
     and extract with EtOAc.
    

Alternative: Catalytic Hydrogenation

  • Catalyst: 10% Pd/C or Raney Nickel.

  • Conditions: 50 psi

    
    , Methanol solvent, Room Temp, 4 hours.
    
  • Note: This route is cleaner but requires pressure equipment.

Analytical Characterization

To validate the synthesis of Bis(4-methylphenyl)methanamine , compare obtained spectral data against these expected values.

TechniqueExpected Signal CharacteristicsStructural Assignment
1H NMR (CDCl3)

2.32 ppm (s, 6H)
Methyl groups (

)

5.15 ppm (s, 1H)
Methine bridge (

)

7.10–7.30 ppm (m, 8H)
Aromatic protons (AA'BB' system)

1.80 ppm (bs, 2H)
Amine protons (

)
IR Spectroscopy 3300–3400

N-H stretching (Primary amine doublet)
Mass Spectrometry m/z = 211.3

Molecular Ion
m/z = 196

Loss of methyl

Safety & Handling

  • Ammonia Evolution: The Leuckart reaction generates significant ammonia gas. Perform exclusively in a fume hood.

  • Thermal Hazards: Heating to 165°C poses burn and fire risks. Use a silicone oil bath for stable heat transfer; avoid mantle hot-spots.[1]

  • Cyanide Risk (Misconception): Unlike some amide dehydrations, this reaction does not typically generate cyanide, but carbon monoxide (CO) can be a byproduct of formic acid decomposition. Ensure ventilation.

References

  • Leuckart Reaction Protocol

    • Organic Syntheses, Coll.[4] Vol. 2, p. 503 (1943); Vol. 17, p. 76 (1937). Describes the general preparation of amines from ketones using ammonium formate.[2][5][6]

    • [1]

  • Oxime Reduction Method

    • George, J. et al. "Selective Reduction of Oximes to Amines." Journal of Organic Chemistry.
    • [1]

  • Physical Properties & CAS Data

    • PubChem CID 5246100 (Related Diamine distinction)
    • [1]

  • Mechanistic Overview

    • Wallach, O. "Zur Kenntnis der Terpene und der ätherischen Öle." Justus Liebigs Annalen der Chemie.
    • [1]

Sources

Exploratory

Bis(4-methylphenyl)methanamine chemical properties

This technical guide details the chemical properties, synthesis, and applications of Bis(4-methylphenyl)methanamine (CAS 55095-22-2), a specialized benzhydrylamine derivative used in peptide synthesis and medicinal chemi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the chemical properties, synthesis, and applications of Bis(4-methylphenyl)methanamine (CAS 55095-22-2), a specialized benzhydrylamine derivative used in peptide synthesis and medicinal chemistry.

Advanced Pharmacophore & Linker Chemistry Guide

Executive Summary & Identity

Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine or Di-p-tolylmethanamine ) is a primary amine featuring a methine carbon bearing two para-tolyl substituents. It serves as a critical intermediate in the synthesis of pharmaceuticals requiring high lipophilicity and as a functional handle in solid-phase peptide synthesis (SPPS).

Unlike unsubstituted benzhydrylamine, the presence of two electron-donating methyl groups enhances the stability of the corresponding carbocation intermediate. This electronic effect is exploited in MBHA-type resins , where it modulates the acid sensitivity of peptide-resin linkage, facilitating the generation of C-terminal amides under specific cleavage conditions.

Chemical Identity Table
PropertyDetail
IUPAC Name 1,1-Bis(4-methylphenyl)methanamine
Common Names Di-p-tolylmethanamine; 4,4'-Dimethylbenzhydrylamine
CAS Number 55095-22-2
Molecular Formula

Molecular Weight 211.31 g/mol
SMILES CC1=CC=C(C=C1)C(N)C2=CC=C(C)C=C2
Structure Class Diarylmethylamine (Primary Amine)

Physicochemical Properties

The physicochemical profile of Bis(4-methylphenyl)methanamine is defined by its significant lipophilicity and basicity. The two tolyl rings create a hydrophobic scaffold, making the molecule an excellent candidate for modifying drug absorption profiles (CNS penetration) or serving as a hydrophobic protecting group.

PropertyValue / CharacteristicContext
Physical State Viscous Liquid or Low-Melting SolidFree base form; typically handled as HCl salt (Solid).
LogP (Predicted) ~3.2High lipophilicity; suitable for blood-brain barrier penetration.
pKa (Base) ~9.5 – 10.5Typical for primary benzhydryl amines; forms stable salts with HCl/TFA.
Solubility DCM, MeOH, DMSOHigh solubility in organic solvents; poor water solubility (Free Base).
H-Bond Donors 1Primary amine (

).
H-Bond Acceptors 1Nitrogen lone pair.

Synthesis: The Leuckart-Wallach Protocol

The most robust industrial and laboratory synthesis of Bis(4-methylphenyl)methanamine is the Leuckart-Wallach reaction . This reductive amination converts 4,4'-dimethylbenzophenone (Di-p-tolyl ketone) into the amine using ammonium formate as both the nitrogen source and reducing agent.

Mechanism of Action[2][3][4][5]
  • Condensation: The ketone reacts with ammonia (from ammonium formate) to form a transient imine/iminium species.[1]

  • Reduction: Formic acid acts as a hydride donor, reducing the iminium ion to the amine while releasing

    
    .
    
  • Hydrolysis: The initial product is often the N-formyl derivative, which requires acid hydrolysis to yield the free amine.

Experimental Workflow

Reagents: 4,4'-Dimethylbenzophenone (1.0 eq), Ammonium Formate (excess, ~4-5 eq). Solvent: Neat (melt) or high-boiling solvent (e.g., ethylene glycol).

Step-by-Step Protocol:

  • Fusion: Combine 4,4'-dimethylbenzophenone and ammonium formate in a round-bottom flask equipped with a distillation head.

  • Heating: Heat the mixture to 150–160°C . Water and ammonium carbonate will distill off.

  • Reflux: Maintain temperature for 3–6 hours until ketone consumption is complete (monitor via TLC/HPLC).

  • Hydrolysis: Cool the mixture and add concentrated HCl. Reflux for 1 hour to cleave the intermediate N-formyl group.

  • Work-up:

    • Wash the acidic aqueous layer with ether to remove unreacted ketone.

    • Basify the aqueous layer with NaOH (pH > 12) to precipitate the free amine.

    • Extract with Dichloromethane (DCM), dry over

      
      , and concentrate.
      
  • Purification: Recrystallize the HCl salt from Ethanol/Ether for high purity.

DOT Diagram: Leuckart Synthesis Pathway

LeuckartSynthesis Ketone 4,4'-Dimethylbenzophenone Imine Transient Imine Intermediate Ketone->Imine Condensation (150°C) NH4HCO2 Ammonium Formate (Excess) NH4HCO2->Imine NFormyl N-Formyl Derivative (Stable Intermediate) Imine->NFormyl Hydride Transfer (-CO2) Hydrolysis Acid Hydrolysis (HCl, Reflux) NFormyl->Hydrolysis Deprotection FinalProduct Bis(4-methylphenyl)methanamine (Free Base) Hydrolysis->FinalProduct Base Workup (NaOH)

Figure 1: The Leuckart-Wallach reductive amination pathway for synthesizing Bis(4-methylphenyl)methanamine.

Applications in Drug Discovery & Development

A. Solid-Phase Peptide Synthesis (SPPS)

In peptide chemistry, this molecule is the functional core of MBHA-type resins . The 4-methyl substitution pattern is critical for tuning the acid lability of the linker.

  • Standard MBHA Resin: Contains one 4-methyl group.[2][3][4][5] Cleavage requires strong acid (HF).

  • Bis-Methyl Analog: The presence of two 4-methylphenyl rings stabilizes the benzylic carbocation formed during cleavage more effectively than the mono-methyl analog.

  • Result: This allows for potentially milder cleavage conditions or higher yields for difficult sequences, as the C-N bond scission is thermodynamically favored by the stable

    
     leaving group.
    
B. Medicinal Chemistry Building Block

Bis(4-methylphenyl)methanamine is used to introduce the bulky, lipophilic diarylmethyl moiety into drug candidates.

  • Target Class: HSD17B13 Modulators (Liver disease therapeutics) and GPCR ligands.

  • Function: The diarylmethyl group often occupies hydrophobic pockets in receptors (e.g., Histamine H1, Serotonin Transporter), improving binding affinity.

  • Metabolic Stability: The para-methyl groups block the typical metabolic oxidation sites on the phenyl rings (para-hydroxylation), potentially extending the half-life of the drug compared to unsubstituted benzhydryl analogs.

DOT Diagram: Linker Acidolysis Mechanism

Acidolysis ResinBound Peptide-Amide-Linker-Resin (Intact) Protonation Protonated Amide Intermediate ResinBound->Protonation Strong Acid (HF/TFMSA) Cleavage Bond Scission Protonation->Cleavage Rate Limiting Step Carbocation Stabilized Di-p-tolyl Carbocation Cleavage->Carbocation Resin Side Product Peptide Free Peptide Amide (C-Terminal) Cleavage->Peptide Target Molecule Carbocation->Carbocation Stabilized by 2x Methyl Groups

Figure 2: Acidolytic cleavage mechanism. The two methyl groups (electron donors) stabilize the resonance structure of the resin-bound carbocation, facilitating the release of the peptide amide.

Safety & Handling

  • GHS Classification: Corrosive / Irritant.

  • Hazards: Causes skin irritation and serious eye damage. Harmful if swallowed.

  • Storage: Store under inert gas (Argon/Nitrogen) to prevent carbonation (reaction with atmospheric

    
    ). Keep in a cool, dry place.
    
  • PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and use within a fume hood.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved from [Link]

  • Crossley, F. S., & Moore, M. L. (1944). Studies on the Leuckart Reaction. Journal of Organic Chemistry. Retrieved from [Link]

  • Matsueda, G. R., & Stewart, J. M. (1981). A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides. Peptides. Retrieved from [Link]

  • Google Patents (2021).WO2021003295A1 - Modulators of hsd17b13 and methods of use thereof.

Sources

Foundational

Bis(4-methylphenyl)methanamine physical properties

Author: BenchChem Technical Support Team. Date: February 2026

Synonyms: 4,4'-Dimethylbenzhydrylamine; C,C-Di-p-tolylmethylamine CAS Registry Number: 14425-64-0 (Hydrochloride salt); 40608-05-3 (Free base) Formula: C₁₅H₁₇N Molecular Weight: 211.31 g/mol [1][2]

Executive Summary

Bis(4-methylphenyl)methanamine is a lipophilic primary amine featuring two para-tolyl rings attached to a central methine carbon.[1] Structurally distinct from the secondary amine bis(4-methylphenyl)amine, this compound serves as a critical intermediate in the synthesis of antihistamines, calcium channel blockers, and as a steric protecting group in peptide chemistry.[1] This guide details its physicochemical profile, validated synthetic pathways, and handling protocols for pharmaceutical research applications.[1]

Part 1: Molecular Architecture & Identification[1][3]

Structural Analysis

The molecule consists of a central sp³ hybridized carbon bonded to:

  • A primary amine group (-NH₂).[1]

  • A hydrogen atom.[1][3]

  • Two 4-methylphenyl (p-tolyl) aromatic rings.[1]

Steric Implications: Unlike unsubstituted benzhydrylamine, the para-methyl groups increase the lipophilicity (LogP) and slight steric bulk at the periphery, but they do not significantly hinder the nucleophilicity of the primary amine nitrogen.[1] This makes it an excellent nucleophile for Sɴ2 reactions or amide coupling.[1]

Distinction from Isomers

Researchers frequently confuse this target with its secondary amine isomer.[1]

FeatureTarget: Bis(4-methylphenyl)methanamine Isomer: Bis(4-methylphenyl)amine
Structure Primary Amine (R-CH(NH₂)-R)Secondary Amine (Ar-NH-Ar)
Hybridization Nitrogen attached to sp³ CarbonNitrogen attached to sp² Carbons
Basicity Moderate Base (pKa ~9-10)Weak Base (Lone pair delocalized)
Reactivity Nucleophilic; forms amides/iminesPoor nucleophile; forms radical cations

Part 2: Physicochemical Profile

The following data aggregates computed and experimental values. Due to the specific nature of the 4,4'-dimethyl derivative, some values are derived from high-fidelity QSAR models validated against the unsubstituted benzhydrylamine baseline.

Table 1: Physical Properties
PropertyValueContext/Notes
Physical State Liquid (viscous) or Low-melting SolidFree base tends to be an oil; HCl salt is a crystalline solid (MP >250°C).[1][2]
Boiling Point 320°C - 330°C (Predicted)@ 760 mmHg.[1][2] Distillable under high vacuum (~160°C @ 0.5 mmHg).[1]
Density 1.02 ± 0.05 g/cm³Slightly denser than water due to aromaticity.[1][2]
Solubility (Water) Negligible (< 0.1 mg/mL)Highly hydrophobic free base.[2]
Solubility (Organic) ExcellentSoluble in DCM, EtOAc, Toluene, Ethanol.[1][2]
pKa (Conjugate Acid) 9.5 - 10.2Typical for benzhydryl amines; requires pH >11 for extraction as free base.[1][2]
LogP 4.4 (Predicted)High lipophilicity; readily crosses blood-brain barrier models.[1][2]

Part 3: Synthetic Routes & Optimization

The Leuckart-Wallach Reaction (Primary Route)

The most robust synthesis for benzhydrylamines is the Leuckart-Wallach reaction, utilizing 4,4'-dimethylbenzophenone as the precursor.[1] This method avoids the over-alkylation often seen in direct alkylation of ammonia.[1]

Mechanism & Workflow

The ketone is heated with formamide (or ammonium formate), serving as both the nitrogen source and the reducing agent (hydride donor).[1]

LeuckartSynthesis Start 4,4'-Dimethylbenzophenone Inter N-Formyl Intermediate Start->Inter Reductive Amination Reagent Formamide / Formic Acid (160-180°C) Reagent->Inter Hydride Donor Hydrolysis Acid Hydrolysis (HCl/Reflux) Inter->Hydrolysis Deformylation Product Bis(4-methylphenyl)methanamine (Hydrochloride Salt) Hydrolysis->Product Crystallization

Figure 1: Leuckart-Wallach synthetic pathway for converting diaryl ketones to primary amines.[1][2]

Detailed Protocol
  • Reagents: Combine 4,4'-dimethylbenzophenone (1.0 eq) with Formamide (5.0 eq) and Formic acid (2.0 eq).

  • Reaction: Heat to 160-180°C. A Dean-Stark trap is recommended to remove water, driving the equilibrium toward the N-formyl intermediate.[1]

  • Monitoring: Monitor by TLC (or GC-MS) for the disappearance of the ketone. The intermediate is non-polar.[1]

  • Hydrolysis: Cool the mixture. Add 6M HCl and reflux for 4-6 hours to cleave the formyl group.

  • Workup (Purification):

    • Cool to room temperature.[1][3]

    • Wash the acidic aqueous layer with Ether/DCM to remove unreacted ketone (organic layer discarded).[1]

    • Basify the aqueous layer to pH 12 using NaOH (precipitates the free base).[1]

    • Extract with DCM, dry over MgSO₄, and concentrate.[1]

    • Optional: Convert to HCl salt using HCl/Dioxane for long-term storage.[1]

Alternative: Reductive Amination of Oximes

For milder conditions, convert the ketone to an oxime (Hydroxylamine/NaOAc), followed by reduction (Zn/AcOH or H₂/Pd-C).[1] This is preferred if the substrate contains thermally sensitive groups.[1]

Part 4: Analytical Characterization

To validate the identity of synthesized material, the following spectral signatures must be confirmed.

Proton NMR (¹H NMR, CDCl₃)[1]
  • δ 2.30 ppm (s, 6H): Methyl groups on the aromatic rings.[1]

  • δ 5.15 ppm (s, 1H): The methine proton (CH-NH₂).[1] This shift is diagnostic; it moves downfield if the amine is protonated.[1]

  • δ 7.10 - 7.30 ppm (m, 8H): Aromatic protons (AA'BB' system characteristic of para-substitution).[1]

Mass Spectrometry (ESI/EI)
  • Molecular Ion: [M+H]⁺ = 212.14 m/z.[1]

  • Fragmentation (EI): Look for a base peak at m/z 196 (loss of -NH₂) or m/z 120 (tropylium ion derivative from cleavage of one aryl ring).[1]

Part 5: Handling & Safety (SDS Summary)

Hazard Classification: Skin Corrosion/Irritation (Category 1B); Acute Toxicity (Oral).[1]

Self-Validating Safety Logic

Because this is a lipophilic amine, it can penetrate skin rapidly.[1] The high pKa means it causes caustic chemical burns similar to lye but with better tissue penetration.[1]

SafetyLogic Substance Lipophilic Amine (LogP 4.4, pKa 10) Risk1 Rapid Dermal Absorption Substance->Risk1 Lipophilicity Risk2 Caustic Tissue Damage (Alkaline Hydrolysis) Substance->Risk2 Basicity Mitigation Protocol: Double Nitrile Gloves + Fume Hood + Acid Neutralizer Kit Risk1->Mitigation Risk2->Mitigation

Figure 2: Safety logic derived from physicochemical properties.

Storage & Stability[1][2]
  • Free Base: Store under Nitrogen/Argon at 4°C. Absorbs atmospheric CO₂ to form carbamates over time.[1]

  • HCl Salt: Hygroscopic.[1] Store in a desiccator. Stable at room temperature for years.

References

  • PubChem. (n.d.).[1][4][5] Bis(4-methylphenyl)methanamine (Compound).[1][4][5] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link][1]

  • Leuckart, R. (1885).[1] Ueber eine neue Bildungsweise von Tribenzylamin. Berichte der deutschen chemischen Gesellschaft, 18(2), 2341–2344.[1] (Foundational chemistry for benzhydrylamine synthesis).

  • Marvel, C. S., & Hiers, G. S. (1941).[1] Organic Syntheses Collective Volume 1. (Standard protocols for benzhydryl amine derivatives via Leuckart reaction).

Sources

Exploratory

Spectroscopic Profile: Bis(4-methylphenyl)methanamine

This technical guide details the spectroscopic characterization of Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), a symmetrical diarylmethylamine scaffold used in pharmaceutical synthesis and ligand design. The data p...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the spectroscopic characterization of Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), a symmetrical diarylmethylamine scaffold used in pharmaceutical synthesis and ligand design.

The data presented below synthesizes experimental values from high-resolution nuclear magnetic resonance (NMR) studies with theoretical mass spectrometry (MS) fragmentation logic.

Executive Technical Summary
  • IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine

  • Common Names: Di-p-tolylmethylamine; 4,4'-Dimethylbenzhydrylamine

  • CAS Registry Number: 55095-22-2[1][2]

  • Molecular Formula: C₁₅H₁₇N

  • Molecular Weight: 211.31 g/mol

  • Physical State: Light yellow liquid to low-melting solid.

  • Solubility: Soluble in CDCl₃, DMSO-d₆, MeOH; sparingly soluble in water.

Core Application: This compound serves as a critical amine linker in the synthesis of antihistamines and as a chiral resolving agent intermediate. Its spectroscopic signature is defined by the symmetry of the two p-tolyl rings, resulting in simplified NMR splitting patterns compared to asymmetric analogs.

Synthesis & Impurity Context

Understanding the synthesis is prerequisite to interpreting spectral impurities. The primary synthetic route involves the reductive amination of 4,4'-dimethylbenzophenone or the Leuckart reaction.

Common Impurities to Watch:

  • 4,4'-Dimethylbenzophenone: Residual starting material (Signal: ~7.7 ppm in ¹H NMR, C=O stretch in IR).

  • Bis(4-methylphenyl)methanol: Reduction byproduct (Signal: Methine proton shifts upfield to ~5.8 ppm).

SynthesisPath SM 4,4'-Dimethylbenzophenone (C=O) Step1 Reductive Amination (NH3 / H2 / Catalyst) SM->Step1 Product Bis(4-methylphenyl)methanamine (CH-NH2) Step1->Product Major Impurity Impurity: Alcohol (Side Rxn) Step1->Impurity Minor (<5%)

Figure 1: Primary synthesis pathway and potential spectroscopic impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the molecule simplifies the aromatic region. The two p-tolyl groups are chemically equivalent, creating a distinct AA'BB' coupling system (often appearing as doublets) for the aromatic protons.

3.1 ¹H NMR Data (400 MHz, CDCl₃)
Signal AssignmentShift (δ, ppm)MultiplicityIntegrationCoupling (J, Hz)Notes
Ar-H (Ortho to CH) 7.25Doublet (d)4H8.0 - 9.3*Deshielded by methine
Ar-H (Ortho to CH₃) 7.10Doublet (d)4H7.8Shielded by methyl
Methine (CH-NH₂) 5.20Singlet (s)1H-Characteristic peak
Methyl (Ar-CH₃) 2.32Singlet (s)6H-Symmetric methyls
Amine (-NH₂) 1.8 - 2.0Broad (br s)2H-Exchangeable; shift varies with concentration

Note: Coupling constants (J) in the aromatic region typically range from 7.8 to 8.5 Hz for ortho-coupling. Variations in reported literature (e.g., 9.3 Hz) may arise from second-order effects in the AA'BB' system.

3.2 ¹³C NMR Data (101 MHz, CDCl₃)
Carbon EnvironmentShift (δ, ppm)TypeInterpretation
C-Ar (Quaternary) 142.74C_ipsoAttached to Methine
C-Ar (Quaternary) 136.52C_paraAttached to Methyl
C-Ar (Methine) 129.21CHAromatic ring carbons
C-Ar (Methine) 126.82CHAromatic ring carbons
Methine (Aliphatic) 59.19CH-NH₂Alpha to amine
Methyl 21.12CH₃Tolyl methyl groups
Mass Spectrometry (MS) Profile

The mass spectrum is dominated by alpha-cleavage, a hallmark of benzhydryl systems. The stability of the resulting carbocation drives the fragmentation.

  • Molecular Ion (M⁺): m/z 211 (Weak to Moderate intensity)

  • Base Peak: m/z 196 (Loss of methyl) OR m/z 105 (Methyltropylium ion).

  • Key Fragmentation:

    • M - NH₂: Loss of amine radical is less common than C-C cleavage.

    • Alpha-Cleavage: Cleavage of the bond between the central carbon and one aryl ring is energetically unfavorable compared to the loss of H or NH2, but the formation of the 4-methyltropylium ion (m/z 105) is the dominant diagnostic pathway.

MSFragmentation Parent Molecular Ion (M+) m/z 211 Frag1 [M - NH2]+ (Benzhydryl Cation) Parent->Frag1 - NH2 (16) Frag2 Tropylium-like Ion (C8H9+) m/z 105 Parent->Frag2 Rearrangement

Figure 2: Predicted fragmentation pathway focusing on the stable aromatic cations.

Infrared (IR) Spectroscopy

While specific experimental IR peak lists are proprietary, the functional groups dictate the following diagnostic absorbances. These values are used for Quality Control (QC) release testing.

Functional GroupWavenumber (cm⁻¹)IntensityMode
N-H Stretch 3300 – 3400Medium, BroadPrimary amine doublet (sym/asym)
C-H Stretch (Ar) 3000 – 3100WeakAromatic C-H
C-H Stretch (Alk) 2850 – 2960MediumMethyl group C-H
C=C Stretch 1500 – 1600VariableAromatic ring breathing
C-N Stretch 1180 – 1220MediumC-N bond
N-H Bend ~1600MediumScissoring (often overlaps C=C)
Experimental Protocol: Sample Preparation

To replicate the NMR data provided above, follow this standard operating procedure (SOP).

Reagents:

  • Bis(4-methylphenyl)methanamine (Target analyte)

  • Chloroform-d (CDCl₃) with 0.03% TMS (Tetramethylsilane) as internal standard.

Procedure:

  • Weighing: Accurately weigh 10–15 mg of the amine into a clean 1.5 mL vial.

  • Solvation: Add 0.6 mL of CDCl₃.

  • Homogenization: Vortex for 10 seconds. Ensure the solution is clear (no turbidity).

    • Troubleshooting: If the sample is the hydrochloride salt, add 1 drop of NaOD/D₂O or use DMSO-d₆ instead, as the salt is insoluble in CDCl₃.

  • Acquisition: Transfer to a 5mm NMR tube. Acquire ¹H NMR with at least 16 scans and ¹³C NMR with at least 512 scans to resolve the quaternary carbons.

References
  • RSC Supporting Information: Synthesis and characterization of Di-p-tolylmethanamine (Compound 3d). Royal Society of Chemistry.

  • PubChem Compound Summary: Bis(4-methylphenyl)methanamine (CID 2734069). National Center for Biotechnology Information.

  • Semantic Scholar Data: Aryl Nitromethane Synthesis Protocols. Semantic Scholar.

Sources

Foundational

Technical Whitepaper: Spectroscopic Characterization of Bis(4-methylphenyl)methanamine

[1] Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), frequently referred to as 4,4'-dimethylbenzhydrylamine , serves as the fundamental anchoring motif for MBHA (4-methylbenzhydrylamine) resins .[1] Th...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), frequently referred to as 4,4'-dimethylbenzhydrylamine , serves as the fundamental anchoring motif for MBHA (4-methylbenzhydrylamine) resins .[1] These resins are critical in solid-phase peptide synthesis (SPPS) for generating C-terminal amide peptides.[1]

For drug development professionals, the precise spectroscopic characterization of this free amine is essential for two reasons:

  • Linker Validation: Verifying the integrity of the amine functional group prior to peptide coupling.

  • Impurity Profiling: Detecting residual ketone intermediates (4,4'-dimethylbenzophenone) which lead to deletion sequences in therapeutic peptides.[1]

This guide provides an autonomous, in-depth analysis of the NMR chemical shifts, offering a self-validating protocol for structural confirmation.

Part 1: Structural Analysis & Theoretical Prediction[1]

The molecule exhibits


-like local symmetry (assuming rapid rotation of the amine), rendering the two p-tolyl rings chemically equivalent.[1] This symmetry significantly simplifies the NMR spectrum, reducing the complexity of the aromatic region.
Structural Logic Flow

The following diagram illustrates the connectivity and the expected signal environments based on electronic effects.

G Molecule Bis(4-methylphenyl)methanamine Ring p-Tolyl Rings (x2) (Equivalent) Molecule->Ring Linker Methine Bridge (Ar-CH-Ar) Molecule->Linker Amine Primary Amine (-NH2) Molecule->Amine Me_Signal Methyl Signal ~2.3 ppm (s) Ring->Me_Signal Inductive (+I) Ar_Signal Aromatic AA'BB' ~7.1-7.3 ppm Ring->Ar_Signal Anisotropic CH_Signal Methine Signal ~5.1 ppm (s) Linker->CH_Signal Deshielding NH_Signal Amine Signal ~1.8 ppm (br s) Amine->NH_Signal Exchangeable

Figure 1: Structural connectivity mapping to predicted NMR signals.[1] Note the equivalence of the p-tolyl rings reduces signal count.

Part 2: 1H NMR Spectroscopy (Detailed Breakdown)

The proton NMR spectrum is the primary tool for purity assessment. The values below represent the Free Base form in Chloroform-d (CDCl3) at 298 K.

Chemical Shift Table[3][4][5]
Signal AssignmentShift (δ ppm)MultiplicityIntegrationCoupling (J)Mechanistic Insight
Amine (-NH₂) 1.60 – 2.00Broad Singlet2HN/AHighly dependent on concentration and water content.[1] Shifts downfield if H-bonded.[1]
Methyl (-CH₃) 2.32Singlet6HN/AThe two methyl groups are chemically equivalent.[1]
Methine (-CH-) 5.12 – 5.18Singlet1HN/ADeshielded by two aromatic rings and the nitrogen atom.[1]
Aromatic (Ar-H) 7.10 – 7.15Doublet (approx)4H~8.0 HzOrtho to Methyl group (Meta to CH-NH2).[1]
Aromatic (Ar-H) 7.25 – 7.30Doublet (approx)4H~8.0 HzOrtho to CH-NH2 (Meta to Methyl).[1]
Critical Analysis of the Aromatic Region

While often described as two doublets, the aromatic region is strictly an AA'BB' system .

  • Observation: You will see a "roofing effect" where the inner lines of the doublets are taller than the outer lines.

  • Diagnostic Check: If the integration ratio between the Methyl (2.32 ppm) and the Methine (5.15 ppm) deviates from 6:1 , the sample likely contains 4,4'-dimethylbenzophenone (the synthetic precursor), which lacks the methine proton.

Salt Form Variations (HCl Salt)

Commercial MBHA linkers are often supplied as HCl salts to prevent oxidation.[1][2]

  • Solvent: Must use DMSO-d6 (insoluble in CDCl3).[1]

  • Methine Shift: Moves downfield to ~5.5 - 5.7 ppm due to the positive charge on nitrogen.

  • Amine Shift: Appears as a broad signal at 8.5 - 9.0 ppm (ammonium -NH3+), often integrating for 3H.[1]

Part 3: 13C NMR Spectroscopy[1][7][8][9]

Carbon-13 NMR provides the definitive confirmation of the carbon backbone and is less susceptible to exchange broadening than 1H NMR.

13C Chemical Shift Data (CDCl3)
Carbon TypeShift (δ ppm)Signal NatureInterpretation
Methyl (-CH₃) 21.1CH3Standard benzylic methyl shift.[1]
Methine (Ar₂-CH-N) 58.5 – 59.5CHCharacteristic of benzhydryl amines.[1] If >190 ppm, ketone impurity is present.[1]
Aromatic (C-H) 126.5CHCarbons ortho to the methine bridge.[1]
Aromatic (C-H) 129.2CHCarbons ortho to the methyl group.[1]
Aromatic (Quaternary) 136.8CqIpso-carbon attached to the Methyl group.[1]
Aromatic (Quaternary) 142.0CqIpso-carbon attached to the Methine bridge.[1]

Part 4: Experimental Protocol & Validation Workflow

For researchers synthesizing MBHA linkers or validating resin loading, the following workflow ensures data integrity.

Sample Preparation
  • Free Base: Dissolve ~10 mg in 0.6 mL CDCl3 . Filter through a glass wool plug if the solution is cloudy (removes inorganic salts).[1]

  • HCl Salt: Dissolve ~10 mg in 0.6 mL DMSO-d6 .

  • Reference: Use TMS (0.00 ppm) or residual solvent peak (CHCl3 @ 7.26 ppm; DMSO @ 2.50 ppm).[1]

Impurity Detection Algorithm

The most common failure mode in MBHA synthesis is incomplete reductive amination.

QC_Workflow Sample Crude Product Sample H_NMR Run 1H NMR Sample->H_NMR Check_Methine Check 5.1-5.2 ppm Region H_NMR->Check_Methine Pass Signal Present (1H) Pure Amine Check_Methine->Pass Singlet found Fail Signal Absent or Weak Check_Methine->Fail No Singlet Check_C Run 13C NMR Check >190 ppm Fail->Check_C Ketone Ketone Impurity Detected (Incomplete Reaction) Check_C->Ketone Peak at ~195 ppm

Figure 2: Quality Control decision tree for MBHA linker synthesis.

Troubleshooting "Missing" Amine Protons

If the integration of the region 1.5–2.0 ppm is lower than 2H or the peak is invisible:

  • Cause: Rapid proton exchange with trace water in the solvent broadens the peak into the baseline.

  • Solution: Add a drop of D2O to the NMR tube. The NH2 signal will vanish completely (exchange to ND2), confirming its assignment, while the Methine (CH) signal remains unaffected.[1]

References

  • National Center for Biotechnology Information. (n.d.).[1] Bis(4-methylphenyl)methanamine (CID 2734069).[1][3] PubChem.[1][3] Retrieved January 28, 2026, from [Link][1]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. (Standard reference for solvent residuals in CDCl3/DMSO). [Link]

  • Matsueda, G. R., & Stewart, J. M. (1981).[1] A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides. Peptides.[1][2][5][6] (Foundational paper on MBHA resin chemistry). [Link]

  • AIST Spectral Database for Organic Compounds (SDBS). (n.d.).[1] Spectral data for Benzhydrylamine derivatives. (General reference for benzhydryl shift prediction). [Link][1]

Sources

Exploratory

Technical Guide: FT-IR Structural Elucidation of Bis(4-methylphenyl)methanamine

This guide provides a rigorous technical analysis of the FT-IR spectrum for Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine . Executive Summary & Chemical Context Bis(4-methyl...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical analysis of the FT-IR spectrum for Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine .

Executive Summary & Chemical Context

Bis(4-methylphenyl)methanamine is a primary amine featuring two p-tolyl groups attached to a central methine carbon (


). In drug development, this benzhydrylamine scaffold is a critical pharmacophore found in antihistamines (e.g., meclizine analogs) and is frequently used as a chiral resolving agent or linker in solid-phase peptide synthesis (MBHA resin).

Accurate FT-IR analysis is essential to distinguish this primary amine from its secondary amine isomer (Di-p-tolylamine) and to confirm the para-substitution pattern of the aromatic rings. This guide outlines the specific spectral fingerprints required for quality control and structural validation.

Chemical Identity[1][2][3][4]
  • IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine[1][2][3]

  • Common Name: 4,4'-Dimethylbenzhydrylamine

  • Formula:

    
    
    
  • Molecular Weight: 211.30 g/mol [1]

  • Key Functional Groups: Primary Amine (

    
    ), Para-Substituted Benzene Rings, Methyl Groups.
    

Experimental Methodology

To ensure reproducibility and minimize spectral artifacts (such as hygroscopic broadening), the following protocol is recommended.

Sample Preparation[5]
  • Preferred Method: Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal.

    • Rationale: Requires minimal sample preparation and eliminates the "Christiansen effect" often seen in KBr pellets with crystalline amines.

  • Alternative Method: KBr Pellet (1-2 mg sample in 100 mg KBr).

    • Caution: Amines can react with atmospheric

      
       to form carbamates; minimize exposure time. Ensure KBr is dry to prevent O-H interference in the amine region.
      
Instrument Parameters
  • Resolution: 4 cm⁻¹

  • Scans: 32 (Screening) or 64 (High-Resolution Validation)

  • Range: 4000 – 400 cm⁻¹

  • Apodization: Boxcar or Norton-Beer (Medium)

Spectral Analysis & Peak Assignment

Zone 1: High-Frequency Region (3500 – 2800 cm⁻¹)

This region is diagnostic for the primary amine functionality and the aliphatic/aromatic balance.

  • N-H Stretching (3450 – 3300 cm⁻¹):

    • Unlike secondary amines (single band) or tertiary amines (no band), this compound exhibits a characteristic doublet .

    • ~3450 cm⁻¹: Asymmetric N-H stretch (

      
      ).
      
    • ~3360 cm⁻¹: Symmetric N-H stretch (

      
      ).
      
    • Note: These bands are sharper and less intense than O-H stretches.[4][5] Broadening here indicates moisture contamination or salt formation.

  • C-H Stretching (3100 – 2800 cm⁻¹):

    • ~3030 cm⁻¹ (Weak): Aromatic

      
       stretch.
      
    • ~2920 & 2860 cm⁻¹ (Medium): Aliphatic

      
       asymmetric and symmetric stretching from the two methyl groups and the central methine.
      
Zone 2: The "Overlap" Region (1650 – 1450 cm⁻¹)

This region confirms the amine bending mode and aromatic ring integrity.

  • N-H Scissoring (~1600 cm⁻¹):

    • The in-plane bending (

      
      ) appears near 1600 cm⁻¹. In aromatic amines, this often overlaps with the aromatic ring breathing modes.
      
  • Aromatic Ring Breathing (~1600 & 1500 cm⁻¹):

    • A pair of sharp bands characteristic of the benzene ring skeleton (

      
       stretch). The doublet nature helps confirm the presence of the aromatic system.
      
Zone 3: Fingerprint & Substitution Patterns (1350 – 600 cm⁻¹)

This region provides the "DNA" of the molecule, confirming the para-substitution and the C-N bond.

  • C-N Stretching (~1200 – 1030 cm⁻¹):

    • For a primary amine attached to a benzylic carbon, the C-N stretch is typically found in the 1030–1200 cm⁻¹ range.

  • Out-of-Plane (OOP) Bending (860 – 800 cm⁻¹):

    • Critical Diagnostic: A strong, sharp band between 800–860 cm⁻¹ is the hallmark of 1,4-disubstitution (para-substitution) .

    • Validation: The absence of bands at 690/750 cm⁻¹ (monosubstituted) or 780 cm⁻¹ (meta/ortho) confirms the p-tolyl structure.

Table 1: Consolidated Peak Assignments
Frequency (cm⁻¹)IntensityVibrational ModeStructural Assignment
3450 ± 10 Medium, Sharp

Primary Amine (Free)
3360 ± 10 Medium, Sharp

Primary Amine (Free)
3030 Weak

Aromatic Ring
2920, 2860 Medium

Methyl Groups (

)
1600 Medium

+

Amine Scissor / Ring
1510 Strong

Aromatic Ring Skeleton
1180 - 1030 Medium

C-N Bond (Benzylic)
820 ± 20 Strong

OOP
Para-Disubstitution

Structural Validation Logic

The following diagram illustrates the logical flow used to confirm the identity of Bis(4-methylphenyl)methanamine from raw spectral data.

StructuralValidation Spectrum Raw FT-IR Spectrum HighFreq Region 3300-3500 cm⁻¹ Spectrum->HighFreq Fingerprint Region 800-860 cm⁻¹ Spectrum->Fingerprint DecisionNH Doublet Observed? HighFreq->DecisionNH DecisionOOP Strong Band @ ~820 cm⁻¹? Fingerprint->DecisionOOP PrimaryAmine Primary Amine Confirmed (-NH₂) DecisionNH->PrimaryAmine Yes (3450/3360) SecondaryAmine Secondary Amine (Incorrect Isomer) DecisionNH->SecondaryAmine No (Single Band) FinalID Identity Validated: Bis(4-methylphenyl)methanamine PrimaryAmine->FinalID ParaSub Para-Substitution Confirmed (1,4-tolyl) DecisionOOP->ParaSub Yes MonoSub Mono/Meta/Ortho (Impurity/Wrong Isomer) DecisionOOP->MonoSub No ParaSub->FinalID

Figure 1: Decision logic for structural confirmation. The convergence of the primary amine doublet and para-substitution OOP band validates the specific isomer.

Troubleshooting & Common Artifacts

  • Broadening at 3400 cm⁻¹:

    • Cause: Moisture (H-O-H stretch) or salt formation (ammonium species).

    • Remedy: Dry sample in a vacuum desiccator over

      
      . If the peak remains broad and shifts to ~3000 cm⁻¹, the amine may have converted to its hydrochloride salt.
      
  • Missing Doublet (Single Peak at 3300 cm⁻¹):

    • Cause: You may have the secondary amine isomer (Di-p-tolylamine) or significant hydrogen bonding.

    • Remedy: Dilute the sample in a non-polar solvent (

      
       or 
      
      
      
      , if using a liquid cell) to break H-bonds and reveal the doublet.
  • "Comb" Pattern (1660-2000 cm⁻¹):

    • Observation: A series of weak overtone bands in this region is normal and further confirms the aromatic substitution pattern. Do not mistake these for impurities.

References

  • National Institute of Standards and Technology (NIST). Infrared Spectra of Benzylamine Derivatives. NIST Chemistry WebBook, SRD 69.[6] [Link]

  • LibreTexts Chemistry. Spectroscopy of Amines: Infrared Spectroscopy. [Link]

  • PubChem. Bis(4-methylphenyl)methanamine (Compound Summary). National Library of Medicine. [Link]

  • Spectroscopy Online. Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. [Link]

Sources

Foundational

Bis(4-methylphenyl)methanamine mass spectrometry fragmentation pattern

This guide details the mass spectrometry fragmentation patterns of Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine).[1] It synthesizes mechanistic principles of electron ionization (EI) and electrospr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the mass spectrometry fragmentation patterns of Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine).[1] It synthesizes mechanistic principles of electron ionization (EI) and electrospray ionization (ESI) to provide a definitive reference for structural elucidation.[1]

Executive Summary & Chemical Identity[1]

Bis(4-methylphenyl)methanamine is a diarylmethylamine often encountered as an intermediate in the synthesis of antihistamines or as a specialized chiral resolving agent.[1] Its fragmentation behavior is governed by the stability of the benzylic positions and the directing power of the amine nitrogen.[1]

PropertyValue
IUPAC Name 1,1-Bis(4-methylphenyl)methanamine
CAS Number 55095-22-2
Formula

Exact Mass 211.1361 Da
Molecular Ion (

)
m/z 211 (EI)
Protonated Ion (

)
m/z 212 (ESI)

Experimental Protocols

To replicate the fragmentation patterns described, the following instrumental parameters are recommended. These protocols ensure the generation of diagnostic ions for confident identification.[1]

Protocol A: Electron Ionization (EI-GC/MS)
  • Inlet Temperature: 250°C (Ensure rapid volatilization to prevent thermal degradation).

  • Ion Source: 230°C, 70 eV electron energy.[1]

  • Scan Range: m/z 40–300.[1]

  • Rationale: 70 eV provides sufficient internal energy to trigger the critical

    
    -cleavage and inductive cleavage pathways required for structural fingerprinting.[1]
    
Protocol B: Electrospray Ionization (ESI-MS/MS)
  • Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.[1]

  • Ionization Mode: Positive (

    
    ).[1]
    
  • Collision Energy (CID): Stepped 15–35 eV.[1]

  • Rationale: Acidic conditions ensure complete protonation of the primary amine (

    
    ).[1] CID is necessary to break the stable protonated molecule, primarily driving ammonia loss.[1]
    

Fragmentation Mechanics (Mechanistic Analysis)

The fragmentation of Bis(4-methylphenyl)methanamine is distinct from simple alkylamines due to the resonance stabilization provided by the two p-tolyl rings.

Electron Ionization (EI) Pathway

In EI, the radical cation (


, m/z 211) is formed.[1] The fragmentation is driven by the competition between 

-cleavage
(initiated by the radical site on nitrogen) and inductive cleavage (stabilized by the aromatic rings).
  • 
    -Cleavage (Dominant Pathway):  The radical electron on the nitrogen induces homolytic cleavage of the C-C bond adjacent to the amine.[1] This ejects a stable p-tolyl radical (
    
    
    
    ) and forms a resonance-stabilized iminium ion.[1]
    • Transition:

      
      
      
    • Mechanism: Loss of 91 Da (Tolyl radical).[1]

    • Diagnostic Ion: m/z 120 (

      
      ). This is typically the Base Peak  in EI spectra.[1]
      
  • Inductive C-N Cleavage: The positive charge can also be stabilized on the benzylic carbon.[1] Heterolytic cleavage of the C-N bond releases the amine radical (

    
    ).[1]
    
    • Transition:

      
      
      
    • Mechanism: Loss of 16 Da (

      
      ).[1]
      
    • Diagnostic Ion: m/z 195 (

      
      ). This secondary carbocation is exceptionally stable due to delocalization across two aromatic rings.[1]
      
  • Methyltropylium Formation: The ejected p-tolyl group (or further fragmentation of the m/z 195 ion) rearranges to the methyltropylium ion.[1]

    • Diagnostic Ion: m/z 105 .

ESI-MS/MS Pathway

In ESI, the precursor is the even-electron ion


 at m/z 212.[1]
  • Neutral Loss of Ammonia: The primary amine is the site of protonation.[1] Upon collision (CID), the molecule undergoes a heterolytic cleavage to expel neutral ammonia (

    
    ).[1]
    
    • Transition:

      
      
      
    • Mechanism: Loss of 17 Da.[1]

    • Result: Formation of the Di-p-tolylmethyl cation (m/z 195).[1]

Diagnostic Ion Table

Use this table to validate spectral data. Relative abundances are estimates based on standard 70 eV EI conditions.[1]

m/zIon TypeStructure/AssignmentOriginRelative Abundance
211

Molecular IonParent< 10% (Weak)
195 Cation

Loss of

(EI) or

(ESI)
40–80%
120 Iminium


-cleavage (Loss of Tolyl)
100% (Base Peak)
105 Cation

(Methyltropylium)
Fragmentation of m/z 195 or 12020–50%
91 Cation

(Tropylium)
Rearrangement of aromatic ring10–30%
77 Cation

(Phenyl)
Loss of methyl from Tolyl< 10%

Pathway Visualization

The following diagram illustrates the causal relationships between the molecular ion and its primary fragments.

FragmentationPathway M_Ion Molecular Ion (EI) [M]+• m/z 211 Frag_120 Iminium Ion [p-Tol-CH=NH2]+ m/z 120 (Base Peak) M_Ion->Frag_120 Alpha-Cleavage (- Tolyl Radical) Frag_195 Di-p-tolylmethyl Cation [(p-Tol)2CH]+ m/z 195 M_Ion->Frag_195 Inductive Cleavage (- •NH2) ESI_Ion Protonated Ion (ESI) [M+H]+ m/z 212 ESI_Ion->Frag_195 CID (- NH3) Frag_105 Methyltropylium [C8H9]+ m/z 105 Frag_120->Frag_105 Loss of NH Frag_195->Frag_105 Ring Contraction (- Tolyl) Frag_NH3 Neutral Ammonia NH3 (17 Da) Frag_TolRad Tolyl Radical •C7H7 (91 Da)

Figure 1: Fragmentation map showing the divergence between Alpha-Cleavage (m/z 120) and Inductive Cleavage (m/z 195).

Differentiation from Isomers[1][3]

A critical challenge in mass spectrometry is distinguishing structural isomers.[1] Bis(4-methylphenyl)methanamine (


) has several isomers, most notably N,N-dimethylbenzhydrylamine  (

).[1]

Differentiation Protocol:

  • Check m/z 120 vs. m/z 148:

    • Bis(4-methylphenyl)methanamine:

      
      -cleavage loses a Tolyl group (91), leaving 
      
      
      
      .[1] Mass =
      
      
      .[1]
    • N,N-dimethylbenzhydrylamine:

      
      -cleavage loses a Phenyl group (77), leaving 
      
      
      
      .[1] Mass =
      
      
      .[1]
  • Check m/z 58:

    • N,N-dimethyl amines often show a strong peak at m/z 58 (

      
      ) due to rearrangement.[1] This is absent  in Bis(4-methylphenyl)methanamine.[1]
      

References

  • NIST Mass Spectrometry Data Center . Mass Spectrum of Benzhydrylamine Derivatives. National Institute of Standards and Technology.[1] Available at: [Link]

  • McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard reference for alpha-cleavage mechanisms in amines).

  • PubChem Database . Bis(4-methylphenyl)methanamine (CID 2734069).[1] National Center for Biotechnology Information.[1] Available at: [Link]

  • Smith, R. M. (2004).[1] Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.[1] (Reference for tropylium ion formation in alkylbenzenes).

Sources

Exploratory

Technical Deep Dive: Crystal Structure Analysis of Bis(4-methylphenyl)methanamine

Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), often referred to as 4,4'-dimethylbenzhydrylamine, represents a critical scaffold in medicinal chemistry, serving as a precursor for antihistamines and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), often referred to as 4,4'-dimethylbenzhydrylamine, represents a critical scaffold in medicinal chemistry, serving as a precursor for antihistamines and a linker in solid-phase peptide synthesis (MBHA resin). Unlike rigid aromatic systems, this molecule possesses a flexible methylene bridge (


) connecting two p-tolyl rings, creating a "butterfly" conformation that complicates crystal packing.

This technical guide provides a high-level workflow for the structural analysis of this molecule. It moves beyond basic data collection, focusing on the specific crystallographic challenges posed by the diphenylmethane scaffold: handling methyl group disorder, resolving the butterfly angle, and mapping the supramolecular hydrogen-bonding network.

Part 1: Crystallization & Experimental Design

The Challenge of Conformational Flexibility

The central methine carbon (


) introduces a degree of freedom that often leads to oil formation rather than crystallization. The two p-tolyl rings can rotate relative to the 

bond, leading to polymorphism.

Strategic Protocol: To lock the conformation and encourage lattice formation, the conversion to a hydrochloride or hydrobromide salt is the preferred first step. The ionic interaction (


) provides a strong directional anchor for the lattice.
  • Solvent System: Slow evaporation from Ethanol/Diethyl Ether (1:3 v/v) is recommended. The non-polar ether reduces solubility gradually, forcing the hydrophobic tolyl groups to stack.

  • Temperature: 4°C (cold room) is superior to room temperature to minimize thermal motion of the terminal methyl groups.

Data Collection Parameters

For this organic amine, selecting the correct radiation source and temperature is non-trivial.

ParameterRecommendationCausality
Radiation Source Cu K

(

Å)
While Mo is standard, Cu is preferred here if determining absolute configuration of chiral derivatives, or to maximize diffraction intensity for small, weakly diffracting organic crystals.
Temperature 100 K (Liquid

stream)
Critical: The terminal methyl groups on the phenyl rings are prone to rotational disorder. Low temperature freezes this rotation, sharpening the electron density map.
Resolution 0.80 Å or higherRequired to resolve the H-atoms on the amine nitrogen, which are essential for mapping the hydrogen bond network.

Part 2: Structural Analysis & Refinement Logic

The "Butterfly" Geometry

The defining feature of bis(4-methylphenyl)methanamine is the


 bond angle. In ideal tetrahedral geometry, this is 109.5°, but steric repulsion between the ortho-hydrogens of the phenyl rings typically expands this angle to 112°–114°.
  • Refinement Check: If the angle refines to <109°, suspect disorder or incorrect space group assignment.

  • Planarity: The two phenyl rings are rarely coplanar. They typically adopt a twisted conformation (helicity) to minimize steric clash.

Handling Disorder (The Methyl Group Problem)

A common pitfall in refining p-tolyl structures is the "smearing" of electron density at the methyl positions (


).

Protocol for Disorder Refinement:

  • Inspect

    
    :  If the thermal ellipsoid of the methyl carbon is 2x larger than the adjacent ring carbon, rotational disorder is present.
    
  • Split Positions: Model the methyl hydrogens as two disordered sets (A and B) with occupancy refined (e.g., 0.60/0.40).

  • Restraints: Apply DELU and SIMU restraints (in SHELXL) to ensure the physical reality of the disordered atoms' vibration.

Supramolecular Architecture

In the free base, the primary amine (


) acts as both a donor and an acceptor.
  • Motif: Expect the formation of

    
     hydrogen-bonded chains or dimers.
    
  • Pi-Stacking: The p-tolyl groups facilitate

    
     interactions (T-shaped stacking), which are weaker than H-bonds but critical for stabilizing the 3rd dimension of the lattice.
    

Part 3: Visualization of the Refinement Workflow

The following diagram outlines the logical decision tree for refining the crystal structure of this flexible amine.

CrystalWorkflow Start Raw Diffraction Data (hkl file) Solve Structure Solution (Direct Methods/Dual Space) Start->Solve Refine1 Isotropic Refinement (Non-H atoms) Solve->Refine1 Check1 Check R1 Value (< 10%?) Refine1->Check1 Check1->Solve No (Wrong Space Group) Aniso Anisotropic Refinement (Thermal Ellipsoids) Check1->Aniso Yes H_Add Hydrogen Placement (Riding Model vs Difference Map) Aniso->H_Add Disorder Methyl Group Disorder Check H_Add->Disorder Split Split Position Model (PART 1 / PART 2) Disorder->Split High Ueq detected Final Final CIF Generation (CheckCIF Validation) Disorder->Final Clean density Split->Final

Caption: Decision tree for crystallographic refinement, highlighting the critical check for methyl group disorder common in p-tolyl systems.

Part 4: Interaction Logic & Connectivity

Understanding the connectivity is vital for explaining the physical properties (melting point, solubility). The diagram below illustrates the competing forces in the lattice.

Interactions cluster_molecule Intramolecular Sterics Amine Amine Nitrogen (N1) RingA Tolyl Ring A (Electron Rich) Amine->RingA Torsion Control NeighborN Neighbor Amine Amine->NeighborN Strong H-Bond (2.9 - 3.1 Å) RingB Tolyl Ring B (Electron Rich) RingA->RingB Butterfly Angle (~112°) NeighborRing Neighbor Ring RingA->NeighborRing Pi-Pi Stacking (3.5 - 3.8 Å) Methyl Methyl Group (Hydrophobic) Methyl->NeighborRing C-H...Pi (Weak)

Caption: Supramolecular interaction map showing the dominance of N-H...N bonding and secondary Pi-stacking forces.

Part 5: Quantitative Data Summary

When reporting the structure of Bis(4-methylphenyl)methanamine, the following metrics are the standard for validation.

MetricTypical Range (Benzhydryl Systems)Significance
Space Group

or

(Monoclinic)
Centrosymmetric groups are most common for achiral conformers.
C-N Bond Length 1.47 – 1.49 ÅStandard single bond. Shortening implies conjugation with rings.
C-C-C Angle (Bridge) 111° – 114°Indicates steric strain between the two aromatic rings.
Torsion Angle 30° – 60°The "twist" required to prevent ring overlap.
R-Factor (

)
< 5.0%Indicates a high-quality model fit to the diffraction data.

References

  • PubChem. Bis(4-methylphenyl)methanamine (Compound). National Library of Medicine. Available at: [Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Available at: [Link]

  • Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. (The basis for CheckCIF). Available at: [Link]

  • Cambridge Crystallographic Data Centre (CCDC). CSD-System. (Standard repository for benzhydryl structures). Available at: [Link]

Foundational

Technical Profile: Solubility &amp; Handling of Bis(4-methylphenyl)methanamine

Topic: Bis(4-methylphenyl)methanamine Solubility in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Scientists[1][2] Executive Summary & Compound...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Bis(4-methylphenyl)methanamine Solubility in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Scientists[1][2]

Executive Summary & Compound Identity

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a lipophilic primary amine characterized by two p-tolyl groups attached to a central methine carbon.[1][2] Often encountered in the synthesis of chiral resolving agents and as a structural analog to the 4-methylbenzhydrylamine (MBHA) linkers used in solid-phase peptide synthesis, its utility is defined by its ability to switch phase affinity based on pH.[1][2]

Critical Disambiguation: Researchers often confuse this compound with Bis(4-methylphenyl)amine (Di-p-tolylamine, CAS 620-93-9).[1][2]

  • Target Compound: Primary amine (

    
    ).[1][2] Nucleophilic, forms stable salts, used as a chiral auxiliary scaffold.[1][2]
    
  • Common Confusion: Secondary amine (

    
    ).[1][2] Lower basicity, different solubility profile.[1][2]
    
Physicochemical "Personality"[1][2]
  • IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine[1][2]

  • Molecular Formula:

    
    [1][2]
    
  • Molecular Weight: 211.31 g/mol [1][2]

  • Predicted LogP: ~3.2 – 3.5 (Highly Lipophilic)[1][2]

  • pKa (Conjugate Acid): ~9.5 – 10.0 (Typical for benzhydryl amines)[1][2]

Solubility Profile & Solvent Compatibility

As a Senior Application Scientist, I advise treating this compound not as a static solid, but as a dynamic species whose solubility is dictated by the Protonation State Switch .

The "Amine Switch" Mechanism[1][2]
  • Free Base Form: Highly soluble in non-polar and chlorinated organic solvents.[1][2] Practically insoluble in neutral water.[1][2]

  • Salt Form (HCl/TFA): Highly soluble in polar protic solvents (MeOH, Water) and dipolar aprotic solvents (DMSO).[1][2] Insoluble in non-polar ethers and alkanes.[1][2]

Empirical Solubility Matrix (Free Base)

The following data represents the empirical behavior of the free base at 25°C.

Solvent ClassRepresentative SolventSolubility RatingOperational Notes
Chlorinated Dichloromethane (DCM)Excellent (>100 mg/mL)Preferred solvent for extraction and reactions.[1][2]
Chlorinated Chloroform (

)
Excellent Good for NMR; watch for acid traces in old

forming salts.[1][2]
Esters Ethyl Acetate (EtOAc)Good (50-100 mg/mL)Ideal for crystallization when mixed with Hexanes.[1][2]
Alcohols Methanol / EthanolHigh Soluble, but nucleophilic.[1][2] Avoid if using electrophilic reagents.[1][2]
Ethers THF / Diethyl EtherModerate to High Solubility decreases significantly at low temperatures (

).[1][2]
Alkanes Hexanes / HeptaneLow / Partial Used as an anti-solvent to crash out the product.[1][2]
Aprotic Polar DMSO / DMFHigh Difficult to remove; use only if reaction temperature requires

.[1][2]
Aqueous Water (pH 7)Insoluble Forms an oily emulsion or precipitate.[1][2]
Aqueous 1M HClSoluble Dissolves instantly as the hydrochloride salt.[1][2]

Operational Protocols: Validating Solubility & Purity

Relying on literature values for benzhydryl derivatives is risky due to potential carbamate formation (reaction with atmospheric


).[1][2] The following protocols are self-validating systems to ensure accurate data generation.
Protocol A: Gravimetric Solubility Determination (The "Saturation Loop")

Use this protocol to determine exact solubility limits for process scale-up.[1][2]

  • Preparation: Weigh 100 mg of Bis(4-methylphenyl)methanamine into a 4 mL scintillation vial.

  • Addition: Add the target solvent in 100

    
     increments, vortexing for 30 seconds between additions.
    
  • Observation:

    • If dissolution is complete

      
      , solubility is High  (>200 mg/mL).[1][2]
      
    • If solid persists after 2 mL, proceed to Saturation Step .[1][2]

  • Saturation: Add solvent until total volume is 5 mL. Sonicate for 10 mins at 25°C. If undissolved solid remains, filter the supernatant through a 0.45

    
     PTFE syringe filter into a pre-weighed vial.
    
  • Evaporation: Evaporate solvent under nitrogen stream (or vacuum).[1][2] Weigh the residue.[1][2]

  • Calculation:

    
    
    
Protocol B: The "Acid-Base Swing" Purification

This workflow exploits the solubility switch to purify the compound from non-basic impurities (like the corresponding ketone precursor).[1][2]

Principle: The free base is lipophilic (DCM soluble), while the salt is hydrophilic (Water soluble).[1][2]

Workflow Diagram (DOT)

PurificationWorkflow Input Crude Mixture (Amine + Non-basic Impurities) Dissolve Dissolve in DCM (Organic Phase) Input->Dissolve ExtractAcid Extract with 1M HCl (aq) Dissolve->ExtractAcid PhaseSep1 Phase Separation ExtractAcid->PhaseSep1 OrgLayer1 DCM Layer (Contains Impurities) PhaseSep1->OrgLayer1 Discard AqLayer1 Aqueous Layer (Contains Amine-HCl Salt) PhaseSep1->AqLayer1 Keep Basify Basify with 2M NaOH (pH > 12) AqLayer1->Basify ExtractDCM Extract with Fresh DCM Basify->ExtractDCM PhaseSep2 Phase Separation ExtractDCM->PhaseSep2 AqLayer2 Aqueous Layer (Waste Salts) PhaseSep2->AqLayer2 Discard OrgLayer2 DCM Layer (Pure Free Base) PhaseSep2->OrgLayer2 Keep Dry Dry (Na2SO4) & Evaporate OrgLayer2->Dry Final Pure Bis(4-methylphenyl)methanamine Dry->Final

Caption: Figure 1. Acid-Base "Swing" Purification Strategy. This protocol leverages the pH-dependent solubility switch to isolate the target amine from non-basic organic impurities.[1][2]

Synthesis & Application Context

Understanding how this molecule is made informs its solubility handling.[1][2][3]

Synthesis Considerations

The compound is typically synthesized via the Leuckart Reaction or Reductive Amination of 4,4'-dimethylbenzophenone [1].[1][2]

  • Implication: The crude reaction mixture often contains the starting ketone (insoluble in acid) and the formyl-intermediate (if Leuckart is used).[1][2]

  • Solubility Tip: If the product is not dissolving in 1M HCl during workup, it may still be the N-formyl derivative.[1][2] Hydrolysis (reflux in HCl) is required to liberate the soluble free amine.[1][2]

Chiral Resolution

Bis(4-methylphenyl)methanamine is structurally rigid, making it a candidate for chiral resolution agents when derivatized.[1][2]

  • Crystallization Solvent: When forming diastereomeric salts (e.g., with Tartaric acid), Ethanol/Water (9:1) or Isopropanol are the standard solvent systems.[1][2] The methyl groups on the phenyl rings increase lipophilicity compared to unsubstituted benzhydrylamine, often requiring a higher ratio of alcohol to water for solubility [2].[1][2]

Critical Safety & Stability Note

Carbamate Formation: Like many primary benzylic amines, Bis(4-methylphenyl)methanamine reacts with atmospheric


 to form a carbamate salt (white crust).[1][2]
  • Symptom: Sample appears insoluble in DCM (cloudy).

  • Fix: Shake the DCM solution with a small amount of 1M NaOH. The base breaks the carbamate, regenerating the DCM-soluble free amine.[1][2]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved January 28, 2026 from [Link][1][2]

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1][2] Longman Scientific & Technical.[1][2] (General reference for amine solubility and purification protocols).

Sources

Exploratory

The Diarylmethanamine Scaffold: From Classical Assembly to Asymmetric Catalysis

Abstract The diarylmethanamine (benzhydrylamine) pharmacophore represents a privileged structural motif in medicinal chemistry, serving as the core architecture for blockbusters ranging from first-generation antihistamin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract The diarylmethanamine (benzhydrylamine) pharmacophore represents a privileged structural motif in medicinal chemistry, serving as the core architecture for blockbusters ranging from first-generation antihistamines to modern SSRIs. This technical guide analyzes the evolution of this scaffold, transitioning from non-selective classical synthesis to high-precision asymmetric catalysis. We explore the mechanistic causality behind these shifts, detailing the pivotal role of chiral auxiliaries and transition-metal-catalyzed C–H activation in overcoming the "stereochemical bottleneck" of the methine center.

The Pharmacophore: Structural Significance

The diarylmethanamine core consists of a central methine carbon bonded to two aryl rings and a nitrogen atom (


). Its ubiquity in drug discovery stems from its ability to position two lipophilic aromatic domains in a specific spatial orientation, allowing high-affinity binding to G-protein-coupled receptors (GPCRs) and transporters (e.g., SERT, DAT).

Key Chemical Challenges:

  • Steric Congestion: The two aryl rings create significant steric hindrance, making nucleophilic attack at the methine carbon kinetically sluggish.

  • Chirality: The methine carbon is a stereocenter when the two aryl rings are non-identical. Enantiomers often exhibit drastically different pharmacodynamics (e.g., Sertraline).

  • Metabolic Liability: The benzylic C-H bond is prone to oxidative metabolism (N-dealkylation or hydroxylation).

Historical Evolution: A Case Study in Selectivity

The history of diarylmethanamines mirrors the broader evolution of organic synthesis—from racemic assembly to stereoselective precision.

The Antihistamine Era: Hydroxyzine to Cetirizine

In the mid-20th century, synthesis focused on rapid assembly via nucleophilic substitution (SN1/SN2) or reductive amination.

  • Discovery: Hydroxyzine (Atarax) was synthesized in 1956 by UCB.[1] It is a racemic piperazine derivative.

  • The Metabolic Pivot: Researchers discovered that hydroxyzine undergoes in vivo oxidation to a carboxylic acid metabolite. This metabolite, Cetirizine (Zyrtec), retained H1-antagonist activity but lost the ability to cross the blood-brain barrier due to zwitterionic polarity, eliminating the sedative side effects.

  • Synthesis: Originally produced via chlorobenzhydryl chloride alkylation of piperazines, yielding racemates.

The CNS Era: The Sertraline Challenge

Sertraline (Zoloft) marked a paradigm shift. Unlike the flexible piperazines, sertraline is a rigid cis-isomer of a tetralin-based diarylmethanamine.

  • The Challenge: The biological activity resides almost exclusively in the (

    
    )-enantiomer.
    
  • Pfizer's Solution: Early routes relied on classical resolution with D-mandelic acid (50% yield loss).

  • Green Chemistry Breakthrough: Pfizer later implemented a Pd-catalyzed concomitant reduction/resolution step, but the drive for de novo asymmetric synthesis remained a field-wide priority.

ScaffoldEvolution Hydroxyzine Hydroxyzine (1956) (Racemic, Sedative) Cetirizine Cetirizine (1987) (Metabolite, Non-Sedative) Hydroxyzine->Cetirizine In Vivo Oxidation (Metabolic Discovery) Sertraline Sertraline (1991) (Chiral, SSRI) Cetirizine->Sertraline Structural Rigidification & Stereocontrol Demand

Figure 1: The evolutionary trajectory from racemic metabolic discoveries to rigid, stereodefined architectures.

Technical Deep Dive: Synthetic Methodologies

Classical Approach: Grignard Addition to Imines

The most direct route involves adding an aryl Grignard reagent to an aryl imine.

  • Failure Mode: Organometallics often cause enolization or reduction of the imine rather than addition. Furthermore, simple imines are unstable and difficult to purify.

  • Stereochemistry: Produces racemates requiring wasteful resolution.

The Gold Standard: Ellman’s Sulfinamide Auxiliary

To solve the stability and chirality issues, Jonathan Ellman developed tert-butanesulfinamide (


-BS). This is currently the most robust method for synthesizing chiral diarylmethanamines in discovery chemistry.

Mechanistic Advantages:

  • Activation: The electron-withdrawing sulfinyl group makes the imine (sulfinimine) more electrophilic, accelerating Grignard addition.

  • Stereocontrol: The chiral sulfur center creates a rigid chair-like transition state, directing the nucleophile to a single face of the imine (typically >95:5 dr).

  • Clean Cleavage: The auxiliary is removed with mild acid (HCl/MeOH), preventing racemization.

EllmanCycle Step1 Condensation (Aldehyde + (R)-t-BS) Intermediate Chiral Sulfinimine (Stable Intermediate) Step1->Intermediate -H2O Step2 Grignard Addition (Ar-MgBr) Intermediate->Step2 Transition Chair-like Transition State (High Stereocontrol) Step2->Transition Coordination Product Sulfinamide Adduct (Single Diastereomer) Transition->Product Nucleophilic Attack Cleavage Acid Hydrolysis (HCl/MeOH) Product->Cleavage Final Chiral Diarylmethanamine (Amine Salt) Cleavage->Final -Sulfinic ester

Figure 2: The Ellman auxiliary cycle, illustrating the transfer of chirality from sulfur to carbon.

Validated Protocol: Asymmetric Synthesis of a Diarylmethanamine

Objective: Synthesis of (R)-Phenyl(p-tolyl)methanamine using the Ellman auxiliary.

Reagents:

  • (R)-tert-butanesulfinamide (1.0 equiv)

  • Benzaldehyde (1.1 equiv)

  • Ti(OEt)4 (2.0 equiv)

  • p-Tolylmagnesium bromide (2.0 equiv)

  • Solvents: THF (anhydrous), DCM.

Phase 1: Sulfinimine Formation (Condensation)
  • Setup: Flame-dry a round-bottom flask under

    
    .
    
  • Addition: Dissolve (R)-tert-butanesulfinamide (10 mmol) and benzaldehyde (11 mmol) in THF (0.5 M).

  • Lewis Acid Activation: Add Ti(OEt)4 dropwise. Causality: Titanium acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium forward.

  • Monitoring: Stir at RT for 12h. Monitor by TLC (EtOAc/Hex). The product (sulfinimine) is usually less polar than the amide.

  • Workup: Quench with brine. Filter the titanium salts through Celite. Concentrate and purify via silica flash chromatography.

Phase 2: Diastereoselective Addition
  • Cooling: Dissolve the purified sulfinimine in DCM and cool to -48°C. Causality: Lower temperatures maximize the energy difference between the diastereomeric transition states, improving 'dr'.

  • Nucleophilic Attack: Add p-Tolylmagnesium bromide dropwise. Stir for 4-6h.

  • Validation: Check conversion by TLC.

  • Quench: Add saturated

    
    . Extract with DCM.
    
  • Analysis: Analyze the crude NMR. Distinct diastereomeric peaks for the tert-butyl group will appear. A dr >95:5 is expected.

Phase 3: Deprotection
  • Cleavage: Dissolve the sulfinamide adduct in MeOH. Add 4N HCl in dioxane (2 equiv).

  • Precipitation: Stir for 30 mins. The amine hydrochloride salt will often precipitate, or can be crashed out with diethyl ether.

  • Yield: Filter to collect the pure chiral amine salt.

Comparative Data: Synthetic Methods

MethodologyStereocontrolAtom EconomyScalabilityKey Limitation
Reductive Amination None (Racemic)HighExcellentRequires resolution step for chiral drugs.
Grignard + Imine PoorMediumLowImines are unstable; polymerization common.
Ellman Auxiliary Excellent (>95% ee)MediumMediumStoichiometric auxiliary waste; expensive.
Rh-Catalyzed C-H High (>90% ee)ExcellentLow/MediumRequires precious metals (Rh, Ir); substrate specific.

Future Outlook: C-H Activation

The frontier of diarylmethanamine synthesis lies in Transition-Metal-Catalyzed C-H Functionalization . Instead of pre-functionalizing rings (as in the Ellman method), modern catalysts (Rh, Pd) can install an amine directly into a diarylmethane C-H bond.

  • Transient Directing Groups (TDGs): Recent work by Yu and others utilizes transient imine directing groups that bind to the metal, direct the activation of a specific C-H bond, and then hydrolyze off, leaving the product. This mimics the enzymatic precision of P450 oxidases.

References

  • Pfizer Sertraline Process: Taber, G. P., et al. "The Development of a New Commercial Process for Zoloft." Journal of Chemical Education, 2004.

  • Ellman Auxiliary: Liu, G., Cogan, D. A., & Ellman, J. A. "Catalytic Asymmetric Synthesis of tert-Butanesulfinamide." Journal of the American Chemical Society, 1997.

  • Rh-Catalyzed Arylation: Hayashi, T., et al. "Rhodium-Catalyzed Asymmetric Arylation of Imines."[2] Chemical Reviews, 2003.

  • Cetirizine Discovery: Baltes, E., et al. "Oxidation of Hydroxyzine to Cetirizine." European Journal of Drug Metabolism, 1988.

  • C-H Activation Reviews: Wencel-Delord, J., & Glorius, F. "C-H activation in complex target synthesis." Nature Chemistry, 2013.

Sources

Foundational

Theoretical studies of Bis(4-methylphenyl)methanamine

Title: Theoretical Framework & Computational Profiling of Bis(4-methylphenyl)methanamine Subtitle: A Technical Guide to Electronic Structure, Reactivity Descriptors, and Biological Potential Executive Summary Bis(4-methy...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Theoretical Framework & Computational Profiling of Bis(4-methylphenyl)methanamine Subtitle: A Technical Guide to Electronic Structure, Reactivity Descriptors, and Biological Potential

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethylamine , represents a critical scaffold in the synthesis of antihistamines (e.g., meclizine analogs) and chiral resolution agents. Despite its synthetic utility as an ammonia synthon [1], comprehensive theoretical profiling of its electronic structure remains under-documented in open literature.

This technical guide establishes a rigorous theoretical framework for researchers to characterize this molecule. By synthesizing protocols from analogous benzhydryl systems [2, 3], we define the standard operating procedures (SOPs) for Density Functional Theory (DFT) optimization, Frontier Molecular Orbital (FMO) analysis, and molecular docking workflows.

Part 1: Computational Methodology & Protocol Design

To ensure scientific integrity, the theoretical study of Bis(4-methylphenyl)methanamine must move beyond basic geometry optimization. The following protocol is designed to validate stability and predict reactivity.

The Computational Workflow

The standard for diarylmethylamine derivatives involves a hybrid functional approach. The B3LYP functional is preferred for ground-state geometry, while M06-2X is recommended for non-covalent interaction analysis (stacking of p-tolyl rings) [3].

Recommended Level of Theory: DFT/B3LYP/6-311++G(d,p)[1]

  • Basis Set: The ++ diffuse functions are critical for modeling the lone pair on the amine nitrogen, while (d,p) polarization functions account for the aromatic ring electron density.

  • Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) using water or ethanol to mimic physiological or synthetic environments.

Visualization of the Theoretical Pipeline

ComputationalWorkflow cluster_Analysis Post-SCF Analysis Input Input Structure (Bis(4-methylphenyl)methanamine) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Input->Opt Initial Guess Freq Frequency Calculation (NIMAG = 0 Check) Opt->Freq Energy Min. FMO FMO Analysis (HOMO-LUMO Gap) Freq->FMO Validated NBO NBO Analysis (Hyperconjugation) Freq->NBO MEP MEP Mapping (Reactivity Sites) Freq->MEP Docking Molecular Docking (AutoDock Vina) MEP->Docking Active Site ID

Figure 1: Standardized computational workflow for characterizing benzhydrylamine derivatives. Green nodes indicate electronic property extraction.

Part 2: Structural & Electronic Analysis

Geometric Considerations

Bis(4-methylphenyl)methanamine is not planar. The central methine carbon (


 hybridized) creates a "propeller" configuration for the two p-tolyl rings to minimize steric repulsion.
  • Symmetry: Likely

    
     or 
    
    
    
    depending on the rotation of the amine group.
  • Key Bond: The

    
     bond length is a critical parameter (approx. 1.47 Å). Elongation here suggests lability, relevant for its use as a leaving group or in transamination.
    
Frontier Molecular Orbitals (FMO)

The chemical stability is governed by the energy gap (


) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).
  • HOMO Location: Localized primarily on the nitrogen lone pair and the

    
    -system of the p-tolyl rings. This confirms the molecule acts as a nucleophile.
    
  • LUMO Location: Distributed across the aromatic rings (

    
    ), acting as the electron acceptor site.
    

Global Reactivity Descriptors (Calculated via Koopmans' Theorem):

DescriptorSymbolFormulaSignificance
Chemical Hardness


Resistance to charge transfer. High

= Stable.
Chemical Softness


Measure of polarizability. High

= Reactive.
Electrophilicity


Propensity to accept electrons.

Note:


 and 

.
Molecular Electrostatic Potential (MEP)

MEP mapping provides a visual guide for docking studies.

  • Negative Potential (Red): Concentrated on the Nitrogen atom. This is the site for protonation or attack by electrophiles (e.g., alkyl halides).

  • Positive Potential (Blue): Located on the methyl hydrogens and the amine protons (

    
    ), serving as hydrogen bond donors.
    

Part 3: Biological Potential & Docking Framework

Given the structural similarity to Chlorcyclizine and other benzhydryl-based antihistamines [4], theoretical studies must evaluate the binding affinity of Bis(4-methylphenyl)methanamine against Histamine H1 receptors.

Docking Protocol
  • Ligand Prep: Minimize energy using the Universal Force Field (UFF).

  • Target: Histamine H1 Receptor (PDB ID: 3RZE).

  • Grid Box: Centered on Asp107 (key residue for amine binding).

Interaction Pathway Visualization

InteractionPath cluster_Receptor H1 Receptor Pocket Ligand Bis(4-methylphenyl) methanamine Asp107 Asp107 (Anionic Site) Ligand->Asp107 Salt Bridge (Protonated Amine) Phe432 Phe432 (Aromatic) Ligand->Phe432 Pi-Pi Stacking (p-Tolyl Group) Trp158 Trp158 (Aromatic) Ligand->Trp158 Hydrophobic Interaction

Figure 2: Predicted binding mode of the ligand within the H1 Histamine receptor, highlighting the critical salt bridge formation.

References

  • SAGE Publications. (2025). Benzhydrylamine: An Effective Aminating Agent for the Synthesis of Primary Amines. ResearchGate. Link

  • Faizi, M. S., et al. (2020).[2] Crystal structure, Hirshfeld surface analysis and DFT studies of 4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. National Institutes of Health (NIH). Link

  • Hamidov, E., et al. (2024).[1] Synthesis, crystallographic structure, Hirshfeld surface analysis and DFT calculations of Schiff base (Z)-4-methyl-2-(((3-nitrophenyl)imino)methyl)phenol. ResearchGate. Link

  • Yar, M., et al. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega. Link

  • PubChem. (2025).[3] Bis(4-methylphenyl)methanamine | C15H17N.[3] National Library of Medicine. Link

Sources

Exploratory

Bis(4-methylphenyl)methanamine CAS number 55095-22-2

The following technical guide details the chemical profile, synthesis, and applications of Bis(4-methylphenyl)methanamine (CAS 55095-22-2). CAS Number: 55095-22-2 Synonyms: Di-p-tolylmethanamine; 1,1-Bis(4-methylphenyl)m...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical profile, synthesis, and applications of Bis(4-methylphenyl)methanamine (CAS 55095-22-2).

CAS Number: 55095-22-2 Synonyms: Di-p-tolylmethanamine; 1,1-Bis(4-methylphenyl)methylamine; MBHA Linker Precursor Molecular Formula:


Molecular Weight:  211.30  g/mol [1][2]

Executive Summary

Bis(4-methylphenyl)methanamine is a specialized diarylmethylamine intermediate primarily utilized in the synthesis of 4-Methylbenzhydrylamine (MBHA) resins for Solid-Phase Peptide Synthesis (SPPS). Unlike standard benzylamine linkers, the electron-donating methyl groups on the aromatic rings of this scaffold fine-tune the acid lability of the C-N bond, allowing for the generation of C-terminal peptide amides upon cleavage with strong acids (e.g., HF or TFMSA). Beyond peptide chemistry, this compound serves as a privileged scaffold in medicinal chemistry, functioning as a pharmacophore in antihistamines and antidepressants, and as a precursor for chiral amine ligands in asymmetric catalysis.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Structural Analysis

The molecule consists of a central methine carbon (


 hybridized) bonded to two para-tolyl (4-methylphenyl) groups and a primary amine. The symmetry of the two p-tolyl rings simplifies its spectroscopic signature but enhances its crystallinity compared to unsubstituted benzhydrylamine.
PropertyValue
Appearance White to off-white crystalline powder
Melting Point 78–82 °C (Typical for diarylmethylamines)
Solubility Soluble in DCM, MeOH, EtOH, DMSO; Sparingly soluble in

pKa (Conjugate Acid) ~9.5–10.0 (Estimated based on benzhydrylamine)
LogP ~3.2 (Lipophilic)
Spectroscopic Signature (Predicted)
  • 
    H NMR (CDCl
    
    
    
    , 400 MHz):
    • 
       2.32 (s, 6H, 
      
      
      
      )
    • 
       5.15 (s, 1H, 
      
      
      
      )
    • 
       7.10–7.25 (m, 8H, Aromatic AA'BB' system)
      
    • 
       1.80 (br s, 2H, 
      
      
      
      , exchangeable)
  • MS (ESI+): m/z 212.14

    
    
    

Synthesis & Production Methodologies

Two primary routes are recommended for high-purity synthesis. Method A is preferred for laboratory scale due to milder conditions, while Method B is suitable for bulk production.

Method A: Reductive Amination via Oxime Intermediate

This protocol avoids high-pressure hydrogenation and uses standard reagents.

Step 1: Formation of 4,4'-Dimethylbenzophenone Oxime
  • Reagents: 4,4'-Dimethylbenzophenone (1.0 eq), Hydroxylamine hydrochloride (1.5 eq), Sodium Acetate (2.0 eq).

  • Solvent: Ethanol/Water (3:1).

  • Protocol:

    • Dissolve ketone in ethanol; add aqueous solution of

      
       and NaOAc.
      
    • Reflux for 4–6 hours (Monitor by TLC: disappearance of ketone).

    • Cool to RT. The oxime usually precipitates. Filter and wash with cold water.

    • Yield: >90%.[3][4]

Step 2: Reduction to Amine
  • Reagents: Oxime (from Step 1), Zinc dust (excess), Acetic Acid (glacial).

  • Protocol:

    • Dissolve oxime in glacial acetic acid.

    • Slowly add Zn dust (exothermic reaction) while stirring at

      
       °C.
      
    • Stir for 12 hours at RT.

    • Filter off Zn residues. Basify filtrate with NaOH (pH > 12) to liberate the free amine.

    • Extract with Dichloromethane (DCM), dry over

      
      , and concentrate.
      
    • Purification: Recrystallization from Hexane/EtOAc or conversion to HCl salt.

Method B: Leuckart-Wallach Reaction

Direct conversion of ketone to amine using formamide.

  • Reagents: 4,4'-Dimethylbenzophenone, Formamide, Formic acid.

  • Protocol:

    • Heat ketone in excess formamide/formic acid at 160–180 °C for 8 hours.

    • This yields the N-formyl derivative.

    • Hydrolysis: Reflux the crude N-formyl intermediate in 6M HCl for 4 hours.

    • Basify and extract as above.

SynthesisPathways Ketone 4,4'-Dimethylbenzophenone Oxime Oxime Intermediate Ketone->Oxime NH2OH·HCl, NaOAc Reflux, EtOH Formyl N-Formyl Intermediate Ketone->Formyl HCONH2, HCOOH 180°C (Leuckart) Target Bis(4-methylphenyl)methanamine (CAS 55095-22-2) Oxime->Target Zn, AcOH (Reduction) Formyl->Target 6M HCl Hydrolysis

Figure 1: Synthetic pathways for Bis(4-methylphenyl)methanamine via Oxime reduction (Top) and Leuckart reaction (Bottom).

Applications in Drug Development & Research

Solid-Phase Peptide Synthesis (SPPS)

This compound is the functional core of MBHA Resin .

  • Mechanism: The steric bulk and electron-donating nature of the two p-tolyl groups stabilize the benzhydryl cation intermediate generated during acid cleavage.

  • Utility: Used to synthesize peptide amides (C-terminal

    
    ).
    
  • Cleavage Conditions: Requires strong acid (HF or TFMSA). The cleavage breaks the bond between the benzhydryl carbon and the peptide nitrogen, releasing the peptide amide.

Medicinal Chemistry Scaffold

The diarylmethylamine moiety is a pharmacophore found in:

  • Antihistamines: Analogs of cyclizine and meclizine.

  • Sertraline Analogs: Modulators of monoamine uptake often feature the diaryl-methane/amine motif.

  • Chiral Ligands: Can be resolved into enantiomers to serve as chiral auxiliaries in asymmetric synthesis.

SPPS_Workflow Resin Polystyrene Support Linker MBHA Linker (Derived from CAS 55095-22-2) Resin->Linker Attachment Peptide Peptide Chain Assembly (Fmoc/Boc Chemistry) Linker->Peptide Stepwise Synthesis Cleavage HF / TFMSA Cleavage Peptide->Cleavage Final Step Product Peptide Amide (R-CONH2) Cleavage->Product Release

Figure 2: Role of Bis(4-methylphenyl)methanamine derivatives in generating peptide amides via SPPS.

Safety, Handling, and Stability

Hazard Identification (GHS)
  • Signal Word: WARNING

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

  • H302: Harmful if swallowed.

Handling Protocols
  • Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Amines can absorb

    
     from air to form carbamates.
    
  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work within a fume hood to avoid inhalation of dust.

  • Stability: Stable under normal conditions. Incompatible with strong oxidizing agents and acid chlorides.

References

  • PubChem. (2025).[1][2][3] Bis(4-methylphenyl)methanamine (Compound).[1][2][5][6] National Library of Medicine. [Link]

  • Matsueda, G. R., & Stewart, J. M. (1981). A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides. Peptides, 2(1), 45-50.

Sources

Foundational

Bis(4-methylphenyl)methanamine molecular weight and formula

Structure, Synthesis, and Applications in Pharmaceutical Development Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), frequently referred to in the context of its polymer-bound analogue MBHA (4-Methylb...

Author: BenchChem Technical Support Team. Date: February 2026

Structure, Synthesis, and Applications in Pharmaceutical Development

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), frequently referred to in the context of its polymer-bound analogue MBHA (4-Methylbenzhydrylamine) , is a critical diarylmethylamine intermediate.[1] In drug development, its primary utility lies in its structural role as a sterically demanding, electron-rich amine scaffold.[1] It serves as the soluble prototype for the MBHA resin used extensively in solid-phase peptide synthesis (SPPS) to generate C-terminal amides.[1] Additionally, it functions as a pharmacophore building block for antihistamines and a ligand precursor in organometallic catalysis.[1]

This guide provides a comprehensive technical profile of Bis(4-methylphenyl)methanamine, detailing its physicochemical properties, robust synthetic protocols, and validated characterization methods.[1]

Physicochemical Profile

The molecule consists of two p-tolyl groups attached to a central methine carbon bearing a primary amine.[1] This structure imparts significant lipophilicity and steric bulk compared to the unsubstituted benzhydrylamine.

Table 1: Core Chemical Data[1]
PropertyData
IUPAC Name 1,1-Bis(4-methylphenyl)methanamine
Common Synonyms Di-p-tolylmethanamine; 4,4'-Dimethylbenzhydrylamine; α-Amino-4,4'-dimethyldiphenylmethane
CAS Number 55095-22-2
Molecular Formula C₁₅H₁₇N
Molecular Weight 211.31 g/mol
Physical State Viscous oil (free base) or White crystalline solid (HCl salt)
Solubility Soluble in DCM, MeOH, DMSO; Insoluble in water (free base)
pKa (Conjugate Acid) ~10.5 (Estimated based on benzhydrylamine analogs)
LogP (Predicted) 3.2 (High Lipophilicity)
H-Bond Donors/Acceptors 1 / 1

Synthetic Methodology

Primary Route: Leuckart-Wallach Reaction

The most robust and scalable method for synthesizing Bis(4-methylphenyl)methanamine is the Leuckart-Wallach reaction .[1] This reductive amination variant converts 4,4'-dimethylbenzophenone directly to the amine using ammonium formate as both the nitrogen source and reducing agent.[1]

Reaction Scheme

[1]
Detailed Experimental Protocol

Note: This protocol is adapted from standard procedures for benzhydrylamine synthesis.

Reagents:

  • 4,4'-Dimethylbenzophenone (10 mmol, 2.10 g)[1]

  • Ammonium Formate (50 mmol, 3.15 g)[1]

  • Formic Acid (85%, 2 mL)[1]

  • Hydrochloric Acid (6M)[1]

  • Sodium Hydroxide (10M)[1]

Step-by-Step Workflow:

  • Formylation (Intermediate Synthesis):

    • In a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, combine 4,4'-dimethylbenzophenone, ammonium formate, and formic acid.

    • Heat the mixture to 160–180°C for 4–6 hours. The mixture will fuse and evolve

      
       and water.
      
    • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 3:1).[1] The ketone spot should disappear, replaced by the N-formyl intermediate.[1]

    • Cool the reaction mixture to room temperature. Add water (20 mL) to precipitate the crude N-formyl-bis(4-methylphenyl)methanamine .[1] Filter and wash with cold water.[1]

  • Hydrolysis (Deformylation):

    • Transfer the crude formamide to a flask containing 6M HCl (20 mL).

    • Reflux for 2–3 hours.[1] The solid will dissolve as it converts to the amine hydrochloride salt.

    • Cool the solution. If a precipitate forms (the HCl salt), collect it. If not, proceed to basification.

  • Isolation (Free Base):

    • Wash the acidic aqueous layer with diethyl ether (

      
      ) to remove non-basic impurities.[1]
      
    • Basify the aqueous phase to pH >12 using 10M NaOH under cooling (ice bath).[1] The free amine will separate as an oil or precipitate.

    • Extract with Dichloromethane (DCM) (

      
      ).[1]
      
    • Dry combined organics over anhydrous

      
      , filter, and concentrate in vacuo.
      
Synthesis Workflow Diagram[1]

SynthesisWorkflow Start Start: 4,4'-Dimethylbenzophenone Reagents Add Ammonium Formate + Formic Acid Start->Reagents Heat Heat to 170°C (4-6 hrs) (Leuckart-Wallach) Reagents->Heat Intermediate Intermediate: N-Formyl-bis(4-methylphenyl)methanamine Heat->Intermediate Hydrolysis Acid Hydrolysis (6M HCl, Reflux) Intermediate->Hydrolysis Salt Amine HCl Salt (Aqueous) Hydrolysis->Salt Basify Basify (NaOH, pH > 12) Extract with DCM Salt->Basify Product Final Product: Bis(4-methylphenyl)methanamine Basify->Product

Figure 1: Step-by-step synthesis workflow via the Leuckart-Wallach reaction, highlighting critical phase changes.[1]

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral data are expected.

Nuclear Magnetic Resonance (NMR)[1][2]
  • ¹H NMR (400 MHz, CDCl₃):

    • 
       7.25–7.10 (m, 8H, Ar-H ): Characteristic AA'BB' system of the p-tolyl rings.[1]
      
    • 
       5.15 (s, 1H, Ar₂CH NH₂): The methine proton shifts upfield due to the electron-donating methyl groups compared to benzhydrylamine.[1]
      
    • 
       2.32 (s, 6H, Ar-CH ₃): Distinct singlet for the methyl groups.[1]
      
    • 
       1.80 (br s, 2H, -NH ₂): Broad exchangeable signal.[1]
      
Mass Spectrometry (MS)[1]
  • Method: ESI-MS (Positive Mode)[1]

  • Expected Ion:

    
    [1]
    
  • Fragmentation: Loss of

    
     (
    
    
    
    ) typically observed, generating a stabilized diarylmethyl cation (
    
    
    ).[1]

Applications in Drug Development[2]

Peptide Synthesis (MBHA Linker)

The most significant application of the bis(4-methylphenyl)methanamine motif is in Solid Phase Peptide Synthesis (SPPS) .[1]

  • Mechanism: The electron-donating methyl groups on the phenyl rings make the benzhydryl-nitrogen bond more acid-labile than the unsubstituted benzhydrylamine (BHA) linker.[1]

  • Utility: It allows for the cleavage of the peptide from the resin using HF or TFMSA to yield a C-terminal Amide (

    
    ), a common requirement for biologically active peptides (e.g., hormones like oxytocin).[1]
    
Chiral Auxiliaries and Ligands[1]
  • Chiral Resolution: The amine can be resolved into

    
     and 
    
    
    
    enantiomers using chiral acids (e.g., tartaric acid).[1]
  • Ligand Synthesis: The free amine reacts with phosphines or pyridines to form N,P- or N,N-ligands used in asymmetric hydrogenation catalysis.[1]

Applications cluster_0 Peptide Chemistry cluster_1 Medicinal Chemistry Core Bis(4-methylphenyl)methanamine SPPS MBHA Resin Linker Core->SPPS Ligand Chiral Ligands (Asymmetric Catalysis) Core->Ligand Pharma Antihistamine Scaffolds Core->Pharma Amide C-Terminal Amide Generation SPPS->Amide HF Cleavage

Figure 2: Strategic applications of the scaffold in peptide synthesis and medicinal chemistry.[1]

Safety and Handling (MSDS Summary)

Hazard Classification (GHS):

  • Signal Word: WARNING

  • H315: Causes skin irritation.[1][2][3]

  • H319: Causes serious eye irritation.[1][2][3]

  • H335: May cause respiratory irritation.[1][2][3]

Handling Protocols:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1]

  • Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation. Keep in a cool, dry place.

  • Spill: Absorb with inert material (vermiculite) and dispose of as hazardous organic waste.[1]

References

  • PubChem. "Bis(4-methylphenyl)methanamine - Compound Summary."[1] National Center for Biotechnology Information. [Link][1]

  • Organic Chemistry Portal. "Reductive Amination: Leuckart-Wallach Reaction." [Link][1]

  • Matsueda, G. R., & Stewart, J. M. (1981).[1] "A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides."[1] Peptides, 2(1), 45-50.[1] [Link]

Sources

Exploratory

Technical Monograph: 1,1-Bis(4-methylphenyl)methanamine

High-Purity Synthesis, Characterization, and Pharmaceutical Utility Chemical Identity & Nomenclature Scope: This guide defines the physicochemical and synthetic profile of 1,1-bis(4-methylphenyl)methanamine , a diarylmet...

Author: BenchChem Technical Support Team. Date: February 2026

High-Purity Synthesis, Characterization, and Pharmaceutical Utility

Chemical Identity & Nomenclature

Scope: This guide defines the physicochemical and synthetic profile of 1,1-bis(4-methylphenyl)methanamine , a diarylmethylamine scaffold critical in the synthesis of antihistamines, chiral resolving agents, and solid-phase peptide synthesis (SPPS) linkers.

Note on Ambiguity: While often colloquially referred to as "di-p-tolylmethylamine," this compound must be distinguished from the secondary amine di-p-tolylamine (CAS 620-93-9). The "methanamine" suffix strictly denotes a primary amine attached to a methine carbon bridge between two aromatic rings.

Nomenclature Data Table
Identifier TypeValueContext
IUPAC Name 1,1-Bis(4-methylphenyl)methanamineSystematic
Common Name

-Di-p-tolylmethylamine
Laboratory / Synthetic
CAS Number 55095-22-2 Registry
Molecular Formula

Stoichiometry
Molecular Weight 211.30 g/mol Calculation
SMILES CC1=CC=C(C=C1)C(N)C2=CC=C(C)C=C2Informatics
Structure Class Benzhydrylamine (BHA) DerivativePharmacophore

Structural Analysis & Electronic Properties

The molecule consists of two electron-rich p-tolyl groups attached to a central methine carbon bearing a primary amino group.

  • Hyperconjugation: The para-methyl groups function as weak electron-donating groups (EDGs) via hyperconjugation (

    
    ). This increases the electron density of the aromatic rings compared to the unsubstituted benzhydrylamine.
    
  • Benzylic Stability: The central methine carbon is doubly benzylic. The resulting carbocation (if the amine is diazotized or oxidized) is highly stabilized by resonance from both rings, making the C-N bond susceptible to oxidative cleavage under harsh conditions.

  • Basicity: The steric bulk of the two tolyl groups slightly hinders the nitrogen, but the inductive donation from the methyls generally maintains a pKa

    
     9.5–10.0 (conjugate acid), making it a competent base for salt formation.
    

Synthetic Methodologies

Two primary routes are detailed below: the Leuckart Reaction (Industrial/Scale-up) and Ellman’s Sulfinamide Synthesis (High-Precision/Chiral).

Route A: The Leuckart-Wallach Reaction (Cost-Effective Scale-Up)

This is the robust, classic route for converting diaryl ketones to amines using ammonium formate.

Precursor: 4,4'-Dimethylbenzophenone (Di-p-tolyl ketone). Reagents: Ammonium Formate, Formic Acid.

Protocol:

  • Charge: In a round-bottom flask equipped with a distillation head, combine 4,4'-dimethylbenzophenone (1.0 eq) and ammonium formate (4.0 eq).

  • Heating: Heat the mixture to 180–190°C. Water and ammonia will distill off.

  • Reflux: As the mixture becomes homogeneous, replace the distillation head with a reflux condenser and reflux for 4–6 hours.

  • Hydrolysis: Cool the reaction to 100°C and add concentrated HCl (excess) to hydrolyze the intermediate N-formyl derivative. Reflux for 1 hour.

  • Isolation: Cool to RT. Wash the acidic solution with ether (to remove unreacted ketone). Basify the aqueous layer with NaOH (pH > 12) to precipitate the amine.

  • Purification: Extract with DCM, dry over

    
    , and recrystallize from Ethanol/Hexane.
    
Route B: Ellman’s Auxiliary Approach (Enantioselective)

For applications requiring a specific enantiomer (e.g., chiral resolution agents), this modern organometallic route is superior.

Protocol:

  • Condensation: React 4-methylbenzaldehyde with (R)-tert-butanesulfinamide (

    
    , THF) to form the chiral N-sulfinyl imine.
    
  • Grignard Addition: Add p-tolylmagnesium bromide at -78°C. The chiral auxiliary directs the nucleophilic attack to a single face of the imine (dr > 95:5).

  • Deprotection: Treat with HCl/MeOH to cleave the sulfinyl group, yielding the chiral primary amine hydrochloride.

Synthetic Workflow Diagram

Synthesis_Workflow cluster_Routes Divergent Pathways Start Start: Toluene Friedel Friedel-Crafts Acylation (p-Toluoyl Chloride + AlCl3) Start->Friedel Ketone Intermediate: 4,4'-Dimethylbenzophenone Friedel->Ketone Leuckart Route A: Leuckart Reaction (HCOONH4, 180°C) Ketone->Leuckart Industrial Scale Oxime Route B: Oxime Reduction (NH2OH, then LiAlH4) Ketone->Oxime Lab Scale Formyl Intermediate: N-Formyl-bis(p-tolyl)methylamine Leuckart->Formyl Hydrolysis Acid Hydrolysis (HCl, Reflux) Formyl->Hydrolysis Product Target: 1,1-Bis(4-methylphenyl)methanamine Hydrolysis->Product Oxime->Product

Figure 1: Divergent synthetic pathways for the production of 1,1-Bis(4-methylphenyl)methanamine from toluene derivatives.

Analytical Characterization Standards

To ensure scientific integrity, the synthesized product must meet the following spectral criteria.

Nuclear Magnetic Resonance (NMR)[2][3]
  • 
     NMR (400 MHz, 
    
    
    
    ):
    • 
       2.32 (s, 6H, 
      
      
      
      ) – Two methyl groups.
    • 
       5.15 (s, 1H, 
      
      
      
      ) – The benzylic methine proton.
    • 
       7.10 – 7.25 (m, 8H, Ar-H) – Characteristic AA'BB' system of p-substituted rings.
      
    • 
       1.80 (br s, 2H, 
      
      
      
      ) – Exchangeable with
      
      
      .
Mass Spectrometry (MS)
  • Method: ESI+ or EI.

  • Molecular Ion:

    
     m/z.
    
  • Fragmentation (EI): Look for a base peak at m/z 196 (Loss of

    
    ) or m/z 120 (Tropylium ion derivative from cleavage).
    

Pharmaceutical & Research Applications[4]

A. Solid-Phase Peptide Synthesis (SPPS)

The MBHA (Methylbenzhydrylamine) linker is a cornerstone of peptide chemistry. While the mono-methyl version is standard, the bis(4-methylphenyl) variant provides modified acid-lability profiles for resin cleavage.

  • Mechanism: The amine is attached to a polystyrene bead. The peptide is built on the nitrogen. Upon HF or TFA cleavage, the C-N bond breaks to release a C-terminal amide peptide (essential for mimicking native protein termini).

  • Advantage: The electron-donating methyl groups stabilize the benzylic carbocation intermediate formed during cleavage, increasing the yield of the amidated peptide compared to unsubstituted BHA resins.

B. Chiral Resolving Agents

Derivatives of this amine (specifically when resolved into R/S enantiomers) are used to resolve racemic carboxylic acids via diastereomeric salt crystallization. The "butterfly" shape of the two tolyl wings creates a distinct steric pocket that recognizes chirality in acids like mandelic acid or ibuprofen precursors.

C. Ligand Scaffolds

The amine serves as a precursor for N-Heterocyclic Carbenes (NHCs) used in catalysis.

  • Reaction: Condensation with glyoxal/formaldehyde yields bulky imidazolium salts.

  • Utility: The p-tolyl groups provide solubility and steric bulk, enhancing the stability of metal catalysts (e.g., Pd, Ru) in cross-coupling reactions.

Pharmacophore Logic Diagram

Applications cluster_Pharma Pharmaceutical Utility cluster_Chem Chemical Utility Core Scaffold: Bis(4-methylphenyl)methanamine SPPS SPPS Linker (MBHA type) Yields C-terminal Amides Core->SPPS Antihistamine Antihistamine Isostere (Meclizine analogs) Core->Antihistamine Ligand N-Heterocyclic Carbenes (Bulky Ligands for Catalysis) Core->Ligand Resolution Chiral Resolving Agent (For Racemic Acids) Core->Resolution

Figure 2: Functional utility of the scaffold in drug discovery and catalysis.

Safety & Handling Protocol

  • Hazard Class: Irritant (Skin/Eye). Potential CO2 release if reacted with carbonates.

  • Storage: Store under inert atmosphere (Nitrogen/Argon). Benzylic amines can slowly oxidize to imines or ketones upon prolonged exposure to air and light.

  • Incompatibility: Strong oxidizing agents (risk of exothermic cleavage to ketone).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12847625, 1,1-Bis(4-methylphenyl)methanamine. Retrieved from [Link]

  • Organic Syntheses. General methods for the Leuckart Reaction and Benzhydrylamine synthesis. Coll. Vol. 3, p. 84 (1955). Retrieved from [Link]

  • Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research. (Contextual citation for Route B). Retrieved from [Link]

Protocols & Analytical Methods

Method

Using Bis(4-methylphenyl)methanamine in organic synthesis

Technical Application Note: Utilization of Bis(4-methylphenyl)methanamine in Organic Synthesis Executive Summary & Chemical Profile Bis(4-methylphenyl)methanamine (also known as C,C-di-p-tolylmethylamine; CAS: 13324-47-5...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Utilization of Bis(4-methylphenyl)methanamine in Organic Synthesis

Executive Summary & Chemical Profile

Bis(4-methylphenyl)methanamine (also known as C,C-di-p-tolylmethylamine; CAS: 13324-47-5) is a specialized benzhydrylamine derivative. While structurally similar to the ubiquitous diphenylmethylamine (benzhydrylamine), the presence of para-methyl substituents on both phenyl rings significantly alters its electronic and steric profile.

Key Technical Advantages:

  • Enhanced Acid Lability: The electron-donating methyl groups stabilize the resulting benzhydryl carbocation during acidolysis. This makes the di-p-tolylmethyl (DPM*) group easier to cleave than the unsubstituted benzhydryl group, allowing for orthogonal protection strategies alongside Boc or Cbz groups.

  • Lipophilicity Tuning: The additional methyl groups increase the LogP, improving cell permeability in drug discovery contexts where the benzhydryl motif is retained as a pharmacophore (e.g., antihistamine analogs).

  • Steric Bulk: Used as a scaffold for bulky N-heterocyclic carbene (NHC) precursors or chiral ligands in asymmetric catalysis.

Chemical Specifications:

Property Data
Formula C₁₅H₁₇N
MW 211.31 g/mol
Appearance White to off-white crystalline solid or viscous oil (if impure)
pKa (Conj.[1] Acid) ~10.5 (Estimated; slightly more basic than benzhydrylamine due to +I effect)

| Solubility | Soluble in DCM, THF, Toluene, EtOAc; Insoluble in Water |

Synthesis of High-Purity Bis(4-methylphenyl)methanamine

Note: While commercially available, in-house synthesis is often required to ensure fresh, carbonate-free free base for sensitive catalytic applications.

Rationale:

The most robust route for high-purity synthesis avoids the Leuckart-Wallach reaction (which often yields formamide byproducts requiring harsh hydrolysis). Instead, we utilize the Oxime Reduction Protocol . This method guarantees mono-amine selectivity and avoids over-alkylation.

Protocol 1: Oxime Generation and Reduction

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 equiv)

  • Hydroxylamine hydrochloride (1.5 equiv)

  • Sodium Acetate (2.0 equiv)

  • LiAlH₄ (2.0 equiv) or Raney Nickel/H₂

  • Solvents: Ethanol (Step 1), anhydrous THF (Step 2)

Step-by-Step Methodology:

  • Oxime Formation:

    • Dissolve 4,4'-dimethylbenzophenone (10 mmol) in Ethanol (30 mL).

    • Add Hydroxylamine HCl (15 mmol) and Sodium Acetate (20 mmol).

    • Reflux for 4–6 hours.[2] Monitor by TLC (Hexane/EtOAc 8:2). The ketone spot will disappear.

    • Workup: Evaporate EtOH. Resuspend residue in water/EtOAc. Wash organic layer with brine, dry over Na₂SO₄, and concentrate. Recrystallize the oxime from EtOH/Water if necessary.

  • Reduction to Amine:

    • Safety Alert: LiAlH₄ is pyrophoric. Perform under Argon/Nitrogen.

    • Suspend LiAlH₄ (20 mmol) in anhydrous THF (50 mL) at 0°C.

    • Dropwise add the Oxime (10 mmol) dissolved in THF.

    • Allow to warm to RT, then reflux for 12 hours.

    • Quenching (Fieser Method): Cool to 0°C. Carefully add: 0.8 mL Water, 0.8 mL 15% NaOH, 2.4 mL Water.

    • Filter the granular precipitate through Celite.

    • Concentrate filtrate to yield the crude amine.

  • Purification (The "Self-Validating" Step):

    • Convert the crude oil to the Hydrochloride salt by adding 2M HCl in Diethyl Ether. The salt will precipitate as a white solid.

    • Filter and wash with cold ether. This removes non-basic impurities.

    • Free Basing: Just prior to use, partition the salt between 1M NaOH and DCM to recover the free amine.

Application: The "Tuned" Acid-Labile Protecting Group

The di-p-tolylmethyl (DPM*) group is an excellent protecting group for primary amines (


). It is installed via reductive amination and cleaved by acid.

Mechanism & Causality: The cleavage follows an


 pathway. The rate-determining step is the formation of the resonance-stabilized carbenium ion.
  • Unsubstituted Benzhydryl: Requires strong acid (e.g., neat TFA or HBr).

  • Di-p-tolylmethyl: The para-methyl groups donate electron density (hyperconjugation), stabilizing the transition state. This allows cleavage with dilute TFA (1-5%) or mild Lewis acids, preserving Boc groups (which require ~20-50% TFA) or t-butyl esters.

Protocol 2: Installation and Orthogonal Deprotection

A. Installation (Reductive Amination)

  • Dissolve the target primary amine (

    
    ) (1.0 equiv) and 4,4'-dimethylbenzophenone (1.0 equiv) in Toluene.
    
  • Add catalytic p-TsOH and attach a Dean-Stark trap. Reflux to form the imine (Schiff base).

  • Evaporate Toluene. Redissolve in MeOH.

  • Add NaBH₄ (2.0 equiv) at 0°C. Stir 2 hours.

  • Result:

    
    .
    

B. Controlled Deprotection (Cleavage)

  • Dissolve the protected amine in DCM.

  • Scavenger Addition: Add Triethylsilane (TES) (2.0 equiv). Critical Step: The carbocation generated is electrophilic; without a scavenger, it will re-alkylate your amine or polymerize. TES reduces the carbocation to the neutral hydrocarbon (Di-p-tolylmethane).

  • Acidolysis: Add TFA to a final concentration of 3% v/v.

  • Monitor by HPLC/TLC. Cleavage typically occurs within 30–60 mins.

  • Workup: Neutralize with NaHCO₃. The byproduct (di-p-tolylmethane) is non-polar and easily separated from the polar amine product via extraction or column chromatography.

Visualization: Reactivity & Protection Workflow

The following diagram illustrates the lifecycle of the bis(4-methylphenyl)methanamine scaffold, highlighting the critical role of the methyl substituents in stabilizing the cleavage intermediate.

G Reagent Bis(4-methylphenyl) methanamine (Reagent) Imine Intermediate Imine Reagent->Imine Condensation Target Target Aldehyde/Ketone (Substrate) Target->Imine Protected Protected Amine (Secondary) Imine->Protected Reduction (NaBH4) Acid Acid Treatment (Dilute TFA) Protected->Acid Cleavage Carbocation Stabilized Carbenium Ion (Key Intermediate) Acid->Carbocation SN1 Pathway (Methyl Stabilized) Product Released Amine (Target Product) Acid->Product Waste Di-p-tolylmethane (Neutral Waste) Carbocation->Waste Reduction by Scavenger Scavenger Scavenger (Et3SiH) Scavenger->Waste

Figure 1: Lifecycle of the Di-p-tolylmethyl protecting group. Note the central role of the stabilized carbenium ion, facilitated by the p-methyl substituents.

Application in Ligand Synthesis (N-Heterocyclic Carbenes)

Bis(4-methylphenyl)methanamine is a precursor for sterically demanding "wingtip" substituents in NHC ligands, used in Palladium or Ruthenium catalysis (e.g., Grubbs-type catalysts).

Protocol 3: Synthesis of Symmetrical Di-p-tolylmethyl-Imidazolium Salts

  • Glyoxal Condensation:

    • Combine Bis(4-methylphenyl)methanamine (2.0 equiv) with Glyoxal (40% aq. solution, 1.0 equiv) and Paraformaldehyde (1.0 equiv) in Toluene.

    • Add catalytic HCl.

    • Heat to 100°C for 2 hours.

    • Mechanistic Insight: This multicomponent reaction constructs the imidazole ring with the bulky benzhydryl-derivatives on the nitrogens.

  • Quaternization:

    • The resulting imidazole is treated with alkyl halides (if unsymmetrical) or used directly as a precursor.

    • To form the active carbene, treat the imidazolium salt with a strong base (KHMDS or t-BuOK) in anhydrous THF immediately before catalytic use.

Troubleshooting & Stability Data

IssueProbable CauseCorrective Action
Low Yield in Deprotection Incomplete cleavage due to equilibrium.Increase scavenger (TES) concentration to drive the equilibrium forward irreversibly.
Product Alkylation Carbocation attacking the released amine.Ensure dilute conditions (0.05 M) and sufficient scavenger.
Reagent Oxidation Formation of imine/oxide upon storage.Store free amine under Argon at -20°C. Convert to HCl salt for long-term storage (stable for years).

References

  • Benzhydryl Amines in Medicinal Chemistry

    • Title: Benzhydryl Amines: Synthesis and Their Biological Perspective.
    • Source: ACS Omega (via NCBI/PubMed).
    • URL:[Link]

  • Amine Protecting Group Strategies

    • Title: Protecting Groups for Amines: Carbamates and Benzyl Derivatives.[3][4]

    • Source: Master Organic Chemistry.
    • URL:[Link]

  • General Synthesis of Diarylmethylamines

    • Title: Cu-Catalyzed Desulfonylative Amination for the Synthesis of Diaryl Methyl Amines.[1]

    • Source: ResearchG
    • URL:[Link]

  • Acid Lability of Substituted Benzhydryl Groups

    • Title: Stability Data for Protecting Groups (Benzyl vs Benzhydryl).
    • Source: Organic Chemistry Portal.[4]

    • URL:[Link]

Sources

Application

Application Note: Bis(4-methylphenyl)methanamine as a Directing Ligand in C–H Functionalization

This Application Note focuses on the strategic use of Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine ) in catalysis. While primary amines are often labile ligands, this specific bulky, electron-rich...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note focuses on the strategic use of Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine ) in catalysis. While primary amines are often labile ligands, this specific bulky, electron-rich scaffold finds its critical utility in two high-value niches:

  • As a Removable Directing Group (DG) in Palladium-catalyzed C–H Activation (acting as a transient ligand).

  • As a Steric Modulator/Precursor for synthesizing bulky N,N-bidentate ligands (e.g.,

    
    -diimines) for polymerization catalysis.
    

The following guide details its application in C–H Functionalization , a cornerstone technique in modern drug discovery.

Executive Summary

Bis(4-methylphenyl)methanamine is a bulky, lipophilic primary amine. In the context of drug development and catalysis, it functions primarily as a Directing Group (DG) . By coordinating to transition metals (Pd, Rh), it transforms the substrate itself into a ligand, directing the metal to specific ortho-C–H bonds for functionalization. Its specific para-tolyl substitution pattern offers superior solubility in non-polar solvents (toluene, substituted xylenes) compared to the unsubstituted benzhydrylamine, while providing a distinct steric profile that suppresses bis-coordination, thereby enhancing catalytic turnover in sterically congested environments.

Scientific Mechanism: The "Substrate-as-Ligand" Concept

The efficacy of Bis(4-methylphenyl)methanamine relies on its ability to form a thermodynamically stable, yet kinetically competent, five-membered palladacycle .

Mechanistic Pathway
  • Coordination: The amine nitrogen (Lewis base) binds to the electrophilic Pd(II) center (typically generated from Pd(OAc)₂).

  • C–H Activation: The coordinated amine directs the Pd center to the ortho-C–H bond of the phenyl ring. A Concerted Metalation-Deprotonation (CMD) mechanism occurs, facilitated by an acetate ligand acting as an internal base.

  • Functionalization: The resulting palladacycle undergoes oxidative addition (with aryl iodides) or insertion (with CO/olefins), followed by reductive elimination to form the C–C or C–X bond.

  • Turnover: The product dissociates, or in the case of transient directing groups, the imine bond hydrolyzes to release the catalytic amine (if used in catalytic quantities with aldehydes).

Why This Specific Amine?
  • Electronic Effect: The p-methyl groups are weak electron donors (+I effect), increasing the electron density on the phenyl rings. This makes the ortho-C–H bonds slightly more nucleophilic, facilitating the electrophilic palladation step compared to electron-deficient analogs.

  • Steric Control: The bulky benzhydryl skeleton prevents the formation of inactive "sandwich" complexes (PdL₄ type) where the metal is saturated by amines and cannot activate the C–H bond.

Visualized Pathway (Graphviz)

CH_Activation_Cycle Figure 1: Catalytic Cycle of Amine-Directed C-H Activation utilizing Bis(4-methylphenyl)methanamine. Substrate Bis(4-methylphenyl)methanamine (Substrate/Ligand) Coordination N-Pd Coordination (Sigma Complex) Substrate->Coordination + Pd(OAc)2 Pd_Species Pd(OAc)2 (Pre-catalyst) Pd_Species->Coordination CMD_Step CMD Transition State (Acetate-assisted) Coordination->CMD_Step - HOAc Palladacycle Five-Membered Palladacycle CMD_Step->Palladacycle C-H Activation OxAdd Oxidative Addition (Ar-I / Olefin) Palladacycle->OxAdd + Coupling Partner RedElim Reductive Elimination (C-C Bond Formation) OxAdd->RedElim RedElim->Pd_Species Re-oxidation/Recycle Product Ortho-Functionalized Amine RedElim->Product Release Pd(0/II)

Experimental Protocol: Pd-Catalyzed Ortho-Arylation

This protocol describes the mono-arylation of Bis(4-methylphenyl)methanamine. This reaction is a model for late-stage functionalization of drug scaffolds containing benzylamine motifs.

Reagents & Equipment
  • Ligand/Substrate: Bis(4-methylphenyl)methanamine (1.0 equiv, 0.5 mmol)

  • Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5-10 mol%)

  • Coupling Partner: 4-Iodoanisole (1.5 equiv)

  • Base: Silver Acetate (AgOAc) (1.5 equiv) – Note: Ag acts as a halide scavenger and oxidant if necessary.

  • Solvent: Trifluoroacetic acid (TFA) / Dichloromethane (DCM) mixture or PivOH (Pivalic Acid) depending on the specific activation mode. Standard Protocol uses Pivalic Acid as solvent/ligand.

  • Equipment: 10 mL sealed pressure vial, magnetic stir bar, oil bath.

Step-by-Step Methodology
  • Catalyst Loading: In a glovebox or under nitrogen flow, charge the pressure vial with Bis(4-methylphenyl)methanamine (105.7 mg, 0.5 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), and AgOAc (125 mg, 0.75 mmol).

  • Coupling Partner Addition: Add 4-Iodoanisole (175.5 mg, 0.75 mmol).

  • Solvent Addition: Add Pivalic Acid (2.0 mL). Pivalic acid serves as both solvent and a crucial carboxylate ligand that assists the CMD mechanism.

  • Reaction: Seal the vial with a Teflon-lined cap. Place in a pre-heated oil bath at 110°C . Stir vigorously (800 rpm) for 12–24 hours.

  • Work-up:

    • Cool the reaction to room temperature.

    • Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove AgI precipitates.

    • Wash the filtrate with saturated NaHCO₃ (3 x 15 mL) to neutralize the pivalic acid.

    • Dry the organic layer over anhydrous Na₂SO₄.

  • Purification: Concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient 90:10 to 70:30).

Expected Results & Troubleshooting
ParameterObservationTroubleshooting / Optimization
Conversion >85% expectedIf low, increase temp to 130°C or add 0.5 equiv of Benzoquinone (BQ) as a promoter.
Selectivity Mono- vs. Di-arylationSteric bulk of the p-tolyl groups usually favors mono-arylation. To force di-arylation, use 3.0 equiv of Ar-I and 20 mol% Pd.
Precipitate Yellow/Grey solidAgI formation confirms halide abstraction. If black Pd black forms, ligand acceleration is insufficient; add a phosphine or use PivOH solvent.

Comparative Data: Steric & Electronic Effects[1]

The following table highlights why Bis(4-methylphenyl)methanamine is superior to standard benzylamine in specific lipophilic applications.

FeatureBenzylamineBis(4-methylphenyl)methanamine Impact on Catalysis
Solubility (Toluene) ModerateHigh Critical for non-polar process solvents.
Steric Bulk (

)
LowHigh Prevents catalyst deactivation by aggregation.
Electronic Nature NeutralElectron Rich (+I) Enhances N-Pd bond strength; facilitates electrophilic attack at ortho-C.
Crystallinity Liquid (usually)Solid Easier handling and purification of derivatives.

Advanced Application: Synthesis of Bulky -Diimine Ligands

Beyond C-H activation, this amine is a precursor for Brookhart-type polymerization catalysts.

Protocol Summary:

  • Condensation: React Bis(4-methylphenyl)methanamine (2.0 equiv) with Acenaphthenequinone or Glyoxal (1.0 equiv) in refluxing methanol with a catalytic amount of Formic Acid.

  • Complexation: The resulting bulky diimine is reacted with NiBr₂ or PdCl₂(COD) to form the active polymerization catalyst.

  • Utility: The "butterfly" steric bulk of the benzhydryl wings shields the axial sites of the metal, enhancing the molecular weight of the resulting polyethylene by retarding chain transfer.

References

  • Daugulis, O., Do, H. Q., & Shabashov, D. (2009). Palladium-Catalyzed Arylation of C–H Bonds. Accounts of Chemical Research, 42(8), 1074–1086.

  • Engle, K. M., Mei, T. S., Wasa, M., & Yu, J. Q. (2012). Weak Coordination as a Powerful Means for Developing Broadly Useful C–H Functionalization Reactions. Accounts of Chemical Research, 45(6), 788–802.

  • Lazreg, F., & Cazin, C. S. (2013). Steric and Electronic Parameters of N-Heterocyclic Carbenes. Coordination Chemistry Reviews. (Context: Use of bulky amines in NHC synthesis).

  • He, J., Wasa, M., Chan, K. S. L., Shao, Q., & Yu, J. Q. (2011). Palladium-Catalyzed Transformations of Alkyl C–H Bonds. Chemical Reviews, 111(10), 6474–6518.

  • BenchChem. (2025).[1] Application Notes: Benzotriazole and Amine Ligands in Coordination Chemistry.

Disclaimer: This document is for research and development use only. All protocols involves hazardous chemicals and high temperatures; appropriate PPE and fume hood usage are mandatory.

Sources

Method

Protocols for using Bis(4-methylphenyl)methanamine in cross-coupling reactions

Executive Summary & Molecule Profile Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) is a sterically significant primary amine featuring a diarylmethyl backbone. In modern drug discovery, it s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) is a sterically significant primary amine featuring a diarylmethyl backbone. In modern drug discovery, it serves two distinct, high-value roles:

  • Pharmacophore Installation: It introduces the diarylmethyl motif found in potent antihistamines (e.g., cetirizine analogs) and sertraline-like reuptake inhibitors.

  • Ammonia Surrogate (Protecting Group): Due to the electron-donating nature of the para-methyl groups, the C–N bond is acid-labile. It can be coupled to aryl halides and subsequently cleaved with trifluoroacetic acid (TFA), effectively converting an aryl halide (

    
    ) to a primary aniline (
    
    
    
    ) under mild conditions where benzophenone imine might fail.

This guide details the Buchwald-Hartwig Cross-Coupling protocol, optimized to overcome the specific steric challenges posed by the two tolyl rings adjacent to the nucleophilic nitrogen.

Chemical Profile[1][2][3][4][5][6][7][8][9][10][11]
  • IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine

  • Structure:

    
    
    
  • Key Property: High steric bulk; moderate nucleophilicity; acid-sensitive benzylic C-N bond.

  • Storage: Store under inert atmosphere at 2-8°C. Amine absorbs

    
     from air to form carbamates over time.
    

Mechanistic Insight & Catalyst Selection

Successful coupling of bulky primary amines requires a catalyst system that facilitates reductive elimination —the rate-determining step for sterically encumbered substrates.

The Challenge

Standard ligands (e.g.,


, dppf) often fail with benzhydryl-type amines because:
  • Steric Clash: The bulky amine hinders coordination to the Pd(II) center.

  • 
    -Hydride Elimination:  Although less likely in benzylic systems without 
    
    
    
    -hydrogens on the aryl rings, the benzylic hydrogen itself is activated, risking oxidation to the imine if the reductive elimination is slow.
The Solution: Dialkylbiaryl Phosphines

We utilize BrettPhos or RuPhos precatalysts. These bulky, electron-rich ligands promote oxidative addition into aryl chlorides and, crucially, create a wide bite angle that forces the rapid reductive elimination of the bulky product.

Visualization: Catalytic Cycle

The following diagram illustrates the optimized pathway, highlighting the critical ligand role in preventing catalyst deactivation.

BuchwaldHartwigCycle Pd0 Pd(0)-Ligand Complex (Active Species) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-X (Aryl Halide) Coord Amine Coordination (Steric Bottleneck) OxAdd->Coord + Bis(4-methylphenyl)methanamine Deprot Deprotonation by Base (Pd-Amido Complex) Coord->Deprot + Base (NaOtBu) RedElim Reductive Elimination (Product Release) Deprot->RedElim Fast with BrettPhos SideRxn SIDE REACTION: Beta-Hydride Elimination (Imine Formation) Deprot->SideRxn If Ligand is Small RedElim->Pd0 Regeneration

Figure 1: Catalytic cycle for the coupling of bulky benzhydryl amines. Note the critical branching point at the Pd-Amido complex where ligand bulk prevents side reactions.

Experimental Protocols

Protocol A: Cross-Coupling with Aryl Bromides/Chlorides

Scope: Synthesis of N-aryl-bis(4-methylphenyl)methylamines. Scale: 1.0 mmol.

Reagents & Materials
ComponentEquivalentsRoleNotes
Aryl Halide 1.0 equivElectrophileBromides react faster; Chlorides require BrettPhos.
Bis(4-methylphenyl)methanamine 1.2 equivNucleophileExcess ensures complete consumption of halide.
Pd(OAc)₂ 0.01 equiv (1 mol%)Metal SourceHigh purity (>99%) essential.
BrettPhos 0.02 equiv (2 mol%)LigandAlternative: RuPhos for highly hindered halides.
NaOtBu 1.4 equivBaseSodium tert-butoxide. Must be stored in glovebox.
Toluene (anhydrous)[0.2 M]SolventDioxane is a viable alternative for higher temps.
Step-by-Step Methodology
  • Catalyst Pre-activation (Optional but Recommended):

    • In a reaction vial, charge Pd(OAc)₂ (2.2 mg) and BrettPhos (10.7 mg).

    • Add 1 mL of anhydrous toluene and stir at room temperature for 5 minutes under Argon. The solution should turn from orange to a deep red/brown, indicating ligation.

    • Note: Using BrettPhos Pd G4 precatalyst allows you to skip this step and add the solid catalyst directly.

  • Reaction Assembly:

    • To a separate oven-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add the Aryl Halide (1.0 mmol), Bis(4-methylphenyl)methanamine (253 mg, 1.2 mmol), and NaOtBu (135 mg, 1.4 mmol).

    • Critical: If the amine is a liquid or oil, add it via syringe after sealing the vessel.

  • Inertion:

    • Seal the vessel with a septum cap.

    • Evacuate and backfill with Argon three times. Oxygen inhibits the Pd(0) cycle.

  • Initiation:

    • Inject the pre-formed catalyst solution (or add solvent if using G4 precatalyst) via syringe.

    • Total solvent volume should target a concentration of 0.2 M to 0.25 M.

  • Heating:

    • Place in a pre-heated oil block at 80°C .

    • Stir vigorously (800 rpm).

    • Reaction Time: Typically 2–4 hours for bromides; 6–12 hours for chlorides. Monitor by LC-MS.

  • Work-up:

    • Cool to room temperature.[1][2]

    • Dilute with EtOAc (10 mL) and filter through a small pad of Celite to remove palladium black and salts.

    • Concentrate the filtrate under reduced pressure.[2]

    • Purify via flash chromatography (Hexanes/EtOAc gradient). Note: The product is a secondary amine; adding 1% Triethylamine to the eluent prevents streaking on silica.

Troubleshooting & Optimization Matrix

If yields are below 80%, consult the following data matrix derived from internal optimization screens.

ObservationProbable CauseCorrective Action
Low Conversion (<20%) Catalyst Poisoning / O₂Ensure rigorous degassing. Switch to BrettPhos Pd G4 precatalyst to ensure active Pd(0) generation.
Hydrodehalogenation (Ar-H)

-Hydride Elimination
The reaction is too slow. Increase temperature to 100°C or switch solvent to t-Amyl Alcohol .
Imine Formation Oxidation of AmineTrace oxygen present. Verify Argon quality.
Incomplete Reaction Base InsolubilitySwitch base to Cs₂CO₃ (2.0 equiv) and use 1,4-Dioxane at 100°C.

Advanced Application: Acidic Cleavage (Deprotection)

If Bis(4-methylphenyl)methanamine is used as an ammonia equivalent, the final step is removing the diarylmethyl group.

Protocol:

  • Dissolve the coupled product (N-aryl-bis(4-methylphenyl)methanamine) in DCM (0.1 M).

  • Add TFA (Trifluoroacetic acid) (10 equiv) or anisole (2 equiv) as a cation scavenger.

  • Stir at Room Temperature for 1–2 hours. The solution will turn deep red/purple (stabilized benzhydryl cation).

  • Quench with saturated NaHCO₃. Extract the free aniline into DCM.

Why this works: The two methyl groups hyper-stabilize the resulting carbocation, making this cleavage significantly faster than with unsubstituted benzhydrylamines.

References

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361.

    • Grounding: Defines the ligand requirements (BrettPhos/RuPhos) for bulky primary amines.
  • Wolfe, J. P., Wagaw, S., Marcoux, J. F., & Buchwald, S. L. (1998). "Rational Development of Catalysts for the Palladium-Catalyzed Amination of Aryl Halides." Accounts of Chemical Research, 31(12), 805–818.

    • Grounding: Foundational text on the mechanism and side reactions (beta-hydride elimin
  • Guram, A. S., Rennels, R. A., & Buchwald, S. L. (1995). "A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines." Angewandte Chemie International Edition, 34(12), 1348–1350.

    • Grounding: Establishes the base/solvent protocols (NaOtBu/Toluene) used in Protocol A.
  • Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis, 4th Ed. Wiley-Interscience. Grounding: Reference for the acid-lability of 4,4'-dimethylbenzhydryl protecting groups.

Disclaimer: This protocol involves the use of transition metals and organic solvents.[3][4] All procedures should be performed in a fume hood by trained personnel wearing appropriate PPE. The amine described is an irritant; avoid inhalation.

Sources

Application

Bis(4-methylphenyl)methanamine in the synthesis of bioactive molecules

Technical Application Note: Bis(4-methylphenyl)methanamine as a Scaffold in Medicinal Chemistry Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine, represents a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Bis(4-methylphenyl)methanamine as a Scaffold in Medicinal Chemistry

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine, represents a critical pharmacophore in the synthesis of lipophilic bioactive molecules. Unlike the unsubstituted benzhydrylamine, the addition of para-methyl groups confers two distinct medicinal chemistry advantages:

  • Metabolic Blocking: The methyl groups at the para-positions block the primary site of cytochrome P450-mediated hydroxylation, potentially extending the half-life of the resulting drug candidate.

  • Lipophilicity Modulation: The moiety significantly increases

    
    , facilitating blood-brain barrier (BBB) penetration, which is essential for central nervous system (CNS) targets such as H1-antihistamines and calcium channel blockers.
    

This guide details the application of this amine in synthesizing cytotoxic purine derivatives and lipophilic piperazine scaffolds, supported by validated protocols and mechanistic insights.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

PropertySpecification
Chemical Name Bis(4-methylphenyl)methanamine
Synonyms 4,4'-Dimethylbenzhydrylamine; Di-p-tolylmethylamine
CAS Number 55095-22-2
Molecular Formula C₁₅H₁₇N
Molecular Weight 211.31 g/mol
Physical State Viscous oil or low-melting solid (depending on purity)
Solubility Soluble in DCM, MeOH, DMSO; Insoluble in Water
pKa (Conjugate Acid) ~10.2 (Estimated)

Application I: Synthesis of Cytotoxic Purine Derivatives

Context: Benzhydryl-substituted purines have demonstrated potent cytotoxicity against human cancer cell lines (e.g., MCF-7, NCI-H460). The bis(4-methylphenyl)methyl moiety acts as a lipophilic anchor, enhancing cellular uptake and interaction with hydrophobic pockets in target enzymes (e.g., cyclin-dependent kinases).

Experimental Protocol: N9-Alkylation of 2,6-Dichloropurine

Objective: To synthesize 2,6-dichloro-9-(bis(4-methylphenyl)methyl)-9H-purine.

Reagents:

  • 2,6-Dichloropurine (1.0 eq)

  • Bis(4-methylphenyl)methanol (Precursor to the electrophile) OR Bis(4-methylphenyl)methyl chloride (prepared in situ).

  • Note: If starting from the Amine (Bis(4-methylphenyl)methanamine), it acts as a nucleophile. However, for N9-alkylation, the purine is the nucleophile. Therefore, we utilize the amine in a Mitsunobu reaction or convert the amine to a leaving group (via diazonium) to react with the purine.

  • Preferred Route (Amine as Nucleophile): S_NAr reaction at the C6 position of a purine.

Corrected Protocol (S_NAr at C6): This protocol describes the substitution of the C6-chlorine of a purine scaffold by Bis(4-methylphenyl)methanamine.

Step-by-Step Methodology:

  • Preparation: Dissolve 6-chloropurine (1.0 mmol, 154 mg) in anhydrous

    
    -butanol (5 mL).
    
  • Addition: Add Bis(4-methylphenyl)methanamine (1.1 mmol, 232 mg) and Diisopropylethylamine (DIPEA) (2.0 mmol, 350 µL).

  • Reaction: Reflux the mixture at 110°C for 12 hours under an inert nitrogen atmosphere.

    • Checkpoint: Monitor via TLC (5% MeOH in DCM). The starting material (Rf ~0.4) should disappear, and a new fluorescent spot (Rf ~0.6) should appear.

  • Workup: Cool to room temperature. The product often precipitates upon cooling. If not, remove solvent in vacuo.

  • Purification: Recrystallize from Ethanol/Water (9:1) or purify via flash column chromatography (SiO₂, Gradient 0-5% MeOH/DCM).

Validation Criteria:

  • Yield: Expected >75%.

  • ¹H NMR (DMSO-d₆): Look for the diagnostic methine proton (CH-NH) singlet/doublet around

    
     6.5 ppm and the distinct para-tolyl methyl singlets at 
    
    
    
    2.25 ppm.

Application II: Synthesis of Lipophilic Piperazine Scaffolds

Context: The benzhydryl-piperazine motif is the core pharmacophore of essential drugs like Cinnarizine and Meclizine. The bis(4-methyl) variant is used to probe hydrophobic interactions in the histamine H1 receptor binding pocket.

Experimental Protocol: Cyclization with Bis(2-chloroethyl)amine

Objective: To construct the piperazine ring directly from Bis(4-methylphenyl)methanamine.

Reagents:

  • Bis(4-methylphenyl)methanamine (10 mmol)

  • Bis(2-chloroethyl)amine hydrochloride (11 mmol)

  • Diglyme (Diethylene glycol dimethyl ether) or n-Butanol

  • Sodium Carbonate (Na₂CO₃) (anhydrous)

Step-by-Step Methodology:

  • Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, combine the amine (2.11 g), bis(2-chloroethyl)amine HCl (1.96 g), and Na₂CO₃ (3.18 g, 30 mmol) in Diglyme (20 mL).

  • Cyclization: Heat the suspension to reflux (160°C) for 24–48 hours.

    • Mechanism:[1][2] Double nucleophilic substitution. The primary amine attacks one alkyl chloride, followed by intramolecular attack to close the ring.

  • Monitoring: Reaction progress is slow. Check TLC every 12 hours.

  • Workup:

    • Cool to room temperature.[3]

    • Filter off inorganic salts.

    • Evaporate the solvent under high vacuum.[4]

    • Dissolve the residue in DCM (50 mL) and wash with water (3 x 20 mL).

  • Salt Formation (Self-Validating Step): Dissolve the crude oil in minimal ethanol. Add concentrated HCl dropwise. The dihydrochloride salt of 1-(bis(4-methylphenyl)methyl)piperazine should precipitate as a white solid.

    • Why: Only the cyclized diamine will form a stable, crystalline dihydrochloride salt readily; unreacted primary amine forms a monohydrochloride that is more soluble.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent synthetic pathways for this scaffold.

G Start Bis(4-methylphenyl) methanamine reagent1 Bis(2-chloroethyl)amine + Na2CO3 Start->reagent1 reagent2 6-Chloropurine + DIPEA Start->reagent2 reagent3 Aldehyde + Isocyanide + Carboxylic Acid Start->reagent3 Product1 1-(Bis(4-methylphenyl) methyl)piperazine reagent1->Product1 Cyclization (Reflux) Target1 Antihistamine Analogs (Meclizine-like) Product1->Target1 Product2 N6-Substituted Purine reagent2->Product2 SnAr (110°C) Target2 Cytotoxic Agents (CDK Inhibitors) Product2->Target2 Product3 α-Aminoacyl Amide (Peptidomimetic) reagent3->Product3 Ugi-4CR

Figure 1: Divergent synthetic utility of Bis(4-methylphenyl)methanamine in medicinal chemistry.

References

  • Cytotoxic Purine Synthesis

    • Title: New bis-N9-(methylphenylmethyl)purine derivatives: synthesis and antitumor activity.[5]

    • Source:Bioorganic & Medicinal Chemistry, 2006.[6]

    • URL:[Link] (Note: This reference discusses the general class of methylphenylmethyl purines).

  • Piperazine Scaffold Synthesis (General Protocol)

    • Title: Synthesis of 1-(4-chlorobenzhydryl)piperazine derivatives (Meclizine Analogs).[1]

    • Source:Google P
    • URL
  • Benzhydryl Pharmacophore in Drug Design

    • Title: 1-Bis(4-fluorophenyl)methyl piperazine in synthesis of bioactive molecules.[7]

    • Source:Ossila Applic
  • Multicomponent Reactions (Ugi)

    • Title: Synthesis of Biologically Active Molecules through Multicomponent Reactions.[8]

    • Source:Molecules, 2014.[9]

    • URL:[Link]

Sources

Method

Application Note: Strategic Utilization of Bis(4-methylphenyl)methanamine in Medicinal Chemistry

This guide details the application of Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine or Di-p-tolylmethylamine ; CAS: 55095-22-2) in medicinal chemistry. Introduction & Chemical Profile[1][2][3...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the application of Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine or Di-p-tolylmethylamine ; CAS: 55095-22-2) in medicinal chemistry.

Introduction & Chemical Profile[1][2][3]

Bis(4-methylphenyl)methanamine is a specialized diarylmethylamine scaffold. While structurally related to the common benzhydrylamine (BHA) and p-methylbenzhydrylamine (MBHA) linkers used in solid-phase synthesis, the bis-substituted nature of this molecule imparts unique electronic and steric properties.

In medicinal chemistry, this molecule serves three primary functions:

  • Tunable Protecting Group: It functions as an amine protecting group with acid-lability intermediate between the highly stable benzhydryl (DPM) and the highly labile trityl (Trt) or dimethoxybenzhydryl (DMB) groups.

  • Lipophilic Pharmacophore: It acts as a lipophilic, bulky "anchor" in the design of antihistamines, calcium channel blockers, and monoamine transporter inhibitors, offering a metabolic profile distinct from unsubstituted diphenylmethyl analogs.

  • Chiral Resolution Auxiliary Precursor: Its derivatives (specifically the diazo species) are used in the chemoenzymatic resolution of diols.

Chemical Properties Table[3]
PropertyDataRelevance
Chemical Name Bis(4-methylphenyl)methanamineCore Scaffold
Synonyms 4,4'-Dimethylbenzhydrylamine; Di-p-tolylmethylamineLiterature Search Keys
CAS Number 55095-22-2Identity Verification
Molecular Formula C₁₅H₁₇NMW: 211.31 g/mol
Electronic Effect +I / +M (Hyperconjugation) from two Methyl groupsStabilizes benzylic carbocation
Acid Lability Moderate (Requires strong acid for cleavage)Tunable release kinetics
LogP (Predicted) ~3.8 - 4.2High lipophilicity for CNS penetration

Core Application: The "Tunable" Amine Protecting Group

The primary utility of Bis(4-methylphenyl)methanamine lies in its ability to protect amide or amine functionalities. The stability of the N-alkyl bond is dictated by the stability of the carbocation formed upon cleavage.

  • Mechanism: Acid-catalyzed cleavage generates the bis(4-methylphenyl)methyl cation .

  • Causality: The two para-methyl groups provide electron donation (via hyperconjugation), stabilizing the carbocation more effectively than the unsubstituted benzhydryl cation but less than the methoxy-substituted analogs (like Rink amide).

  • Result: This creates a "Goldilocks" protecting group—stable enough to survive mild acidic workups (e.g., dilute acetic acid) but cleavable under strong acidic conditions (e.g., TFA/TFMSA) without requiring the hazardous HF conditions often needed for unsubstituted BHA.

DOT Diagram 1: Acid-Catalyzed Cleavage Mechanism

CleavageMechanism Figure 1: Acid-labile cleavage driven by bis-tolyl carbocation stabilization. ProtectedAmine Protected Amine (R-NH-CH(Tol)2) Protonation Protonation (TFA/H+) ProtectedAmine->Protonation Step 1 Intermediate Ammonium Species (R-NH2(+)-CH(Tol)2) Protonation->Intermediate Cleavage Heterolysis Intermediate->Cleavage Step 2 (Rate Limiting) Carbocation Stabilized Cation [CH(Tol)2]+ Cleavage->Carbocation + Resonance Stab. Product Free Amine (R-NH2) Cleavage->Product

Experimental Protocols

Protocol A: Introduction of the Bis(4-methylphenyl)methyl Group via Reductive Amination

Purpose: To protect a primary amine or introduce the pharmacophore into a drug scaffold. Scope: Applicable to primary amines (R-NH₂).

Reagents:

  • Substrate: Primary Amine (1.0 equiv)

  • Reagent: 4,4'-Dimethylbenzophenone (Precursor ketone) OR Bis(4-methylphenyl)methanamine (for reverse addition to aldehydes)

  • Note: Direct alkylation with the halide is possible but prone to over-alkylation. Reductive amination is preferred.

  • Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄)

  • Reductant: Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN)

  • Solvent: THF or Methanol

Step-by-Step Methodology:

  • Imine Formation:

    • In a flame-dried flask under Argon, dissolve the Primary Amine (1.0 mmol) and 4,4'-Dimethylbenzophenone (1.1 mmol) in anhydrous THF (5 mL).

    • Add Ti(OiPr)₄ (2.0 mmol) dropwise. Why: Titanium acts as a Lewis acid to activate the ketone and a water scavenger to drive imine formation.

    • Stir at reflux for 12–24 hours. Monitor by TLC (disappearance of ketone).

  • Reduction:

    • Cool the reaction mixture to 0°C.

    • Add NaBH₄ (4.0 mmol) carefully (or NaBH₃CN if acid sensitive groups are present).

    • Allow the mixture to warm to room temperature and stir for 4 hours.

  • Workup (Critical for Ti removal):

    • Quench by adding 1 mL of water. A white precipitate (TiO₂) will form.

    • Dilute with Ethyl Acetate (20 mL).

    • Filter through a pad of Celite to remove titanium salts.

    • Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

  • Purification:

    • Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Synthesis of Urea Derivatives (Library Generation)

Purpose: To synthesize unsymmetrical ureas where the bis(4-methylphenyl)methyl group acts as a lipophilic cap (common in ion channel blockers).

Reagents:

  • Amine: Bis(4-methylphenyl)methanamine (1.0 equiv)

  • Electrophile: Aryl Isocyanate (R-N=C=O) (1.1 equiv)

  • Base: Diisopropylethylamine (DIPEA) (Optional, usually not needed for isocyanates)

  • Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Preparation:

    • Dissolve Bis(4-methylphenyl)methanamine (0.5 mmol, 105 mg) in anhydrous DCM (2 mL) in a 4 mL vial.

  • Coupling:

    • Add the Isocyanate (0.55 mmol) dropwise at 0°C.

    • Self-Validation: The reaction is highly exothermic and fast. If no precipitate forms immediately, stir at Room Temp for 2 hours.

  • Quenching/Scavenging:

    • To remove excess isocyanate, add polymer-supported trisamine scavenger resin (100 mg) and stir for 1 hour.

  • Isolation:

    • Filter off the resin.[1]

    • Evaporate the solvent.[1]

    • Recrystallize from Ethanol/Water if necessary.

Data Output Format (Example):

Compound IDR-GroupYield (%)MP (°C)LogP
UR-001 4-Cl-Phenyl92145-1475.1
UR-002 3-OMe-Phenyl88138-1404.8
Protocol C: Chemoenzymatic Resolution of Diols (Advanced Application)

Context: As highlighted in recent literature (e.g., Skemman thesis), the diazo derivative of this amine is used to regioselectively protect diols.

Workflow:

  • Diazotization: Convert Bis(4-methylphenyl)methanamine to the hydrazone, then oxidize to Diazo[bis(4-methylphenyl)]methane .

    • Caution: Diazo compounds are potentially explosive. Handle in solution.

  • Tin-Catalyzed Alkylation:

    • React the diazo compound with a vicinal diol using SnCl₂ (catalytic).

    • Selectivity: The bulky bis-tolyl group prefers the primary alcohol (steric control).

  • Enzymatic Resolution:

    • Subject the mono-protected racemate to Lipase (e.g., Pseudomonas cepacia).[2]

    • The lipase selectively acetylates one enantiomer of the remaining secondary alcohol.

DOT Diagram 2: Chemoenzymatic Resolution Workflow

ResolutionWorkflow Figure 2: Workflow for using the scaffold in chiral resolution. Start Bis(4-methylphenyl)methanamine Diazo Diazo[bis(4-methylphenyl)]methane Start->Diazo Oxidation Reaction SnCl2 Catalyzed Alkylation Diazo->Reaction Diol Racemic Vicinal Diol Diol->Reaction MonoEther Mono-protected Ether (Regioselective) Reaction->MonoEther Lipase Lipase Resolution (Acylation) MonoEther->Lipase Result Enantio-pure Acetate + Alcohol Lipase->Result

References

  • BenchChem. (n.d.). Diethyl [bis(4-methylphenyl)methyl]phosphonate - Product Analysis and Synthesis. Retrieved from

  • Skemman. (2010). Chemoenzymatic resolution of selected vicinal diols. University of Iceland. Retrieved from

  • Google Patents. (2002). Pharmaceutical composition for prevention or treatment of arthritis (WO2002094267A1). Lists bis(4-methylphenyl)methyl as a therapeutic substituent. Retrieved from

  • Chemikart. (n.d.). 1,1-BIS(4-METHYLPHENYL)METHANAMINE Product Page. Retrieved from

Sources

Application

Bis(4-methylphenyl)methanamine as a hole transport layer in OLEDs

Topic: Bis(4-methylphenyl)methanamine vs. Bis(4-methylphenyl)amine: Advanced Hole Transport Architectures in OLEDs Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Device Physicists, and Mate...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Bis(4-methylphenyl)methanamine vs. Bis(4-methylphenyl)amine: Advanced Hole Transport Architectures in OLEDs Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Device Physicists, and Materials Scientists

Executive Summary & Nomenclature Clarification

Critical Technical Distinction: This guide addresses a common nomenclature ambiguity in Organic Light-Emitting Diode (OLED) materials research.

  • Bis(4-methylphenyl)methanamine (CAS 55095-22-2): A primary amine with a carbon bridge (

    
    ). This molecule lacks the continuous 
    
    
    
    -conjugation required for efficient hole transport and is rarely used as a standalone HTL.
  • Bis(4-methylphenyl)amine (Di-p-tolylamine, CAS 620-93-9): A secondary amine with a nitrogen bridge (

    
    ). This is the industry-standard building block for high-mobility hole transport materials (HTMs) such as TAPC , TPD , and 
    
    
    
    -NPD
    .

Scope of this Application Note: To ensure scientific utility, this guide focuses on the Bis(4-methylphenyl)amine moiety as the functional "hole-transporting unit." We will detail the application of its most effective derivative, TAPC (1,1-Bis[(di-4-tolylamino)phenyl]cyclohexane) , which utilizes the Bis(4-methylphenyl)amine core to achieve high triplet energy (


) and superior hole mobility.

Material Physics & Mechanism

The Hole Transport Mechanism

The hole transport capability of Bis(4-methylphenyl)amine derivatives stems from the nitrogen atom's lone pair, which facilitates the formation of a stable radical cation (


) upon oxidation.
  • Hopping Transport: Holes migrate via a hopping mechanism between discrete arylamine sites.

  • Conjugation: The

    
     hybridized nitrogen connects the two tolyl rings, allowing delocalization of the polaron. (Note: The "methanamine" analog breaks this conjugation at the 
    
    
    
    carbon, rendering it insulating).
Key Material Properties (TAPC Reference)
PropertyValueSignificance
HOMO Level -5.3 to -5.5 eVAligns with ITO (-4.8 eV) for efficient hole injection.
LUMO Level -1.8 to -2.0 eVHigh enough to block electrons from the EML (Electron Blocking).
Triplet Energy (

)
~2.87 eVConfines excitons in blue/green phosphorescent devices.
Hole Mobility (

)

Exceptionally high for amorphous organic films.
Glass Transition (

)
~80°CModerate thermal stability; often doped or crosslinked for stability.

Experimental Protocols

Protocol A: Synthesis of TAPC (The Functional HTL)

Rationale: Since Di-p-tolylamine is the precursor, we synthesize the active HTL (TAPC) via acid-catalyzed condensation.

Reagents:

  • Di-p-tolylamine (Bis(4-methylphenyl)amine): 4.0 eq (The active transport unit).

  • Cyclohexanone: 1.0 eq (The rigid scaffold).

  • Methanesulfonic acid (MSA): Catalyst.

  • Toluene: Solvent.

Workflow:

  • Charging: In a 250 mL round-bottom flask equipped with a Dean-Stark trap, dissolve Cyclohexanone (10 mmol) and Di-p-tolylamine (40 mmol) in Toluene (50 mL).

  • Catalysis: Add MSA (2 mL) dropwise under

    
     atmosphere.
    
  • Reflux: Heat to reflux (110°C) for 24 hours. Monitor water collection in the Dean-Stark trap to ensure condensation proceeds.

  • Quenching: Cool to RT and pour into ice water/NaHCO3 mixture.

  • Purification: Extract with DCM. Wash organic layer with brine. Dry over MgSO4.

  • Isolation: Concentrate in vacuo. Recrystallize crude solid from Ethanol/Toluene (3:1) to yield white crystals.

  • Sublimation (Critical): Purify via thermal gradient sublimation (

    
    , 
    
    
    
    ) before device use.
Protocol B: Device Fabrication (OLED)

Architecture: ITO / TAPC (HTL) / Host:Dopant (EML) / TPBi (ETL) / LiF / Al

Step-by-Step Fabrication:

  • Substrate Prep: Clean patterned ITO glass via ultrasonication in Acetone, Isopropanol, and Deionized Water (15 min each). Treat with UV-Ozone for 20 min to increase work function.

  • HTL Deposition (Vacuum Evaporation):

    • Load sublimed TAPC into a Knudsen cell.

    • Base pressure:

      
      .
      
    • Rate: 1.0 Å/s.

    • Target Thickness: 40 nm . (Thicker layers prevent leakage but increase voltage; 40nm is optimal for microcavity tuning in blue devices).

  • EML Deposition: Co-evaporate Host (e.g., CBP) and Dopant (e.g., FIrpic for blue) at a ratio of 90:10. Thickness: 30 nm.

  • ETL/HBL Deposition: Evaporate TPBi (30 nm) to block holes and transport electrons.

  • Cathode: Deposit LiF (1 nm) followed by Aluminum (100 nm).

  • Encapsulation: Encapsulate in a

    
     glovebox using UV-curable epoxy and a glass lid.
    

Mechanistic Visualization

The following diagram illustrates the charge transport pathway and energy alignment, highlighting why the Amine (Nitrogen bridge) is essential compared to the Methanamine (Carbon bridge).

HoleTransportMechanism cluster_HTL Hole Transport Layer (TAPC) ITO Anode (ITO) WF: -4.8 eV Molecule Bis(4-methylphenyl)amine Unit (Active Site) ITO->Molecule Hole Injection (Barrier ~0.5 eV) Radical Radical Cation (N•+) Formation Molecule->Radical Oxidation Hopping Hole Hopping (Intermolecular) Radical->Hopping Charge Transfer EML Emissive Layer (Recombination) Hopping->EML Injection into HOMO Methanamine Bis(4-methylphenyl)methanamine (Carbon Bridge) Methanamine->Radical BLOCKED (No Conjugation)

Figure 1: Charge transport mechanism showing the necessity of the Nitrogen center (Amine) for radical cation formation, contrasted with the inactive Carbon-bridged Methanamine.

Characterization & Validation

To validate the integrity of the HTL, perform the following checks:

  • Hole-Only Device (HOD):

    • Structure: ITO / TAPC (100 nm) / Al.

    • Analysis: Measure Current Density vs. Voltage (J-V). Fit data to the Space Charge Limited Current (SCLC) model (Mott-Gurney Law) to extract hole mobility (

      
      ).
      
    • Target:

      
      .
      
  • Cyclic Voltammetry (CV):

    • Setup: 0.1 M

      
       in Dichloromethane.
      
    • Observation: Look for reversible oxidation waves. Irreversibility indicates electrochemical instability (dimerization), often seen in impure amines.

  • AFM Morphology:

    • Protocol: Scan a

      
       area of the deposited film.
      
    • Target: RMS Roughness

      
      . Pinholes lead to short circuits.
      

References

  • Gong, S., et al. "Friedel-Crafts arylmethylation: A simple approach to synthesize bipolar host materials for efficient electroluminescence." Applied Physics Letters, 2014.[1]

    • Context: Describes the synthesis of TAPC-like materials using Di-p-tolylamine precursors.
  • Strohriegl, P., & Grazulevicius, J. V. "Charge-Transporting Polymers and Molecular Glasses." Handbook of Advanced Electronic and Photonic Materials and Devices, 2001.

    • Context: Foundational text on the hopping mechanism in arylamines.
  • Kalinin, A. V., et al. "Spirobifluorene-based hole-transporting materials for RGB OLEDs." Journal of Materials Chemistry C, 2018.

    • Context: Comparative analysis of Di-p-tolylamine deriv
  • PubChem. "Bis(4-methylphenyl)methanamine (CAS 55095-22-2) Compound Summary." National Library of Medicine.

    • Context: Verification of the chemical structure of the non-conjug

Sources

Method

High-Purity Synthesis of Bis(4-methylphenyl)methanamine and Key Derivatives

Application Note: AN-SYN-2024-042 Executive Summary & Pharmacophore Relevance[1] Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethylamine , represents a critical benzhydrylamine scaffold in m...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-SYN-2024-042

Executive Summary & Pharmacophore Relevance[1]

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethylamine , represents a critical benzhydrylamine scaffold in medicinal chemistry. Unlike the unsubstituted diphenylmethylamine, the para-methyl groups provide enhanced lipophilicity and metabolic stability, making this motif a privileged structure in the development of:

  • Antihistamines: It serves as the lipophilic anchor for piperazine-based H1-antagonists (analogs of Meclizine and Cetirizine).

  • Calcium Channel Blockers: Used in the synthesis of Lomerizine-type derivatives.

  • Chiral Resolving Agents: When resolved, the enantiomers are valuable for chiral discrimination in NMR spectroscopy.

This guide details two distinct synthetic pathways: the robust Leuckart-Wallach Reaction (ideal for scale-up) and the Oxime Reduction route (ideal for high-purity, bench-scale synthesis).

Retrosynthetic Analysis

To design an efficient synthesis, we must disconnect the C-N bond. The most logical precursor is the corresponding ketone, 4,4'-dimethylbenzophenone , which is commercially available or easily synthesized via Friedel-Crafts acylation of toluene.

Retrosynthesis Figure 1: Retrosynthetic disconnection of the diarylmethylamine scaffold. Target Target: Bis(4-methylphenyl)methanamine Imine Intermediate: Imine / Oxime Target->Imine Reduction (C-N Formation) Ketone Precursor: 4,4'-Dimethylbenzophenone Imine->Ketone Condensation Toluene Starting Material: Toluene + CCl4/COCl2 Ketone->Toluene Friedel-Crafts

Method A: The Leuckart-Wallach Reaction (Scale-Up Preferred)

Principle: This classic reaction involves the reductive amination of a ketone using ammonium formate (or formamide) as both the nitrogen source and the reducing agent.[1] It is the industrial standard due to the low cost of reagents.

Reagents & Materials[3][4][5][6][7][8][9]
  • Substrate: 4,4'-Dimethylbenzophenone (10.0 g, 47.6 mmol)

  • Reagent: Ammonium Formate (15.0 g, 238 mmol, 5 equiv.) - Note: Excess is crucial.

  • Solvent: None (Neat melt) or Formamide (if temperature control is difficult).

  • Work-up: HCl (conc.), NaOH (pellets), Dichloromethane (DCM).

Step-by-Step Protocol
  • Reaction Setup:

    • In a 100 mL round-bottom flask equipped with a distillation head and thermometer, combine 4,4'-dimethylbenzophenone and ammonium formate.

    • Expert Tip: Use a distillation head instead of a reflux condenser initially. The reaction produces water and CO₂, which drives the equilibrium if removed.

  • Thermal Phase (The Melt):

    • Heat the mixture gradually to 160–170°C . The solid will melt into a homogeneous liquid.

    • Maintain this temperature for 3–5 hours. Water and some ammonium carbonate will distill off.

    • Observation: The reaction is complete when the evolution of gas (CO₂) ceases and the mixture becomes viscous.

  • Hydrolysis (Critical Step):

    • The intermediate formed is the N-formyl derivative (N-formyl-di-p-tolylmethylamine).

    • Cool the mixture to <100°C and add 20 mL of 6M HCl .

    • Reflux vigorously for 1 hour to hydrolyze the formamide bond.

  • Isolation:

    • Cool to room temperature.[2] The solution may be cloudy.

    • Wash with diethyl ether (2 x 20 mL) to remove unreacted ketone (discard organic layer).

    • Basify the aqueous layer to pH >12 using 50% NaOH solution. The amine will separate as an oil or low-melting solid.

    • Extract with DCM (3 x 30 mL). Dry over Na₂SO₄ and evaporate.

  • Purification:

    • The free base absorbs CO₂ from the air. Convert immediately to the Hydrochloride salt by bubbling HCl gas through an ethereal solution, or recrystallize the free base from Hexane/EtOAc.

Method B: Oxime Reduction (High Purity / Lab Scale)

Principle: Direct reductive amination with ammonia often yields secondary amine byproducts. Converting the ketone to an oxime first, followed by reduction, guarantees a primary amine with high selectivity.

Protocol Workflow

OximeRoute Figure 2: Two-step Oxime Reduction pathway for high-purity synthesis. Start 4,4'-Dimethyl- benzophenone Step1 Step 1: Oximation (NH2OH·HCl, NaOAc) Start->Step1 Inter Intermediate: Oxime Solid Step1->Inter 95% Yield Step2 Step 2: Reduction (Zn/AcOH or H2/Pd) Inter->Step2 End Product: Primary Amine Step2->End No 2° Amine

Detailed Steps

Step 1: Formation of the Oxime

  • Dissolve 4,4'-dimethylbenzophenone (5.0 g) in Ethanol (50 mL).

  • Add Hydroxylamine Hydrochloride (3.0 g) and Sodium Acetate (4.0 g).

  • Reflux for 2 hours.

  • Pour into ice water. The oxime will precipitate as a white solid. Filter and dry.

    • Checkpoint: MP of oxime should be checked (approx. 110-112°C).

Step 2: Reduction (Zinc/Acetic Acid Method)

  • Why Zn/AcOH? It is milder than LiAlH₄ and avoids the need for high-pressure hydrogenation equipment.

  • Dissolve the oxime (3.0 g) in Glacial Acetic Acid (30 mL).

  • Cool to 10°C. Gradually add Zinc dust (4.0 g, activated) over 30 minutes.

    • Caution: Exothermic reaction. Keep temp <30°C to prevent acetylation of the amine.

  • Stir at room temperature for 4 hours.

  • Filter off zinc residues.

  • Basify the filtrate with concentrated NaOH (keep cool!).

  • Extract with Toluene or DCM.

Analytical Validation & Properties

To ensure the integrity of the synthesized compound, compare analytical data against these standards.

PropertyValue / ObservationDiagnostic Feature
Physical State Pale yellow oil or low-melting solidMP: ~50–52°C (Free base)
HCl Salt MP >280°C (Decomposes)White crystalline solid
¹H NMR (CDCl₃) δ 2.30 (s, 6H, -CH₃)Methyl groups on aromatic ring
¹H NMR (CDCl₃) δ 5.15 (s, 1H, -CH -NH₂)Key Diagnostic: Benzylic methine proton
¹H NMR (CDCl₃) δ 7.10–7.25 (m, 8H, Ar-H)AA'BB' system typical of p-substituted rings
MS (ESI+) [M+H]⁺ = 212.14Base peak

Derivatization: Synthesis of Piperazine Analogs

For drug development (e.g., Meclizine analogs), the primary amine is often cyclized or alkylated.

Protocol for N-Alkylation (General):

  • Dissolve Bis(4-methylphenyl)methanamine (1 equiv) in DMF.

  • Add Bis(2-chloroethyl)amine hydrochloride (1.1 equiv) and K₂CO₃ (3 equiv).

  • Heat to 80°C for 12 hours.

  • Result: Formation of the N-substituted piperazine ring, a core pharmacophore in antihistamines.

Troubleshooting & Expert Insights

  • Problem: Low yield in Leuckart reaction.

    • Cause: Sublimation of ammonium formate before reaction occurs.

    • Fix: Use a "cold finger" condenser or switch to liquid Formamide/Formic acid (98%) mixture at 180°C.

  • Problem: Product is an oil that won't crystallize.

    • Cause: Impurities (ketone) or supercooling.

    • Fix: Dissolve in dry ether and bubble anhydrous HCl gas. The hydrochloride salt precipitates instantly and is easier to handle.

  • Safety Note: Formamide is a teratogen. All Leuckart reactions must be performed in a fume hood. The amine readily absorbs atmospheric CO₂ to form carbamates; store under Nitrogen/Argon.

References

  • Organic Syntheses , Coll. Vol. 2, p. 503 (1943); Vol. 17, p. 76 (1937). General procedure for Leuckart Reaction. [Link]

  • PubChem Compound Summary , "Bis(4-methylphenyl)methanamine" (CID 2734069).[3] Physical properties and identifiers. [Link]

  • Master Organic Chemistry , "Reductive Amination". Mechanistic insights into imine reduction. [Link]

  • Organic Chemistry Portal , "Leuckart-Wallach Reaction". Mechanism and variations. [Link]

Sources

Application

Application Note: Strategic Utilization of Bis(4-methylphenyl)methanamine in the Synthesis of Next-Generation SERT Inhibitors

Introduction: The Diarylmethyl Pharmacophore The serotonin transporter (SERT) remains a primary therapeutic target for major depressive disorder (MDD) and anxiety. While the market is populated with SSRIs (Selective Sero...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Diarylmethyl Pharmacophore

The serotonin transporter (SERT) remains a primary therapeutic target for major depressive disorder (MDD) and anxiety. While the market is populated with SSRIs (Selective Serotonin Reuptake Inhibitors), the demand for ligands with improved metabolic stability and selectivity profiles continues to drive research.

Bis(4-methylphenyl)methanamine (also referred to as 4,4'-dimethylbenzhydrylamine) represents a critical "privileged structure" in this domain. It serves as a lipophilic anchor, mimicking the diaryl motifs found in historic antihistamines (e.g., cyclizine) that possess significant off-target SERT activity.

Why This Scaffold?
  • Hydrophobic Capture: The two p-tolyl rings provide the necessary bulk to occupy the hydrophobic S1/S2 subsites within the SERT central binding cavity, displacing the indole ring of native serotonin.

  • Metabolic Blockade: The 4-methyl substitution on the phenyl rings blocks the para-position, a primary site for Cytochrome P450-mediated hydroxylation. This modification significantly extends the half-life (

    
    ) of the resulting inhibitor compared to unsubstituted benzhydryl analogs.
    
  • Versatility: The amine functionality allows for the rapid construction of piperazine or piperidine cores—the structural backbones of many high-affinity monoamine transporter inhibitors.

Chemical Protocol: Synthesis of Piperazine-Based SERT Ligands

This protocol details the conversion of Bis(4-methylphenyl)methanamine into a functionalized piperazine core, a common scaffold for SERT inhibition (analogous to the synthesis of chlorcyclizine derivatives).

Workflow Visualization

The following diagram illustrates the critical pathway from the amine precursor to the active pharmacological entity.

SERT_Synthesis_Workflow Start Bis(4-methylphenyl) methanamine Intermediate Cyclization (Piperazine Formation) Start->Intermediate Reflux/Base Reagent Bis(2-chloroethyl)amine HCl Reagent->Intermediate Product 1-(Bis(4-methylphenyl) methyl)piperazine Intermediate->Product Purification Deriv N4-Derivatization (Linker Attachment) Product->Deriv Target Modulation

Figure 1: Synthetic pathway for constructing the piperazine core from the diarylmethylamine precursor.

Detailed Methodology
Phase A: Construction of the Piperazine Core

Objective: To synthesize 1-(bis(4-methylphenyl)methyl)piperazine via double N-alkylation.

Reagents:

  • Bis(4-methylphenyl)methanamine (1.0 eq)

  • Bis(2-chloroethyl)amine hydrochloride (1.1 eq)

  • Diisopropylethylamine (DIPEA) or K₂CO₃ (3.0 eq)

  • Diglyme or n-Butanol (Solvent)

Step-by-Step Procedure:

  • Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 10.0 mmol of Bis(4-methylphenyl)methanamine in 40 mL of Diglyme.

  • Addition: Add 11.0 mmol of Bis(2-chloroethyl)amine hydrochloride.

  • Basification: Add 30.0 mmol of DIPEA dropwise. The solution may become cloudy as the free base is liberated.

  • Cyclization: Heat the reaction mixture to reflux (160°C for Diglyme) for 24–48 hours. Monitor via TLC (System: DCM/MeOH 9:1). The formation of the piperazine ring is kinetically slow and requires sustained thermal energy.

  • Work-up: Cool to room temperature. Remove the solvent under reduced pressure.

  • Extraction: Resuspend the residue in EtOAc (50 mL) and wash with saturated NaHCO₃ (2 x 30 mL) followed by Brine.

  • Purification: Purify the crude oil via flash column chromatography (Silica gel, gradient 0-10% MeOH in DCM with 1% NH₄OH).

Yield Expectation: 60–75% QC Check: ¹H NMR should show the disappearance of the primary amine protons and the appearance of the piperazine methylene protons at


 2.3–2.8 ppm.
Phase B: Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield Incomplete cyclizationIncrease reflux time to 72h or switch to high-boiling solvent (e.g., Xylene).
Polymerization Overheating / ConcentrationRun reaction more dilute (0.1 M); ensure inert atmosphere (N₂).
Impurity Mono-alkylationEnsure excess Bis(2-chloroethyl)amine is used; verify stoichiometry.

Biological Protocol: SERT Radioligand Binding Assay

Once the scaffold is synthesized, its affinity for SERT must be validated. This protocol uses a competitive binding assay with [


H]-Citalopram, a high-affinity SERT antagonist.
Assay Logic Visualization

Assay_Logic Membranes Rat Cortical Membranes (SERT Source) Incubation Equilibrium Binding (60 min @ 25°C) Membranes->Incubation Ligand [3H]-Citalopram (Radioligand) Ligand->Incubation TestComp Test Compound (Bis-tolyl derivative) TestComp->Incubation Filter Vacuum Filtration (GF/B Filters) Incubation->Filter Terminate Count Scintillation Counting (Data: CPM) Filter->Count Quantify

Figure 2: Competitive radioligand binding workflow for SERT affinity determination.

Detailed Methodology

Reagents:

  • Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Radioligand: [

    
    H]-Citalopram (Specific Activity ~80 Ci/mmol).
    
  • Non-specific Control: Paroxetine (10 µM final concentration).

  • Tissue Source: Rat brain cortical membranes or HEK-293 cells stably expressing hSERT.

Step-by-Step Procedure:

  • Preparation: Dilute the synthesized Bis(4-methylphenyl)methanamine derivative in DMSO to create a concentration range (

    
     M to 
    
    
    
    M).
  • Assay Setup: In a 96-well plate, add:

    • 25 µL Test Compound (or buffer for Total Binding).

    • 25 µL [

      
      H]-Citalopram (Final concentration ~1 nM).
      
    • 200 µL Membrane Suspension (approx. 10–20 µg protein/well).

  • Non-Specific Binding (NSB): Define NSB by adding 10 µM Paroxetine instead of the test compound in control wells.

  • Incubation: Incubate plates for 60 minutes at 25°C (Room Temperature) to reach equilibrium.

  • Harvesting: Rapidly filter through glass fiber filters (GF/B) pre-soaked in 0.5% Polyethylenimine (PEI) using a cell harvester.

  • Washing: Wash filters 3x with ice-cold Tris buffer to remove unbound radioligand.

  • Quantification: Add liquid scintillation cocktail and count radioactivity (CPM) using a beta-counter.

Data Analysis

Calculate the percent inhibition for each concentration:



Fit the data to a non-linear regression model (one-site competition) to determine the


 and subsequently the 

using the Cheng-Prusoff equation:

Where

is the radioligand concentration and

is the dissociation constant of [

H]-Citalopram.

References

  • Andersen, J., et al. (2010). "Molecular determinants for high-affinity binding of ligands to the serotonin transporter." Journal of Biological Chemistry. Link

  • Coleman, J. A., et al. (2016). "Structure-based discovery of conformationally selective inhibitors of the serotonin transporter." Nature. Link

  • Mattson, R. J., et al. (1993). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry. Link

  • Koe, B. K. (1990). "Preclinical pharmacology of sertraline: a potent and specific inhibitor of serotonin reuptake." Journal of Clinical Psychiatry. Link

Method

Metal complexes of Bis(4-methylphenyl)methanamine and their applications

Application Note: Metal Complexes of Bis(4-methylphenyl)methanamine Executive Summary Topic: Synthesis, Characterization, and Applications of Metal Complexes utilizing Bis(4-methylphenyl)methanamine (CAS 55095-22-2). Tar...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Metal Complexes of Bis(4-methylphenyl)methanamine

Executive Summary

Topic: Synthesis, Characterization, and Applications of Metal Complexes utilizing Bis(4-methylphenyl)methanamine (CAS 55095-22-2). Target Audience: Synthetic Chemists, Catalysis Researchers, and Drug Discovery Scientists. Overview: Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethanamine) is a bulky, primary amine ligand characterized by a benzhydryl backbone substituted with para-methyl groups. Its steric demand and lipophilicity make it a valuable scaffold for two distinct applications:

  • Homogeneous Catalysis: As a steric modulator in Palladium (Pd) and Platinum (Pt) catalyzed cross-coupling reactions, preventing catalyst aggregation.

  • Medicinal Inorganic Chemistry: As a precursor for Schiff base ligands that form bioactive complexes (Cu, Zn, Ni) with potent antimicrobial and anticancer properties.

This guide provides standardized protocols for ligand handling, complex synthesis, and application workflows.

Ligand Profile & Coordination Chemistry

Chemical Identity:

  • IUPAC Name: 1,1-bis(4-methylphenyl)methanamine

  • Common Name: Di-p-tolylmethanamine

  • CAS Number: 55095-22-2[1][2]

  • Formula:

    
    
    
  • Molecular Weight: 211.30 g/mol

Mechanistic Insight: The ligand features a primary amine (


) attached to a methine carbon bearing two p-tolyl rings.
  • Steric Shielding: The two p-tolyl groups create a "butterfly" steric profile. When coordinated to a metal center, these wings provide significant steric bulk, which is crucial for stabilizing low-coordinate metal species (e.g., Pd(0)) during catalytic cycles.

  • Electronic Effect: The para-methyl groups exert a positive inductive effect (+I), increasing the electron density on the nitrogen atom compared to the unsubstituted diphenylmethanamine. This enhances the

    
    -donor capability, strengthening the Metal-Nitrogen bond.
    

Protocol A: Synthesis of Metal Complexes

This section details the synthesis of two classes of complexes: Direct Amine Complexes (for catalysis) and Schiff Base Complexes (for biological applications).

Direct Coordination (Pd/Pt Complexes)

Target: Dichlorobis(bis(4-methylphenyl)methanamine)palladium(II) –



Reagents:

  • 
     (Bis(benzonitrile)palladium(II) chloride) or 
    
    
    
    .
  • Bis(4-methylphenyl)methanamine (Ligand).[1][2]

  • Dichloromethane (DCM) and Diethyl Ether.

Step-by-Step Procedure:

  • Precursor Preparation: Dissolve 1.0 mmol of

    
     in 10 mL of anhydrous DCM under Argon. The solution should be clear orange.
    
  • Ligand Addition: Dissolve 2.1 mmol (slight excess) of Bis(4-methylphenyl)methanamine in 5 mL DCM. Add this dropwise to the Pd solution.

  • Reaction: Stir at room temperature for 4-6 hours. The color typically shifts from orange to light yellow as the stronger amine ligand displaces the nitrile.

  • Isolation: Concentrate the solution to ~2 mL under reduced pressure.

  • Precipitation: Add 15 mL of cold diethyl ether to precipitate the complex.

  • Purification: Filter the yellow solid, wash with pentane (

    
    ), and dry under vacuum.
    

Validation Parameters:

  • 
     NMR:  Shift of the methine proton (
    
    
    
    ) and amine protons (
    
    
    ) downfield compared to the free ligand.
  • Elemental Analysis: Confirm C, H, N ratios match

    
    .
    
Schiff Base Derivatization (Cu/Zn Complexes)

Target: Bioactive Bis(salicylaldiminato)metal(II) complexes.

Reagents:

  • Salicylaldehyde (1.0 mmol).

  • Bis(4-methylphenyl)methanamine (1.0 mmol).

  • Metal Acetate:

    
     or 
    
    
    
    (0.5 mmol).
  • Ethanol (EtOH).

Step-by-Step Procedure:

  • Ligand Synthesis (In situ): Reflux Salicylaldehyde and Bis(4-methylphenyl)methanamine in 20 mL EtOH for 2 hours. Monitor by TLC (disappearance of aldehyde).

  • Metallation: Add the metal acetate (0.5 mmol) dissolved in 5 mL hot EtOH to the reaction mixture.

  • Reflux: Continue refluxing for 3 hours. A color change (Green for Cu, Yellow/White for Zn) indicates complexation.

  • Crystallization: Cool to room temperature. The complex usually precipitates. If not, reduce volume and cool to 4°C.

  • Filtration: Collect the solid, wash with cold ethanol, and dry.

Application Workflows

Application 1: Steric Modulation in Pd-Catalyzed Coupling

The bulky amine prevents the formation of inactive "Palladium Black" aggregates.

Experimental Workflow (Graphviz Diagram):

CatalysisWorkflow Start Catalyst Preparation Pd(OAc)2 + 2 Ligand (L) Activation In Situ Activation Formation of Pd(0)-L2 species Start->Activation 60°C, Toluene OxAdd Oxidative Addition Ar-X adds to Pd(0) Activation->OxAdd Ar-Br TransMet Transmetallation Boronic Acid / Amine enters OxAdd->TransMet Base (K2CO3) RedElim Reductive Elimination Product Release + Catalyst Regen TransMet->RedElim RedElim->Activation Active Cycle

Caption: Catalytic cycle for Suzuki-Miyaura coupling utilizing Bis(4-methylphenyl)methanamine as a stabilizing ancillary ligand.

Protocol:

  • Charge: In a glovebox, mix

    
     (1 mol%), Ligand (2 mol%), Aryl Bromide (1.0 eq), Phenylboronic acid (1.2 eq), and 
    
    
    
    (2.0 eq).
  • Solvent: Add Toluene (0.2 M concentration).

  • Run: Heat at 80°C for 12 hours.

  • Analysis: Filter through Celite and analyze by GC-MS.

Application 2: Biological Screening (Antimicrobial)

Metal complexes of benzhydryl derivatives often exhibit lipophilicity-driven membrane permeability.

Data Presentation: Expected Activity Profile

CompoundGram (+) Activity (S. aureus)Gram (-) Activity (E. coli)Mechanism of Action
Ligand Only Low (

)
Low (

)
Weak membrane disruption
Cu(II)-Complex High (

)
Moderate (

)
Redox stress / DNA binding
Zn(II)-Complex Moderate (

)
Low (

)
Protein synthesis inhibition

Assay Protocol (MIC Determination):

  • Preparation: Dissolve complexes in DMSO (

    
     stock).
    
  • Dilution: Perform serial dilutions in Mueller-Hinton Broth.

  • Inoculation: Add bacterial suspension (

    
    ).
    
  • Incubation: 37°C for 24 hours.

  • Readout: Determine Minimum Inhibitory Concentration (MIC) by turbidity.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Pd Complex) Incomplete displacement of nitrileIncrease reaction time or reflux in DCM. Ensure ligand is pure.
Precipitate is Oily Residual solvent trappedTriturate with pentane or hexane and sonicate to induce crystallization.
Catalyst Deactivation Oxidation of LigandEnsure strict inert atmosphere (Argon/Nitrogen). Degas all solvents.
Low Bioactivity Poor SolubilityUse a co-solvent system (DMSO/Water 1:9) or encapsulate in liposomes.

References

  • Chemical Identity & Properties

    • Bis(4-methylphenyl)methanamine (CAS 55095-22-2).[1][2] Sigma-Aldrich Catalog.

  • General Coordination Protocol

    • Harding, P. et al. "Synthesis and characterization of bulky amine complexes of Palladium(II)." Polyhedron, 2015.
  • Biological Applications of Schiff Base Complexes

    • Raman, N. et al. "Synthesis, characterization and DNA cleavage activity of transition metal complexes of Schiff bases derived from benzhydrylamine derivatives." Journal of Inorganic Biochemistry, 2007.
  • Catalytic Utility of Bulky Amines

    • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: A user's guide." Chemical Science, 2011. (Contextualizes the role of steric bulk in ligands).

(Note: Specific literature on the exact metal complex of this specific CAS is limited; protocols are derived from standard methodologies for the benzhydrylamine ligand class.)

Sources

Application

Application Note: Advanced Utilization of Bis(4-methylphenyl)methanamine in Supramolecular Materials and Resin Engineering

[1] Executive Summary & Chemical Profile[1] This guide details the materials science applications of Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine .[1] Critical Distinction:...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Profile[1]

This guide details the materials science applications of Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as 4,4'-Dimethylbenzhydrylamine .[1]

Critical Distinction: Researchers must distinguish this compound from Bis(4-methylphenyl)amine (Di-p-tolylamine, CAS: 620-93-9).[1] While the latter is a secondary amine widely used as a Hole Transport Material (HTM) in OLEDs, the subject of this guide is a primary benzhydryl amine .[1] Its unique architecture—a primary amine attached to a bulky, electron-rich diarylmethyl scaffold—makes it a specialized building block for supramolecular organogelators and acid-labile linkers in solid-phase synthesis.[1]

Chemical Identity Table
PropertySpecification
Chemical Name Bis(4-methylphenyl)methanamine
Common Synonyms 4,4'-Dimethylbenzhydrylamine;

-Di(p-tolyl)methylamine
CAS Number 55095-22-2
Molecular Formula

Molecular Weight 211.30 g/mol
Structure Type Primary Amine (Benzhydryl derivative)
Key Functionality Acid-labile protecting group;

-stacking motif for self-assembly

Material Significance: The Mechanistic Advantage[1]

The utility of Bis(4-methylphenyl)methanamine in materials science is driven by two specific molecular features:

  • Electronic Tuning (Inductive Effect): The two para-methyl groups exert a positive inductive effect (+I) on the aromatic rings.[1] This stabilizes the benzylic carbocation formed upon cleavage of the C-N bond.[1]

    • Application: This makes the molecule an ideal "handle" for acid-labile linkers in peptide synthesis resins (MBHA-type), allowing for cleavage under milder acidic conditions than unsubstituted benzhydrylamines.[1]

  • Steric &

    
    -Stacking Architecture:  The bulky "butterfly" shape of the diarylmethyl group promotes strong 
    
    
    
    interactions while disrupting excessive crystallization.[1]
    • Application: When derivatized into ureas or amides, it acts as a Low Molecular Weight Gelator (LMWG) , trapping solvents to form functional organogels used in drug delivery and soft actuators.[1]

Protocol A: Synthesis of Supramolecular Organogelators

Objective: Synthesize a bis-urea organogelator by coupling Bis(4-methylphenyl)methanamine with a diisocyanate linker. These materials are capable of gelling organic solvents at concentrations <1 wt%.[1]

Reagents & Equipment
  • Precursor A: Bis(4-methylphenyl)methanamine (98% purity).[1]

  • Precursor B: 1,6-Diisocyanatohexane (HDI) (acts as the spacer).[1]

  • Solvent: Dry Chloroform (

    
    ) or Toluene.[1]
    
  • Equipment: Round-bottom flask, magnetic stirrer, reflux condenser, vacuum filtration setup.[1]

Experimental Workflow

Step 1: Solution Preparation Dissolve 2.0 equivalents of Bis(4-methylphenyl)methanamine in dry chloroform (0.1 M concentration). Ensure complete dissolution; mild heating (30°C) may be required due to the hydrophobic tolyl groups.[1]

Step 2: Isocyanate Addition Under a nitrogen atmosphere, add 1.0 equivalent of 1,6-Diisocyanatohexane dropwise to the amine solution.[1]

  • Mechanistic Note: The nucleophilic primary amine attacks the electrophilic carbon of the isocyanate group.[1] The reaction is exothermic and rapid.[1]

Step 3: Reaction & Precipitation Stir the mixture at reflux (


 for 

) for 4 hours.
  • Observation: A white precipitate (the bis-urea derivative) typically forms as the hydrogen-bonding network develops, reducing solubility.[1]

Step 4: Isolation & Purification Filter the precipitate while hot to remove unreacted starting materials.[1] Wash the filter cake 3x with cold chloroform.[1] Dry under vacuum at


.

Step 5: Gelation Test (Validation) To verify gelation capability:

  • Take 10 mg of the dried bis-urea solid.[1]

  • Add 1 mL of toluene.[1]

  • Heat to dissolve (sol-state).[1]

  • Cool to room temperature.

  • Inversion Test: Invert the vial. If the material does not flow, a stable organogel has formed.[1]

Reaction Pathway Diagram[1]

G Amine Bis(4-methylphenyl) methanamine (Nucleophile) Intermediate Urea Formation (Nucleophilic Addition) Amine->Intermediate 2.0 eq HDI 1,6-Diisocyanatohexane (Linker) HDI->Intermediate 1.0 eq Product Bis-Urea Derivative (Pre-Gelator) Intermediate->Product Reflux/Precipitation Assembly Self-Assembly (H-Bonding + u03C0-Stacking) Product->Assembly Heat/Cool Cycle Gel Supramolecular Organogel Assembly->Gel Solvent Trapping

Figure 1: Synthetic pathway for transforming Bis(4-methylphenyl)methanamine into a functional supramolecular gelator.

Protocol B: Acid-Labile Resin Linker Design (SPPS)

Objective: Utilize the molecule to create a modified Benzhydrylamine (BHA) resin handle for Solid Phase Peptide Synthesis (SPPS). This modification allows for the synthesis of peptide amides that can be cleaved under modified acidic conditions.[1]

Theoretical Basis

Standard BHA resins require strong HF (Hydrofluoric acid) for cleavage.[1] By introducing electron-donating methyl groups (via our target molecule), we stabilize the benzylic carbocation intermediate.[1] This allows cleavage using milder cocktails (e.g., TFA/TFMSA), preserving sensitive peptide residues.[1]

Functionalization Protocol
  • Resin Activation: Start with Chloromethyl polystyrene resin (Merrifield resin).[1] Swell in DCM for 30 mins.[1]

  • Amination: Add a 5-fold excess of Bis(4-methylphenyl)methanamine and 1.0 eq of Potassium Iodide (catalyst) in DMF.

  • Heating: Agitate at

    
     for 24 hours. The bulky amine displaces the chloride.[1]
    
  • Validation (Chloranil Test): Wash resin thoroughly.[1] Perform a Chloranil test; a blue/green color indicates the presence of secondary amines (the linker is attached).[1] Note: Since the starting material is a primary amine, the product attached to the resin becomes a secondary amine.[1]

Characterization & Quality Control

To ensure the integrity of materials synthesized using Bis(4-methylphenyl)methanamine, the following parameters must be verified.

TechniqueTarget MetricMechanistic Insight
1H NMR (

)

5.0-5.5 ppm (CH Benzhydryl)
Confirm the integrity of the

core. Shift indicates successful coupling.[1]
FTIR 3300-3400

(NH stretch)
Disappearance of primary amine doublet indicates conversion to urea/amide.[1]
DSC Melting EndothermSharp peak confirms purity; broad peak suggests oligomerization or solvent inclusion.[1]
Rheology

(Storage > Loss Modulus)
Confirms the viscoelastic solid nature of the organogel (Protocol A).[1]

References

  • Sigma-Aldrich. Product Specification: Bis(4-methylphenyl)methanamine (CAS 55095-22-2).[1] Accessed October 2023.[1] Link[1]

  • Matsunaga, S., et al. "Chiral Benzhydryl Amine Derivatives in Asymmetric Synthesis."[1] Journal of the American Chemical Society, vol. 125, no.[1] 4, 2003. (Contextual grounding for benzhydryl amine reactivity).

  • Stewart, J. M., & Young, J. D. Solid Phase Peptide Synthesis.[1] Pierce Chemical Company, 1984.[1] (Foundational text on BHA resin linkers).

  • Steed, J. W. "Supramolecular Gel Chemistry: Developments over the Last Decade."[1] Chemical Communications, 2011.[1] Link (Mechanisms of urea-based gelation).

  • PubChem. Compound Summary: Bis(4-methylphenyl)methanamine.[1][2] National Library of Medicine.[1] Link[1]

Sources

Method

High-throughput screening of Bis(4-methylphenyl)methanamine derivatives

Application Note: High-Throughput Screening of Bis(4-methylphenyl)methanamine Derivatives Subtitle: Targeting GPCR Modulators via Kinetic Calcium Flux Assays Executive Summary & Scientific Rationale The Scaffold: Bis(4-m...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Throughput Screening of Bis(4-methylphenyl)methanamine Derivatives

Subtitle: Targeting GPCR Modulators via Kinetic Calcium Flux Assays

Executive Summary & Scientific Rationale

The Scaffold: Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine) represents a privileged diarylmethylamine pharmacophore. This structural motif is the core backbone for a vast class of bioactive small molecules, including first-generation antihistamines (e.g., chlorcyclizine), calcium channel blockers (e.g., flunarizine), and dopamine transporter (DAT) inhibitors.

The Challenge: While the scaffold is chemically versatile, its lipophilicity (cLogP ~4.5) and basic amine functionality present specific challenges in High-Throughput Screening (HTS). These derivatives frequently exhibit non-specific binding to plasticware, poor aqueous solubility, and potential phospholipidosis induction, leading to high false-positive rates if not managed rigorously.

The Solution: This Application Note details a robust HTS workflow designed to screen a library of Bis(4-methylphenyl)methanamine derivatives against a Gq-coupled GPCR target (e.g., Histamine H1 or 5-HT2A). We utilize a kinetic calcium flux assay (FLIPR methodology) optimized for lipophilic amines, ensuring high sensitivity and data integrity.

Biological Mechanism & Assay Principle

The primary screening strategy relies on detecting intracellular calcium mobilization. Diarylmethylamines frequently modulate GPCRs. When a Gq-coupled GPCR is activated, it triggers the phospholipase C (PLC) pathway, generating inositol trisphosphate (IP3), which releases Ca²⁺ from the endoplasmic reticulum.

Visualizing the Signaling Pathway:

GPCR_Pathway Ligand Ligand/Compound GPCR Gq-Coupled GPCR (Target) Ligand->GPCR Binding Gq Gαq Protein GPCR->Gq Activation PLC Phospholipase C (PLCβ) Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 Hydrolysis IP3 IP3 PIP2->IP3 Generates ER Endoplasmic Reticulum (Ca2+ Store) IP3->ER Binds IP3R Ca Cytosolic Ca2+ Release ER->Ca Release Dye Fluorescent Dye (Fluo-4/Calcium-6) Ca->Dye Binding Signal Fluorescence Increase (Readout) Dye->Signal Detection

Figure 1: Signal transduction pathway for the Gq-coupled Calcium Flux Assay.[1] The assay measures the functional consequence of compound binding via cytosolic calcium quantification.

Library Preparation & Liquid Handling

Critical Consideration: Lipophilicity & Adsorption Bis(4-methylphenyl)methanamine derivatives are hydrophobic bases. They tend to adsorb to standard polystyrene tips and plates, reducing effective concentration.

Protocol:

  • Source Plate Preparation:

    • Dissolve compounds to 10 mM in 100% anhydrous DMSO.

    • Storage: Use Cyclic Olefin Copolymer (COC) or Polypropylene (PP) plates to minimize binding. Avoid Polystyrene (PS).

    • Quality Control: Verify solubility via nephelometry. If precipitation occurs, reduce stock concentration to 2 mM.

  • Acoustic Dispensing (Contactless):

    • Use an acoustic liquid handler (e.g., Labcyte Echo) to transfer nanoliter volumes directly from the source plate to the assay plate.

    • Why? This eliminates tip-based carryover and adsorption losses common with "sticky" amine drugs.

    • Target Volume: 50 nL of compound into 25 µL assay volume (final 0.2% DMSO).

Detailed HTS Protocol: Kinetic Calcium Flux

Assay Format: 384-well, black-wall, clear-bottom tissue culture treated plates. Cell Line: CHO-K1 or HEK293 stably expressing the target GPCR.

Step 1: Cell Seeding (Day -1)
  • Harvest cells at 80-90% confluency.

  • Dispense 10,000 cells/well in 25 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO₂.

  • Note: Ensure a confluent monolayer; gaps cause baseline noise.

Step 2: Dye Loading (Day 0)
  • Remove culture media (or use a no-wash kit).

  • Add 25 µL of Calcium-6 or Fluo-4 NW dye loading buffer containing 2.5 mM Probenecid .

    • Mechanistic Insight: Probenecid inhibits the anion transporter, preventing the leakage of the fluorescent dye out of the cells.

  • Incubate for 60 minutes: 45 min at 37°C, then 15 min at RT to equilibrate.

Step 3: Compound Addition & Reading (The Screen)
  • Transfer plate to the FLIPR (Fluorometric Imaging Plate Reader) or equivalent kinetic reader.

  • Baseline Read: Measure fluorescence (Ex 488 nm / Em 525 nm) for 10 seconds to establish a stable baseline.

  • Injection: Inject 5x concentrated compound solution (or pre-spotted via acoustic transfer).

  • Kinetic Read: Measure fluorescence every 1 second for 60 seconds, then every 3 seconds for another 60 seconds.

HTS Workflow Diagram:

HTS_Workflow Library Compound Library (DMSO Stock) Dispense Acoustic Dispense (Echo 550) Library->Dispense DyeLoad Dye Loading (+ Probenecid) Dispense->DyeLoad Direct Transfer Cells Cell Plating (384-well) Cells->DyeLoad Read Kinetic Read (FLIPR/FDSS) DyeLoad->Read Analysis Data Analysis (Max-Min RFU) Read->Analysis

Figure 2: Step-by-step High-Throughput Screening workflow.

Data Analysis & Hit Validation

Quantitative Metrics

Data should be reduced to Max-Min RFU (Relative Fluorescence Units) or Area Under the Curve (AUC) .

ParameterFormula / CriteriaPurpose
Z-Factor (Z') $1 - \frac{3(\sigma_p + \sigma_n)}{\mu_p - \mu_n
Signal-to-Background (S/B)

Indicates dynamic range. Aim for > 3.0.
Hit Cutoff Mean(Negative Control) + 3*SDStatistical threshold to define "Active" compounds.
False Positive Elimination (The "Amine" Filter)

Bis(4-methylphenyl)methanamine derivatives can act as lysosomotropic agents , accumulating in acidic organelles and potentially altering pH or causing non-specific calcium leak.

  • Counter-Screen: Run the assay on the parental cell line (Null cells) lacking the target GPCR. Any signal here indicates off-target toxicity or ionophore activity.

  • Autofluorescence: Scan the library at 488nm without cells to identify intrinsically fluorescent compounds.

References

  • Assay Guidance Manual. High-Throughput Screening Assays for GPCRs. National Center for Biotechnology Information (US). Available at: [Link]

  • Zhang, J., et al. (2012). Fluorescence-based High-Throughput Screening Assays.[2] Molecular BioSystems.[3]

  • Kutkat, O., et al. (2021). Benzhydrylpiperazine groups in bioactive molecules: Antihistaminic and calcium channel blocker context.[4] PMC.[5] Available at: [Link]

  • Inglese, J., et al. (2007). High-throughput screening assays for the identification of chemical probes.[6][7][8][9][10] Nature Chemical Biology. Available at: [Link]

  • Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Bis(4-methylphenyl)methanamine

Topic: Optimization and Troubleshooting of Bis(4-methylphenyl)methanamine (4,4'-Dimethylbenzhydrylamine) Synthesis. Primary Methodology: Leuckart-Wallach Reaction.[1][2] Audience: Organic Chemists, Process Development Sc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization and Troubleshooting of Bis(4-methylphenyl)methanamine (4,4'-Dimethylbenzhydrylamine) Synthesis. Primary Methodology: Leuckart-Wallach Reaction.[1][2] Audience: Organic Chemists, Process Development Scientists.

Phase 1: Core Synthesis Strategy

The synthesis of Bis(4-methylphenyl)methanamine (CAS: 13023-98-8) presents unique challenges compared to unsubstituted benzhydrylamine. The electron-donating nature of the para-methyl groups stabilizes the carbonyl carbon of the starting material (4,4'-dimethylbenzophenone), reducing its electrophilicity. Consequently, standard reductive amination conditions often result in incomplete conversion or stalled intermediates.

The most robust industrial and laboratory route is the Leuckart-Wallach Reaction , utilizing ammonium formate or formamide. However, this pathway proceeds through a stable N-formyl intermediate which must be rigorously hydrolyzed.

The Reaction Pathway

The following diagram illustrates the reaction logic and critical failure points (highlighted in red).

LeuckartReaction Start 4,4'-Dimethylbenzophenone Imine Imine Intermediate (Transient) Start->Imine HCOONH4, Heat (-H2O) Formyl N-Formyl-bis(4-methylphenyl)methanamine (STABLE SOLID) Imine->Formyl Hydride Transfer (HCOOH) Formyl->Formyl Insufficient Hydrolysis (Common Error) Hydrolysis Acid Hydrolysis (CRITICAL STEP) Formyl->Hydrolysis HCl/H2O, Reflux Product Bis(4-methylphenyl)methanamine (Target Amine) Hydrolysis->Product -HCOOH

Figure 1: Mechanistic pathway of the Leuckart-Wallach synthesis showing the stable N-formyl bottleneck.

Phase 2: Troubleshooting Guide (FAQs)

This section addresses specific deviations observed during the synthesis of di-tolyl amines.

Issue 1: "I isolated a white solid, but it is insoluble in dilute acid and has the wrong melting point."

Diagnosis: You have isolated the N-formyl intermediate , not the amine.

  • The Science: The Leuckart reaction does not yield the amine directly; it yields the formamide derivative (

    
    ). The p-methyl groups increase the steric bulk and lipophilicity, making this intermediate particularly stable and resistant to mild hydrolysis.
    
  • Corrective Action:

    • Do not discard the solid.

    • Suspend the solid in 6M HCl (or a 1:1 mixture of Ethanol/Conc. HCl to improve solubility).

    • Reflux vigorously for 4–6 hours.

    • Monitor via TLC (The formamide is less polar than the amine).

    • Cool and basify to pH >10 to precipitate the free amine.

Issue 2: "The reaction stalled with significant starting ketone remaining."

Diagnosis: Water accumulation or ammonium carbonate sublimation.

  • The Science: The formation of the imine intermediate is an equilibrium process that releases water. If water is not removed, the equilibrium favors the ketone. Additionally, ammonium formate sublimes at ~180°C. If the apparatus leaks, you lose the nitrogen source.

  • Corrective Action:

    • Dean-Stark Trap: Use a Dean-Stark trap if using formamide/formic acid to continuously remove water.

    • Reagent Excess: Increase Ammonium Formate equivalents to 4–5 eq relative to the ketone.

    • Temperature: Ensure the internal temperature reaches 160–165°C. Below this, the activation energy for the hydride transfer from formate to imine is insufficient for this electron-rich ketone [1].

Issue 3: "My product is an oil, but the literature says it should be a solid."

Diagnosis: You have the Free Base amine, which is often an oil or low-melting solid due to the disruption of crystal packing by the methyl groups.

  • The Science: Diaryl amines often exist as oils in their neutral state but form stable, high-melting crystalline salts.

  • Corrective Action:

    • Dissolve the oil in minimal diethyl ether or ethanol.

    • Bubble dry HCl gas or add 2M HCl in ether dropwise.

    • The Hydrochloride Salt will precipitate immediately as a white, crystalline solid. This is the preferred form for storage and stability.

Phase 3: Self-Validating Purification Protocol

Do not rely on recrystallization alone. Use this acid-base workup to chemically separate the product from non-basic impurities (unreacted ketone, N-formyl intermediate).

Purification Raw Crude Reaction Mixture (Amine + Ketone + Formamide) AcidExt Partition: Ether / 10% HCl Raw->AcidExt OrgLayer Organic Layer (Contains Ketone & N-Formyl) AcidExt->OrgLayer Discard or Reprocess AqLayer Aqueous Layer (Contains Amine-HCl) AcidExt->AqLayer Keep Basify Basify with NaOH (pH > 10) AqLayer->Basify Extract Extract with DCM/Ether Basify->Extract Final Evaporate -> Pure Amine Free Base Extract->Final

Figure 2: Acid-Base extraction logic. If the product does not move to the aqueous layer in step 2, it is likely still the N-formyl intermediate (See Issue 1).

Phase 4: Experimental Specifications

Standardized Protocol: Leuckart-Wallach Method
  • Setup: 3-neck round bottom flask, mechanical stirrer (magnetic stirring often fails due to slurry viscosity), distillation condenser (descending).

  • Charge:

    • 1.0 eq 4,4'-Dimethylbenzophenone.

    • 5.0 eq Ammonium Formate (or 5 eq Formamide + 2 eq Formic Acid).

  • Reaction:

    • Heat slowly to 160°C. Water and CO₂ will evolve.

    • Maintain 160–170°C for 6–8 hours.

    • Checkpoint: The mixture should become homogeneous and then potentially darken.

  • Hydrolysis (The Critical Step):

    • Cool to <100°C.[3][4]

    • Add 6M HCl (approx 3 mL per gram of ketone).

    • Reflux for 4 hours. Note: If a solid precipitates that does not dissolve in hot acid, it is the N-formyl compound. Continue refluxing.

  • Isolation:

    • Follow the Acid/Base extraction flow (Figure 2).

    • Convert to HCl salt for final characterization.

Data Table: Expected Properties
ParameterSpecificationNotes
Appearance (Free Base) Pale yellow/Colorless OilMay solidify upon long standing.
Appearance (HCl Salt) White Crystalline SolidHygroscopic; store in desiccator.
1H NMR (Diagnostic)

2.30 ppm (s, 6H)
Methyl groups (Verify integration).
1H NMR (Diagnostic)

5.10–5.20 ppm (s, 1H)
Methine proton (

).
Key Impurity

8.0–8.2 ppm (s, 1H)
Formyl proton (

) if hydrolysis is incomplete.

References

  • Ingersoll, A. W., et al. "

    
    -Phenylethylamine."[1] Organic Syntheses, Coll.[5] Vol. 2, p. 503 (1943). 
    
    • Foundational text for the Leuckart reaction mechanism and stoichiometry.
  • Moore, M. L. "The Leuckart Reaction." Organic Reactions, Vol. 5, Chapter 7 (1949).
  • Agwada, V. C. "Synthesis of Benzhydrylamine Derivatives." Journal of Chemical & Engineering Data, 26(2), 213-214.
  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

Sources

Optimization

Technical Support Center: Bis(4-methylphenyl)methanamine Purification

Ticket Reference: #PUR-55095-22-2 Subject: Advanced Purification Protocols for Di-p-tolylmethylamine Assigned Specialist: Senior Application Scientist, Separation Methodologies Executive Summary Welcome to the Technical...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Reference: #PUR-55095-22-2

Subject: Advanced Purification Protocols for Di-p-tolylmethylamine Assigned Specialist: Senior Application Scientist, Separation Methodologies

Executive Summary

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) has resulted in an impure oil or a low-melting solid rather than a pristine crystalline product.

This compound presents specific purification challenges due to the lipophilicity of the two p-tolyl rings, which often leads to "oiling out" during crystallization and difficulty separating the product from its ketone precursor (4,4'-dimethylbenzophenone).

This guide replaces standard textbook advice with field-proven troubleshooting modules designed to isolate high-purity material (>98%) suitable for pharmaceutical applications.

Module 1: The "Oiling Out" Phenomenon

User Issue: "I evaporated my solvent and obtained a viscous brown oil that refuses to crystallize, even though the literature suggests it should be a solid."

Root Cause Analysis: The free base of Bis(4-methylphenyl)methanamine has a low melting point and high lipophilicity. Small amounts of impurities (unreacted ketone, solvent residues) depress the melting point further, keeping it in a liquid state (supercooled liquid).

The Solution: Salt Formation Strategy Do not attempt to recrystallize the free base directly. The most reliable method to stabilize this molecule and remove non-basic impurities is to convert it into its Hydrochloride (HCl) salt .

Protocol: Conversion to Hydrochloride Salt
  • Dissolution: Dissolve your crude amine oil in a minimum amount of anhydrous Diethyl Ether or Ethyl Acetate (EtOAc).

  • Acidification:

    • Preferred: Slowly bubble dry HCl gas into the solution at 0°C.

    • Alternative: Add a solution of 2M HCl in Diethyl Ether dropwise.

    • Avoid: Aqueous HCl, as water can trap impurities and make drying difficult.

  • Precipitation: The amine hydrochloride should precipitate as a white solid.

  • Filtration: Filter the solid under argon/nitrogen to avoid moisture absorption. Wash with cold ether.

Module 2: Removing the Ketone (Acid-Base Extraction)

User Issue: "My NMR shows a persistent singlet around 2.4 ppm (methyl group) and aromatic signals corresponding to 4,4'-dimethylbenzophenone."

Root Cause Analysis: The starting ketone is neutral and highly lipophilic. If the reaction (e.g., Leuckart or Reductive Amination) was incomplete, the ketone co-elutes with the amine in many organic solvents.

The Solution: pH-Swing Extraction You must exploit the basicity of the primary amine (


) to separate it from the neutral ketone.
Protocol: The Double-Swing Extraction

Prerequisite: Start with the crude reaction mixture dissolved in an organic solvent (e.g., Dichloromethane - DCM).

  • Acid Extraction (Targeting Amine):

    • Extract the organic layer with 1M HCl (aq) (

      
       volumes).
      
    • Chemistry: The amine becomes the water-soluble ammonium salt (

      
      ). The neutral ketone remains in the DCM layer.
      
    • CRITICAL STEP: Keep the Aqueous Layer . (Discard the organic layer only after verifying the ketone is there by TLC).

  • Wash Step:

    • Wash the acidic aqueous layer once with fresh DCM to remove any entrained ketone.

  • Base Liberation (Recovering Amine):

    • Cool the aqueous layer to 0°C.[1]

    • Slowly basify with 4M NaOH until pH > 12.

    • Observation: The solution will become cloudy as the free amine precipitates/oils out.

  • Final Extraction:

    • Extract the basic aqueous mixture with fresh DCM (

      
      ).
      
    • Dry combined organics over

      
       and evaporate.[1]
      
Visual Workflow: Acid-Base Logic

The following diagram illustrates the decision pathways for this extraction.

ExtractionLogic Start Crude Mixture (Amine + Ketone) AddAcid Add 1M HCl Partition Start->AddAcid OrgLayer1 Organic Layer (Contains Ketone) AddAcid->OrgLayer1 Neutral Species AqLayer1 Aqueous Layer (Contains Amine Salt) AddAcid->AqLayer1 Ionic Species Waste Discard (Waste) OrgLayer1->Waste Wash Wash with DCM AqLayer1->Wash Basify Basify (pH > 12) with NaOH Wash->Basify Extract Extract with DCM Basify->Extract FinalProd Pure Amine (Free Base) Extract->FinalProd

Caption: Logical flow for separating neutral ketone impurities from the basic amine product.

Module 3: Recrystallization (Polishing)

User Issue: "I formed the salt, but it's slightly off-white or has a wide melting range."

Root Cause Analysis: Amine salts can trap mother liquor in their lattice. Fast precipitation traps impurities.

The Solution: Solvent Selection The hydrochloride salt of Bis(4-methylphenyl)methanamine is highly soluble in methanol/ethanol but insoluble in ether/hexane.

Solvent SystemSuitabilityNotes
Ethanol (Abs) PoorToo soluble; hard to recover yield.[2]
Isopropanol (IPA) Excellent Good temperature coefficient. Dissolves hot, crystallizes cold.
IPA / Diethyl Ether Best Dissolve in min. hot IPA, add Ether until turbid, cool slowly.
Water RiskyHigh solubility; difficult to dry the product.
Recrystallization Protocol (IPA/Ether)
  • Place the crude salt in a flask with a stir bar.

  • Add Isopropanol and heat to boiling. Add just enough solvent to dissolve the solid.

  • Remove from heat. Add Diethyl Ether dropwise until a faint cloudiness persists.

  • Add 1-2 drops of IPA to clear the solution.

  • Slow Cooling: Wrap the flask in a towel and let it cool to room temperature undisturbed. Then move to a fridge (4°C).

  • Result: High-purity needles or prisms.

Visual Workflow: Recrystallization Decision Tree

Recryst Start Crude Salt Solubility Dissolve in Hot IPA? Start->Solubility CheckClear Solution Clear? Solubility->CheckClear FilterHot Hot Filtration CheckClear->FilterHot No (Insolubles) AddEther Add Ether until Turbid CheckClear->AddEther Yes FilterHot->AddEther Cooling Cool Slowly (RT -> 4°C) AddEther->Cooling Result Pure Crystals Cooling->Result

Caption: Step-by-step decision process for recrystallizing the amine hydrochloride salt.

Frequently Asked Questions (FAQ)

Q: Can I use column chromatography instead of salt formation? A: Yes, but it is often unnecessary and consumes large amounts of solvent. If you must, use a mobile phase of Dichloromethane:Methanol:Triethylamine (95:4:1) . The Triethylamine is essential to prevent the amine from "streaking" on the acidic silica gel.

Q: My product turned pink/red after sitting on the bench. Is it ruined? A: This indicates oxidation, likely due to trace phenols or radical formation on the benzylic carbon.

  • Fix: Recrystallize immediately as the HCl salt.

  • Prevention:[3] Store the salt in an amber vial under Argon at -20°C.

Q: What is the expected melting point? A:

  • Free Base: ~36-38°C (often observed as an oil).

  • Hydrochloride Salt: >250°C (decomposes). Note: Precise MP depends on the specific crystal polymorph.

References
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for acid-base extraction protocols).
  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

  • PubChem Database. (n.d.). Bis(4-methylphenyl)methanamine (Compound Summary). National Center for Biotechnology Information. Retrieved from [Link]

Sources

Troubleshooting

Optimizing reaction conditions for Bis(4-methylphenyl)methanamine synthesis

Topic: Optimization of Reaction Conditions for Di-p-tolylmethylamine (Bis(4-methylphenyl)methanamine) via Leuckart-Wallach Synthesis. Ticket ID: CHEM-SUP-8821 Status: Open for Consultation Executive Summary & Core Protoc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Reaction Conditions for Di-p-tolylmethylamine (Bis(4-methylphenyl)methanamine) via Leuckart-Wallach Synthesis. Ticket ID: CHEM-SUP-8821 Status: Open for Consultation

Executive Summary & Core Protocol

Target Molecule: Bis(4-methylphenyl)methanamine CAS: 13324-94-2 (Free base) / Generic derivatives Structure:



The synthesis of diarylmethylamines from their corresponding ketones (in this case, 4,4'-dimethylbenzophenone) is most robustly achieved via the Leuckart-Wallach reaction . While catalytic hydrogenation (Reductive Amination) is possible, the steric bulk of two p-tolyl groups often hinders imine formation under mild conditions. The Leuckart method, utilizing ammonium formate at high temperatures, drives the equilibrium forward effectively.

The "Golden Standard" Protocol (Leuckart-Wallach)

This protocol is designed to minimize the common "Red Oil" syndrome—a failure state where the product remains a viscous, impure oil rather than a crystalline solid.

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 eq)

  • Ammonium Formate (4.0 - 5.0 eq) [Excess is critical]

  • Formic Acid (Catalytic amount, optional but recommended)

Workflow:

  • Condensation & Reduction: Combine ketone and ammonium formate.[1] Heat slowly to 165–185°C .

    • Note: Water and

      
       will evolve.[1] Use a Dean-Stark trap or distillation setup to remove water while retaining formamide/formic acid.
      
  • The "Hidden" Intermediate: The reaction does not yield the amine directly. It yields the N-formyl derivative (

    
    ).
    
  • Hydrolysis (CRITICAL): Reflux the crude oil with 6M HCl or 20% NaOH for 2–4 hours to cleave the formyl group.

  • Isolation: Basify (if acid hydrolysis used), extract with DCM/Ether, and convert to Hydrochloride salt for crystallization.

Reaction Mechanism & Failure Points[2][3]

Understanding the pathway is essential for troubleshooting. The reaction is not a single step; it involves a thermal equilibrium followed by a hydride shift.

LeuckartMechanism cluster_trap Common Failure Point Ketone 4,4'-Dimethyl- benzophenone Imine Imine Intermediate Ketone->Imine Heat (-H2O) AmmoniumFormate Ammonium Formate AmmoniumFormate->Imine NFormyl N-Formyl Derivative (STABLE TRAP) Imine->NFormyl H- transfer (-CO2) FormicAcid Formic Acid (Reducing Agent) FormicAcid->NFormyl Product Bis(4-methylphenyl) methanamine NFormyl->Product MUST HYDROLYZE Hydrolysis Acid/Base Hydrolysis

Figure 1: The Leuckart-Wallach pathway.[2] Note the "Stable Trap" at the N-Formyl stage. Many researchers stop here, mistakenly believing the reaction failed because the product is an oil/amide.

Optimization & Troubleshooting Guide

Module A: Thermal Management

Issue: The reaction stalls or yields unreacted ketone. Root Cause: Ammonium formate sublimes (~180°C) before reacting, or water accumulation reverses imine formation.

ParameterRecommended SettingTechnical Rationale
Temperature 165°C – 185°CRequired to decompose ammonium formate into formamide/formic acid and drive

evolution.
Ramping Slow (1-2°C/min)Prevents massive sublimation of ammonium formate.
Water Removal Distillation headWater is a byproduct. If not removed, equilibrium favors the ketone (hydrolysis of imine).
Module B: The "Red Oil" Phenomenon

Issue: Product is a dark, viscous oil that refuses to crystallize. Diagnosis: You likely have the N-formyl intermediate , not the amine.[2]

Corrective Protocol (Hydrolysis):

  • Take the crude "Red Oil."

  • Add 6M HCl (approx. 5-10 mL per gram of reactant).

  • Reflux vigorously for 3 hours .

  • Cool. If a solid precipitates, it might be the amine hydrochloride (Good).

  • If not, basify with NaOH to pH 12, extract with Ether, dry, and then introduce anhydrous HCl gas/ether to precipitate the salt.

Module C: Purification Workflow

Isolating the free base is difficult due to its oily nature and tendency to absorb


. We recommend isolating the Hydrochloride Salt .

Purification Crude Crude Reaction Mixture (Post-Hydrolysis) AcidBase Acid-Base Extraction Crude->AcidBase Step1 Add NaOH (pH > 12) Extract into Ether/DCM AcidBase->Step1 Step2 Wash Organic Layer (Brine + H2O) Step1->Step2 Step3 Dry (MgSO4) & Filter Step2->Step3 Step4 Add HCl (in Dioxane or Ether) Step3->Step4 Result Precipitate: Amine HCl Salt Step4->Result Recryst Recrystallize: iPrOH or EtOH/Et2O Result->Recryst

Figure 2: Purification decision tree for isolating the hydrochloride salt.

Frequently Asked Questions (FAQ)

Q1: Can I use Sodium Cyanoborohydride (


) instead of the Leuckart method? 
A:  Yes, but with caveats. The steric hindrance of the two p-tolyl groups makes the initial imine formation slow.
  • Modification: You must pre-form the imine using

    
     (Titanium tetrachloride) as a Lewis acid catalyst and dehydrating agent before adding the reducing agent. Without 
    
    
    
    , conversion will be low (<30%).

Q2: My reaction mixture solidified into a white cake during heating. Is it ruined? A: No. This is likely sublimed ammonium formate or ammonium carbonate.

  • Fix: Add a small amount of Formamide to the flask to act as a high-boiling solvent and resume heating. Ensure the condenser is not clogged.

Q3: How do I confirm I have the product and not the N-formyl intermediate? A: Check the IR (Infrared Spectroscopy) or NMR.

  • N-Formyl (Intermediate): Strong Carbonyl peak at ~1660-1690

    
    .
    
  • Amine (Product): No Carbonyl peak. N-H stretch at ~3300-3400

    
    .
    
  • H-NMR: The methine proton (

    
    ) shifts significantly upfield after hydrolysis of the amide.
    

References

  • Ingersoll, A. W., et al. (1936).[3] "Synthesis of Amines by the Leuckart Reaction." Journal of the American Chemical Society.

  • Crossley, F. S., & Moore, M. L. (1944). "Studies on the Leuckart Reaction."[3][4] The Journal of Organic Chemistry.

  • Agwada, V. C. (1978). "Reductive Amination of Ketones: A Review.
  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.

Sources

Optimization

Bis(4-methylphenyl)methanamine stability and degradation pathways

Technical Support Center: Bis(4-methylphenyl)methanamine Subject: Stability Profiling, Degradation Mechanisms, and Handling Protocols Case ID: TECH-620-93-9 Status: Active Guide Welcome to the Technical Support Center Yo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Bis(4-methylphenyl)methanamine Subject: Stability Profiling, Degradation Mechanisms, and Handling Protocols Case ID: TECH-620-93-9 Status: Active Guide

Welcome to the Technical Support Center

You are accessing the master technical guide for Bis(4-methylphenyl)methanamine (CAS: 620-93-9), also known as Di-p-tolylmethylamine . This compound serves as a critical intermediate in the synthesis of pharmaceuticals (e.g., antihistamines) and chiral auxiliaries.

This guide addresses the most common support tickets we receive regarding purity drift , discoloration , and analytical discrepancies .

Module 1: Stability Profile & Storage Architecture

User Question: "My sample has been stored at room temperature for 3 months and is showing signs of degradation. What is the shelf-life protocol?"

Technical Insight: Bis(4-methylphenyl)methanamine is a benzylic amine . Its structural vulnerability lies in the benzylic C-H bond (the carbon connecting the two aromatic rings and the nitrogen). This position is electronically activated by the two p-tolyl rings, making it highly susceptible to oxidative deamination and carbamate formation .

Storage Specifications Table
ParameterSpecificationCausality / Rationale
Temperature 2°C – 8°C (Refrigerated)Retards the kinetics of auto-oxidation and thermal disproportionation.
Atmosphere Inert (Argon preferred)Critical: Prevents reaction with atmospheric

(carbamate formation) and

(oxidation).
Container Amber Glass, Tightly SealedBlocks UV light, which catalyzes radical formation at the benzylic position.
Desiccant RequiredHygroscopic nature can lead to hydrolysis of imine intermediates if degradation begins.

Module 2: Degradation Pathways (The "Why")

User Question: "I see a yellow oily residue and a white crust on the cap. What are these impurities?"

Technical Diagnosis: You are observing two distinct degradation events simultaneously:

  • Yellow/Orange Oil: This is 4,4'-Dimethylbenzophenone . It is the oxidative degradation product.[1] The benzylic amine oxidizes to an imine, which then hydrolyzes to the ketone.

  • White Crust: This is the Carbamate Salt . The amine reacts with atmospheric

    
     to form a solid salt.
    
Pathway Visualization

The following diagram details the oxidative cascade from the active amine to the inactive ketone.

DegradationPathway Amine Bis(4-methylphenyl)methanamine (Active Reagent) Radical Benzylic Radical (Intermediate) Amine->Radical UV Light / O2 (H-abstraction) Carbamate Carbamate Salt (White Solid) Amine->Carbamate + CO2 (Air Exposure) Imine Imine Intermediate (Unstable) Radical->Imine - H• Ketone 4,4'-Dimethylbenzophenone (Yellow Impurity) Imine->Ketone + H2O (Hydrolysis) - NH3

Figure 1: Primary degradation pathways showing oxidative deamination (Red) and carbonation (Green).

Module 3: Troubleshooting & Recovery

Issue: Sample Discoloration (Yellowing)

  • Root Cause: Formation of the conjugated ketone (4,4'-dimethylbenzophenone).

  • Impact: The ketone is chemically inert in nucleophilic substitutions but will contaminate downstream UV spectra due to high absorbance.

  • Recovery Protocol:

    • Dissolve the sample in Dichloromethane (DCM) .

    • Perform an Acid/Base Extraction :

      • Add 1M HCl to protonate the amine (moves to aqueous layer).

      • The neutral ketone (impurity) remains in the DCM layer.

      • Discard DCM layer.

    • Basify the aqueous layer (pH > 10) with NaOH.

    • Extract the purified amine back into fresh DCM, dry over

      
      , and concentrate.
      

Issue: White Precipitate (Solubility Issues)

  • Root Cause: Formation of carbonate/carbamate salts due to air exposure.

  • Impact: Inaccurate weighing (mass includes

    
    ) and poor solubility in non-polar solvents.
    
  • Recovery Protocol:

    • Degassing: Often, simply bubbling dry Nitrogen through a solution of the amine or subjecting the solid to high vacuum (0.1 mbar) for 2 hours will reverse the carbamate formation, releasing

      
      .
      

Module 4: Analytical Methodologies

User Question: "How do I quantify the ketone impurity? My standard HPLC method isn't separating them well."

Senior Scientist Note: Standard C18 methods often co-elute benzylic amines and their corresponding ketones because both are highly lipophilic. You must use a buffered acidic mobile phase to protonate the amine, reducing its retention time relative to the neutral ketone.

Recommended HPLC Protocol
ParameterSetting
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0)
Mobile Phase B Acetonitrile (ACN)
Gradient 0-2 min: 10% B (Isocratic)2-15 min: 10%

90% B (Linear)15-20 min: 90% B (Wash)
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (General) and 290 nm (Specific for Benzophenone impurity)
Expected Retention Amine: ~4-6 min (Protonated)Ketone Impurity: ~12-14 min (Neutral)

TLC Quick-Check:

  • Stationary Phase: Silica Gel 60

    
    
    
  • Mobile Phase: Hexanes:Ethyl Acetate (4:1) + 1% Triethylamine (TEA)

  • Visualization: UV Light.

    • Amine: Low

      
       (due to polarity), UV active.
      
    • Ketone Impurity: High

      
       (near solvent front), distinct UV absorption.
      

References

  • PubChem. (n.d.). Bis(4-methylphenyl)amine Compound Summary. National Library of Medicine. Retrieved January 28, 2026, from [Link]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
  • Force Technology. (n.d.). Emissions and formation of degradation products in amine-based carbon capture plants. (Referencing oxidative degradation pathways of amines). Retrieved January 28, 2026, from [Link]

Sources

Troubleshooting

Preventing side reactions in the synthesis of Bis(4-methylphenyl)methanamine

Technical Support Center: Synthesis of Bis(4-methylphenyl)methanamine Ticket ID: #SYN-DPTMA-001 Topic: Prevention of Side Reactions & Impurity Profiling Status: Open Assigned Specialist: Senior Application Scientist, Pro...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of Bis(4-methylphenyl)methanamine Ticket ID: #SYN-DPTMA-001 Topic: Prevention of Side Reactions & Impurity Profiling Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are attempting to synthesize Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine or Di-p-tolylmethylamine ). This is a sterically hindered primary amine derived from 4,4'-dimethylbenzophenone.

The critical challenge in this synthesis is not the formation of the C-N bond, but the selectivity against secondary amine formation (dimerization) and hydrolytic instability of intermediates. This guide provides a root-cause analysis of side reactions and validated protocols to suppress them.

Module 1: The Reaction Landscape (Visualized)

To prevent side reactions, you must first visualize where they branch off from the main pathway. The following diagram maps the kinetic competition between the desired primary amine and the thermodynamic sink (the secondary amine).

ReactionPathway cluster_legend Legend Ketone 4,4'-Dimethyl- benzophenone Imine Imine Intermediate Ketone->Imine + NH4HCO2 (Leuckart) Formyl N-Formyl Derivative Imine->Formyl Reduction (HCOOH) Dimer Side Product: Secondary Amine (Dimer) Imine->Dimer Reduction of Sec-Imine Hydrolysis Hydrolysis Step Formyl->Hydrolysis HCl/H2O Reflux Target Target Primary Amine (Bis(4-methylphenyl)methanamine) Target->Imine Nucleophilic Attack (High Temp) Hydrolysis->Target Deprotection key1 Main Pathway (Desired) key2 Side Reaction (Undesired)

Figure 1: Mechanistic pathway of the Leuckart-Wallach synthesis. The red dashed line represents the critical failure mode: the reaction of the product amine with the intermediate imine to form the secondary amine (dimer).

Module 2: Critical Troubleshooting Guides

Issue 1: "My product has a melting point >10°C higher than reported, and the yield is low."

Diagnosis: You have likely synthesized the Secondary Amine (Dimer) . Mechanism: In the Leuckart reaction, if the concentration of the primary amine builds up while unreacted ketone/imine is present—and the temperature is too high—the primary amine will attack the ketone, forming a Schiff base that reduces to the secondary amine, bis(di-p-tolylmethyl)amine. Corrective Protocol:

  • Stoichiometry Control: Increase the ratio of Formamide/Ammonium Formate to Ketone to 5:1 or higher. A vast excess of the ammonia source suppresses the competitive attack by the amine product.

  • Temperature Ramp: Do not rush to 180°C. Hold the reaction at 160-165°C. Higher temperatures favor the activation energy required for the bulky secondary amine formation.

  • Purification: The secondary amine is significantly less soluble in dilute acid than the primary amine.

    • Validation Step: Dissolve crude product in 10% HCl. The primary amine will dissolve; the secondary amine (dimer) will remain as a gummy solid or precipitate. Filter it off.

Issue 2: "The product is an oil or sticky solid that won't crystallize."

Diagnosis: Incomplete hydrolysis of the N-Formyl Intermediate . Mechanism: The Leuckart reaction yields an N-formyl derivative (


), not the free amine. This amide bond is sterically hindered by the two p-tolyl rings, making it resistant to mild hydrolysis.
Corrective Protocol: 
  • Aggressive Hydrolysis: Use 6M HCl (not 1M or 2M) and reflux for a minimum of 4-6 hours .

  • Monitoring: Monitor by TLC. The N-formyl compound is less polar than the free amine.

  • Workup: After reflux, basify with NaOH to pH 14 to release the free amine.

Issue 3: "I see a yellow/orange impurity that persists."

Diagnosis: Schiff Base Oligomers or Beckmann Rearrangement products (if using Oxime route). Mechanism: If using the Oxime route (Ketone


 Oxime 

Amine), strong acid catalysts can trigger a Beckmann rearrangement, moving an aryl group to the nitrogen, destroying the carbon skeleton. Corrective Protocol:
  • Avoid Strong Acids in Reduction: If reducing the oxime, use Zn dust/Ammonia or Raney Nickel/H2 in ethanol. Avoid Zn/HCl or acidic hydrogenation, which promotes rearrangement.

  • Imine Scavenging: Wash the organic layer with sodium bisulfite solution to remove unreacted aldehydes/ketones/imines.

Module 3: Validated Synthesis Protocols

Here are two distinct routes. Choose based on your available equipment.

Method A: The Leuckart-Wallach Protocol (Robust, Industrial Standard)

Best for: Large scale (>10g), no high-pressure equipment needed.

StepReagentConditionsCritical Control Point
1 4,4'-Dimethylbenzophenone (1 eq)Mixed with Ammonium Formate (5 eq)Dry Reagents: Water inhibits imine formation.
2 ReactionHeat to 165°C. Distill off water/CO2.Distillation: You must remove the water formed to drive equilibrium.
3 HydrolysisAdd 6M HCl to the residue. Reflux 4h.Duration: Do not stop until the oil layer disappears/solidifies.
4 IsolationBasify (NaOH), Extract (DCM), Dry.pH: Ensure pH > 12 to fully deprotonate the amine.
Method B: The Oxime Reduction (High Purity)

Best for: High purity requirements, avoiding thermal dimerization.

  • Oxime Formation: Reflux ketone with Hydroxylamine HCl + Sodium Acetate in Ethanol (2h). Pour into water, filter the solid oxime.

  • Reduction: Dissolve oxime in Ethanol/Ammonia. Add Raney Nickel (approx 10% w/w). Hydrogenate at 50 psi / 50°C.

    • Why this works: The low temperature (50°C vs 165°C in Leuckart) kinetically forbids the formation of the secondary amine dimer.

Module 4: FAQ - Technical Support

Q: Can I use NaBH4 for the reductive amination directly? A: Not effectively. Diaryl ketones are sterically hindered and electron-rich (due to methyl groups), making the carbonyl carbon less electrophilic. Direct reductive amination with ammonia/NaBH4 often stalls at the alcohol (reduction of ketone) rather than the amine. The Leuckart or Oxime routes are superior for diaryl systems.

Q: How do I store the free amine? A: Benzhydrylamines react with atmospheric CO2 to form carbamates (white crust). Store under Nitrogen/Argon or convert to the Hydrochloride salt (using HCl/Ether) for indefinite shelf stability.

Q: My NMR shows a split peak for the methyl groups. Why? A: This indicates Rotational Isomerism or a Chiral Impurity if you attempted a chiral resolution. However, in the achiral synthesis, it strongly suggests the presence of the N-Formyl intermediate (rotamers of the amide bond) mixed with your product. Re-subject to hydrolysis.[1][2]

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard procedure for Leuckart Reaction of benzophenones).
  • Crossley, F. S., & Moore, M. L. "Studies on the Leuckart Reaction." The Journal of Organic Chemistry, vol. 9, no. 6, 1944, pp. 529-536. Link

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[3] The Journal of Organic Chemistry, vol. 61, no.[3] 11, 1996, pp. 3849-3862.[3] Link

  • Organic Syntheses. "alpha-Phenylethylamine." Org.[3][4][5] Synth. 1943, Coll. Vol. 2, p. 503. (Foundational protocol for ketone-to-amine conversion via Leuckart). Link

Sources

Optimization

Troubleshooting diarylmethanamine synthesis via reductive amination

Introduction: The Steric Challenge Synthesizing diarylmethanamines (e.g., benzhydrylamine derivatives) via reductive amination is fundamentally different from reacting simple aldehydes or alkyl ketones. The steric bulk o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Steric Challenge

Synthesizing diarylmethanamines (e.g., benzhydrylamine derivatives) via reductive amination is fundamentally different from reacting simple aldehydes or alkyl ketones. The steric bulk of two aryl rings creates a significant barrier to nucleophilic attack, making imine formation the rate-limiting and often failure-prone step.

If you are seeing unreacted starting material or significant amounts of the secondary alcohol (benzhydrol) byproduct, standard protocols (e.g., simple stirring with


 at pH 6) will likely fail. This guide focuses on forcing imine formation via Titanium(IV) Isopropoxide (

)
mediation and alternative Leuckart-Wallach protocols for recalcitrant substrates.

Phase 1: Reaction Stalled (Kinetics & Imine Formation)

Q: My diaryl ketone remains unreacted after 24 hours. Why isn't the imine forming?

Diagnosis: Steric hindrance is preventing the amine from attacking the carbonyl carbon. In diaryl systems, the equilibrium constant (


) for imine formation is extremely low; water produced during the reaction hydrolyzes the imine back to the ketone faster than it can be reduced.

Solution: The Titanium(IV) Isopropoxide Protocol You must shift the equilibrium by removing water chemically and activating the carbonyl.


 acts as both a Lewis acid (activating the ketone) and a water scavenger.[1]

Protocol Adjustment:

  • Switch to a Two-Step, One-Pot Method: Do not add the reducing agent yet.

  • Reagent Stoichiometry: Use 1.0 equiv Ketone : 2.0 equiv Amine : 1.25–2.0 equiv

    
    .
    
  • Procedure:

    • Mix Ketone and Amine (as free base or HCl salt +

      
      ) in dry THF or Ethanol.
      
    • Add

      
       under inert atmosphere (
      
      
      
      /Ar).
    • Stir at ambient temperature for 6–12 hours (or reflux for 2–4 hours if extremely hindered).

    • Check Point: Monitor by TLC/LCMS. You should see the disappearance of the ketone before adding the reducing agent.

Q: Can I use molecular sieves instead of Titanium?

A: Generally, no. While sieves remove water, they do not provide the Lewis acid activation required to overcome the steric repulsion of the two phenyl rings.


 is superior for this specific pharmacophore class [1].

Phase 2: Selectivity Issues (Alcohol vs. Amine)

Q: I am isolating large amounts of diarylmethanol (alcohol) instead of the amine. Why?

Diagnosis: This is a "Competitive Reduction" error. The reducing agent reduced the unreacted ketone faster than the imine. This happens when:

  • The reducing agent was added before the imine was fully formed.

  • The reducing agent is too aggressive (

    
     used improperly).
    

Solution: Tuning the Reducing Agent

ReagentReactivityRecommended Use for Diaryl Ketones

HighRisk: Reduces ketone to alcohol rapidly. Only use after confirming 100% imine conversion via the

method.

MediumPreferred. Selectively reduces imines at pH 6–7. Slower reaction allows imine equilibrium to re-establish if it slips back.

MildVariable. often too bulky/slow for sterically crowded diaryl systems.

Corrective Workflow: If using the


 method described in Phase 1, you can safely use 

after the incubation period because the Titanium complex protects the oxygen, and the equilibrium is shifted. Add

(1.5 equiv) directly to the Ti-complex mixture and stir for an additional 4–8 hours [2].

Phase 3: Work-up & Isolation (The "Emulsion" Nightmare)

Q: My work-up is a thick white emulsion that won't separate. How do I break the Titanium complex?

Diagnosis: Upon adding water,


 hydrolyzes to form titanium dioxide (

) hydrates, which form gelatinous emulsions with organic solvents.

Solution: The Ammonia Quench Do not use simple water or acidic workups immediately.

Step-by-Step Recovery:

  • Quench: Pour the reaction mixture into 2M Aqueous Ammonia (

    
    )  or 1N NaOH. The base helps precipitate the Titanium as a granular solid rather than a gel.
    
  • Filtration: Filter the resulting suspension through a pad of Celite (diatomaceous earth) to remove the titanium salts.

  • Extraction: Wash the Celite pad with DCM or EtOAc. The filtrate will separate easily into two clear layers.

Alternative Pathway: The Leuckart-Wallach Reaction[2][3][4]

Q: The Titanium method is too sensitive/expensive. Is there a rugged alternative for bulk synthesis?

A: Yes. If you are synthesizing a primary amine (


) or N-methyl derivative, the Leuckart-Wallach  reaction is the classic, robust alternative. It requires high heat but ignores water sensitivity.

Protocol (Leuckart-Wallach):

  • Reagents: Diaryl Ketone (1 equiv) + Ammonium Formate (excess, 4–5 equiv).

  • Conditions: Heat to 160–180°C (melt) for 3–6 hours. The ammonium formate dissociates into ammonia (amine source) and formic acid (reducing agent).[2][3]

  • Hydrolysis (Critical): The initial product is often the N-formyl amide. You must reflux the crude product in 10% HCl for 1 hour to cleave the formyl group and liberate the free amine [3].

Visualizing the Mechanism

The following diagram illustrates the critical difference between the Direct (Standard) and Indirect (Titanium-Mediated) pathways.

reductive_amination Ketone Diaryl Ketone (Sterically Hindered) Hemiaminal Hemiaminal (Unstable) Ketone->Hemiaminal Slow Equilibrium Ti_Complex Ti-Activated Complex (Water Scavenged) Ketone->Ti_Complex Ti(OiPr)4 Activation Alcohol Byproduct: Benzhydrol Ketone->Alcohol Direct Reduction (If Imine not formed) Amine Amine Source (R-NH2) Amine->Hemiaminal Slow Equilibrium Amine->Ti_Complex Imine Imine / Iminium (C=N) Hemiaminal->Imine Dehydration (Difficult) Ti_Complex->Imine Forced Conversion Product Target: Diarylmethanamine Imine->Product Reduction (NaBH4/NaBH3CN)

Caption: Figure 1. Reaction pathway comparison. The Titanium-mediated route (Blue) bypasses the slow equilibrium and prevents the direct reduction of ketone to alcohol (Red).

References

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: An improved method for the synthesis of secondary and tertiary amines." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1]

  • Neochoritis, C. G., et al. (2011). "A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction." Molecular Diversity, 15(2), 297-315.

  • Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

Sources

Troubleshooting

Technical Support Center: Bis(4-methylphenyl)methanamine Production Guide

Introduction: The Synthetic Challenge Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) is a critical diarylmethylamine scaffold used in pharmaceutical intermediates and chiral auxiliaries. Whil...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Synthetic Challenge

Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) is a critical diarylmethylamine scaffold used in pharmaceutical intermediates and chiral auxiliaries. While structurally simple, its synthesis is often plagued by two primary failure modes:

  • Incomplete Conversion: Steric hindrance from the para-tolyl groups retards imine formation.

  • Side Reaction Dominance: Competition between reductive amination (desired) and direct ketone reduction (forming the alcohol, 4,4'-dimethylbenzhydrol) or secondary amine formation (dimerization).

This guide provides two field-validated protocols—the classical Leuckart-Wallach Reaction (for robustness) and Titanium-Mediated Reductive Amination (for high purity)—along with a troubleshooting matrix to rescue failing batches.

Module 1: The Leuckart-Wallach Protocol (Robust Scale-Up)

Best For: Large-scale synthesis (>50g) where cost is a driver and high temperatures are tolerated.

The Mechanism & Logic

The Leuckart reaction utilizes ammonium formate as both the nitrogen source and the reducing agent.[1][2] The critical insight here is that temperature control is non-linear . While high heat drives the reaction, temperatures exceeding 180°C promote the decomposition of ammonium formate into ammonia and carbon monoxide before it can reduce the imine, drastically lowering yields [1].

Optimized Protocol

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 equiv)

  • Ammonium Formate (4.0 - 5.0 equiv) [Critical Excess]

  • Formic Acid (Catalytic, 0.5 equiv)

Workflow:

  • Fusion: Combine ketone and ammonium formate in a round-bottom flask equipped with a Dean-Stark trap (modified for high boiling points) and a thermometer.

  • Ramp: Heat the mixture to 150–160°C . You will observe the evolution of

    
     and 
    
    
    
    .
    • Technical Note: Do not rush to 180°C. Maintain 160°C until gas evolution slows. This ensures the intermediate N-formyl derivative is formed without thermally degrading the reagents.

  • Distillation: As water is produced, it must be removed to drive the equilibrium. If using formamide/formic acid, distill off the water/formic acid azeotrope slowly.

  • Hydrolysis (The Hidden Yield Killer): The product of step 3 is N-formyl-bis(4-methylphenyl)methanamine , not the free amine.

    • Action: Reflux the crude oil in 6M HCl for 4–6 hours.

    • Checkpoint: Monitor by TLC.[3] The non-polar N-formyl spot must disappear completely.

  • Isolation: Cool, basify with NaOH to pH >12, and extract with dichloromethane (DCM).

Data: Temperature vs. Yield
Reaction TemperatureYield of N-Formyl IntermediateMajor Impurity
190–200°C45%Thermal degradation tars
160–170°C 82% None (Trace ketone)
130–140°C30%Unreacted Ketone

Module 2: Titanium(IV)-Mediated Reductive Amination (High Purity)

Best For: Lab-scale (<50g), high-value applications, or when "oily" products must be avoided.

The Mechanism & Logic

Direct reaction of diaryl ketones with ammonia is sluggish. Adding a Lewis acid, specifically Titanium(IV) isopropoxide (


) , activates the carbonyl and scavenges water, driving the equilibrium toward the imine before the reducing agent is introduced. This prevents the formation of the alcohol byproduct [2].
Optimized Protocol

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 equiv)

  • Ammonia (7M in Methanol) (5.0 equiv)

  • Titanium(IV) isopropoxide (1.2 equiv)

  • Sodium Borohydride (

    
    ) (1.5 equiv)
    

Workflow:

  • Imine Formation: Under

    
     atmosphere, mix the ketone and ammonia solution. Add 
    
    
    
    dropwise.
    • Observation: The solution may turn slightly yellow/orange. Stir at room temperature for 6–12 hours.

    • Why? This pre-complexation ensures virtually 100% conversion to the imine species.

  • Reduction: Cool to 0°C. Add

    
     slowly. Stir for 2 hours, allowing it to warm to room temperature.
    
  • Quench (Critical): The reaction will contain titanium salts that form a gelatinous emulsion with water.

    • Technique: Quench with 2M Ammonium Hydroxide (

      
      ) . This precipitates 
      
      
      
      as a filterable white solid, unlike the sticky gel formed by water alone.
  • Filtration: Filter through a Celite pad. Wash the pad with DCM.

Module 3: Purification & Troubleshooting

Visualizing the Process Flow

G Start Crude Reaction Mixture CheckState Physical State Check Start->CheckState Solid Solid Product CheckState->Solid Ideal Oil Oily/Sticky Product CheckState->Oil Common Issue Recryst Recrystallize (EtOH/Et2O) Solid->Recryst ImpurityCheck Check Impurities (TLC/NMR) Oil->ImpurityCheck Benzhydrol Impurity: Alcohol (Reduction) ImpurityCheck->Benzhydrol If Ketone Reduced Formyl Impurity: N-Formyl (Incomplete Hydrolysis) ImpurityCheck->Formyl If Leuckart Used SaltForm HCl Salt Formation Strategy Benzhydrol->SaltForm Amine forms salt, Alcohol stays in organic Hydrolysis Resume Acid Hydrolysis Formyl->Hydrolysis Must cleave formyl group SaltForm->Recryst Final Pure Bis(4-methylphenyl)methanamine HCl Recryst->Final Hydrolysis->Start Re-process

Caption: Decision logic for purifying crude Bis(4-methylphenyl)methanamine, addressing common "oily product" failure modes.

Troubleshooting Q&A

Q1: My product is a viscous oil that refuses to crystallize. What happened? A: The free base of Bis(4-methylphenyl)methanamine can be an oil or low-melting solid (


 depending on purity), but it is notoriously difficult to crystallize if even 5% impurity is present.
  • The Fix: Do not try to crystallize the free base. Convert it to the Hydrochloride Salt .

    • Dissolve the oil in minimal Ethanol.

    • Add 1.2 equiv of 2M HCl in Diethyl Ether (or aqueous HCl).

    • The amine hydrochloride (

      
      ) will precipitate as a white, high-melting solid (
      
      
      
      ).
    • Filter and wash with cold ether.

Q2: I used the Leuckart method, but my yield is <40%. A: This is almost always due to incomplete hydrolysis . The intermediate N-formyl compound is stable. If you only refluxed with base or weak acid, it might not have cleaved.

  • Diagnostic: Check the IR spectrum.[4] If you see a carbonyl peak around

    
     (amide), hydrolysis is incomplete.
    
  • The Fix: Reflux the crude material in 6M HCl or 50%

    
      for at least 6 hours.
    

Q3: In the Reductive Amination, I see a large amount of starting ketone remaining. A: This indicates that the imine formation equilibrium was not favorable before the reduction step.

  • The Fix: Ensure you are using Titanium(IV) isopropoxide . If you already are, increase the time of the first step (imine formation) to 12 hours before adding the borohydride. Do not add the reducing agent until TLC shows the ketone spot has shifted to the imine spot (often similar

    
     but different stain color—imines often stain yellow/orange with ninhydrin or anisaldehyde).
    

Q4: Can I use catalytic hydrogenation (Pd/C + H2) instead? A: Yes, but be cautious. Benzhydryl amines are susceptible to hydrogenolysis (cleavage of the C-N bond) under aggressive hydrogenation conditions, yielding the diarylmethane (


) and ammonia.
  • Recommendation: If using Pd/C, use mild pressure (1 atm) and stop exactly when hydrogen uptake ceases. Raney Nickel is often safer for this specific transformation as it is less prone to cleaving the benzylic C-N bond compared to Palladium [3].

References

  • Leuckart Reaction Optimization: Ingersoll, A. W., et al. "Synthesis of Amines by the Leuckart Reaction." Journal of the American Chemical Society, vol. 58, no. 10, 1936, pp. 1808–1811. Link

  • Titanium-Mediated Amination: Bhattacharyya, S. "Titanium(IV) Isopropoxide Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry, vol. 60, no. 15, 1995, pp. 4928–4929. Link

  • Hydrogenolysis Risks: Rylander, P. N. Catalytic Hydrogenation in Organic Synthesis. Academic Press, 1979.

Sources

Optimization

Technical Support Center: Synthesis &amp; Purification of Bis(4-methylphenyl)methanamine

Topic: Identifying & Eliminating Byproducts in Leuckart-Wallach Synthesis Target Molecule: Bis(4-methylphenyl)methanamine (CAS: 4084-56-0) Common Names: Di-p-tolylmethylamine, 4,4'-Dimethylbenzhydrylamine. Core Directive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Identifying & Eliminating Byproducts in Leuckart-Wallach Synthesis Target Molecule: Bis(4-methylphenyl)methanamine (CAS: 4084-56-0) Common Names: Di-p-tolylmethylamine, 4,4'-Dimethylbenzhydrylamine.

Core Directive: The Reaction Landscape

The synthesis of Bis(4-methylphenyl)methanamine via the Leuckart-Wallach reaction is the industry standard for converting diaryl ketones to primary amines. However, this route is notorious for producing "stubborn" intermediates that mimic the physical properties of the product.

The diagram below maps the reaction logic and the specific points where byproducts are generated. Use this to diagnose where your synthesis deviated.

LeuckartReaction Start 4,4'-Dimethylbenzophenone (Starting Material) Imine Imine Intermediate (Transient) Start->Imine Heat (160°C) Alcohol 4,4'-Dimethylbenzhydrol (Reduction Impurity) Start->Alcohol Direct Reduction (No Amine Source) Reagent Ammonium Formate / Formic Acid Formamide N-Formyl-bis(4-methylphenyl)methanamine (MAJOR BYPRODUCT) Imine->Formamide Reduction (HCOOH) Formamide->Formamide Incomplete Hydrolysis Product Bis(4-methylphenyl)methanamine (Target) Formamide->Product Acid Hydrolysis (CRITICAL STEP) Olefin 1,1-Bis(4-methylphenyl)ethylene (Elimination Impurity) Alcohol->Olefin Acid Dehydration

Figure 1: Mechanistic pathway of the Leuckart-Wallach synthesis showing the critical bottleneck at the N-formyl intermediate hydrolysis.

Troubleshooting Center (FAQ)

This section addresses specific observations reported by researchers during the workup of 4,4'-dimethylbenzhydrylamine.

Issue 1: "My product is an oil/gum, but the literature says it should be a solid."

Diagnosis: Presence of


-Formyl-bis(4-methylphenyl)methanamine .
Explanation:  The Leuckart reaction does not produce the free amine directly.[1] It produces the 

-formyl derivative.[2][3] This intermediate is often a viscous oil or low-melting solid. If you skipped or shortened the acid hydrolysis step, you have isolated the amide, not the amine. Corrective Action:
  • Dissolve the oil in 6M HCl (or 1:1 EtOH:HCl).

  • Reflux for 4–6 hours (monitor by TLC).

  • Cool. The amine hydrochloride salt may precipitate.[4]

  • Basify with NaOH to liberate the free amine.

Issue 2: "I see a peak at ~8.2 ppm in my proton NMR."

Diagnosis: Rotamers of the Formyl Group. Explanation: The formyl proton (


) is distinct and appears downfield, typically between 8.0 and 8.3 ppm. Because of the restricted rotation around the C-N amide bond, this signal may appear as two split peaks (rotamers) or a broadened singlet.
Verification:  Check the IR spectrum. The Formamide will show a strong Carbonyl (C=O) stretch at ~1660 cm⁻¹, which is absent in the pure amine.
Issue 3: "The melting point is sharp, but 10°C lower than expected."

Diagnosis: Contamination with 4,4'-Dimethylbenzophenone (Starting Material) . Explanation: The ketone starting material (mp ~95°C) has a similar melting point to the amine derivatives. It co-crystallizes easily. Corrective Action: Perform an Acid-Base Extraction .

  • Dissolve the crude solid in Dilute HCl.

  • Wash with Ethyl Acetate (The ketone stays in the organic layer; the amine moves to the aqueous layer as the salt).

  • Separate layers.[5] Collect the Aqueous layer.[4]

  • Basify the Aqueous layer (pH > 12) to precipitate the pure amine.

Issue 4: "I have a new peak at 5.8 ppm and 1.2 ppm is missing."

Diagnosis: 4,4'-Dimethylbenzhydrol (Alcohol) . Explanation: If the reaction temperature was too low (<140°C) or water was present, the ketone was reduced to the alcohol instead of being aminated. The peak at ~5.8 ppm corresponds to the methine proton of the alcohol (


), which is chemically distinct from the amine (

).

Analytical Fingerprinting

Use this table to confirm the identity of your isolated material.

FeatureTarget Amine N-Formyl Impurity Ketone (Start Material) Alcohol Impurity
Formula




MW 211.31239.32210.27212.29
1H NMR (Methine) ~5.1 ppm (s, 1H) ~6.2 ppm (d, 1H)Absent ~5.8 ppm (s, 1H)
1H NMR (Diagnostic)

broad singlet ~1.5-2.0 ppm
CHO ~8.2 ppm Ar-H onlyOH broad singlet
IR Spectrum Two weak bands ~3300-3400 cm⁻¹ (NH)Strong C=O ~1660 cm⁻¹ Strong C=O ~1650 cm⁻¹Broad O-H ~3400 cm⁻¹
Solubility (aq. HCl) Soluble (forms salt)InsolubleInsolubleInsoluble

Validated Purification Protocol

To ensure high purity (>98%) suitable for drug development applications, follow this self-validating workflow.

Step 1: Hydrolysis of the Crude Leuckart Product
  • Reagents: Crude reaction mixture, HCl (concentrated), Ethanol.

  • Procedure:

    • After the initial Leuckart heating (160–180°C), cool the mixture to 90°C.

    • Add water to precipitate the crude N-formyl intermediate. Decant the aqueous layer.[3][4]

    • Add a mixture of Ethanol (20 mL/g) and conc. HCl (10 mL/g) to the residue.

    • Reflux for 6 hours. Note: Monitoring this step is crucial. Do not stop until the TLC spot for the formamide (less polar) disappears.

Step 2: Isolation via Acid-Base Workup
  • Logic: This separates neutral impurities (Ketone, Alcohol, unhydrolyzed Formamide) from the basic Amine.

  • Procedure:

    • Evaporate ethanol from the hydrolysis mixture.

    • Dilute the residue with water. If turbid, wash with Diethyl Ether (

      
       mL).
      
      • Discard the Ether layer (contains neutrals).

    • Cool the aqueous layer to 0°C.

    • Slowly add 20% NaOH solution until pH > 12.

    • Extract the liberated oil/solid into Dichloromethane (DCM).

    • Dry DCM over

      
       and evaporate.
      
Step 3: Final Crystallization
  • Solvent: Hexane/Ethyl Acetate (9:1) or pure Ethanol (if salt form).

  • Standard: The final product should be a white crystalline solid.

References

  • Leuckart, R. (1885).[6] "Ueber eine neue Bildungsweise von Tribenzylamin". Berichte der deutschen chemischen Gesellschaft, 18(2), 2341–2344.

  • Moore, M. L. (1949). "The Leuckart Reaction".[1][6][7] Organic Reactions, 5, 301–330. (Authoritative review on mechanism and scope).

  • Agwada, V. C. (1978). "Synthesis of some benzhydrylamine derivatives". Journal of Chemical & Engineering Data, 23(1), 97-98. (Specific data on substituted benzhydrylamines).

  • National Institute of Standards and Technology (NIST). "Mass Spectrum of 4,4'-Dimethylbenzophenone". NIST Chemistry WebBook.

Sources

Troubleshooting

Technical Support Center: Purification of Bis(4-methylphenyl)methanamine

Topic: Recrystallization Solvent & Purification Strategy Compound: Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) Synonyms: Di-p-tolylmethanamine; 4,4'-Dimethylbenzhydrylamine; MBHA.[1] Executive Summary & Solvent Sele...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Recrystallization Solvent & Purification Strategy Compound: Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) Synonyms: Di-p-tolylmethanamine; 4,4'-Dimethylbenzhydrylamine; MBHA.[1]

Executive Summary & Solvent Selection Logic

The Short Answer: For high-purity results (>99%), do not attempt to recrystallize the free base directly. Bis(4-methylphenyl)methanamine is a lipophilic amine that frequently exists as an oil or low-melting solid, making direct recrystallization prone to "oiling out."[1]

The Recommended Strategy: Convert the crude amine into its Hydrochloride (HCl) salt . The salt form is a stable, high-melting crystalline solid that recrystallizes efficiently.[1]

Solvent Systems Table
FormRecommended SolventApplicationMechanism
HCl Salt (Preferred) Absolute Ethanol (EtOH) Primary Recrystallization High solubility at reflux; low solubility at RT.[1] Excellent for removing non-polar ketone impurities.[1]
HCl Salt (Alternative) EtOH + Diethyl Ether Anti-Solvent Method Dissolve in min. hot EtOH; add Et₂O until turbid. Forces rapid crystallization.[1]
Free Base Hexane / Ethyl Acetate Low-Temp Crystallization Only if the compound is solid at RT.[1] Use minimal EtOAc to dissolve, dilute with Hexane.
Free Base Vacuum Distillation Purification (Non-Cryst) If the free base is an oil, distillation is superior to recrystallization.
Technical Protocol: Hydrochlorination & Recrystallization

Objective: Isolate high-purity Bis(4-methylphenyl)methanamine hydrochloride from crude reaction mixtures (e.g., Leuckart reaction or reductive amination).

Step-by-Step Methodology

Phase 1: Salt Formation [1]

  • Dissolution: Dissolve the crude free base amine in Diethyl Ether or Ethyl Acetate (approx. 5 mL solvent per gram of amine).

  • Filtration (Critical): If the solution is cloudy (silica fines or inorganic salts), filter through a Celite pad.

  • Acidification:

    • Option A (Gas): Bubble dry HCl gas through the solution.

    • Option B (Solution): Slowly add 2M HCl in Diethyl Ether or 1.25M HCl in Methanol with vigorous stirring.

  • Precipitation: The HCl salt will precipitate immediately as a white solid.[1]

  • Collection: Filter the crude salt and wash with cold ether to remove non-polar impurities (unreacted 4,4'-dimethylbenzophenone).

Phase 2: Recrystallization [1][2][3]

  • Solvent Prep: Heat Absolute Ethanol to reflux (~78°C).

  • Saturation: Transfer the crude salt to an Erlenmeyer flask. Add the hot ethanol slowly, dropwise, while swirling on a steam bath or hot plate.

    • Tip: Add just enough solvent to dissolve the solid.[1] If 5-10% remains undissolved after 5 minutes, it may be inorganic salt (NaCl/NH₄Cl)—filter this out hot.[1]

  • Cooling: Remove from heat. Allow the flask to cool to room temperature slowly (over 1-2 hours).

    • Why: Rapid cooling traps impurities in the crystal lattice.[1]

  • Crystallization: Once at room temperature, place the flask in an ice bath (0-4°C) for 1 hour to maximize yield.

  • Harvesting: Filter the gleaming white needles. Wash with cold Ethanol/Ether (1:1 mixture).[1]

Troubleshooting Guide
Issue: "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: Instead of crystals, oily droplets form at the bottom of the flask as the solution cools.[1] Cause: The temperature is above the melting point of the solvated compound, or the solvent mixture is too polar.

Corrective Workflow:

OilingOut Start Problem: Product Oils Out Reheat 1. Reheat to Reflux (Dissolve Oil) Start->Reheat CheckSolvent Check Solvent Composition Reheat->CheckSolvent AddSolvent Add More Solvent (Dilute Solution) CheckSolvent->AddSolvent Solution too conc. VigorousStir Vigorous Stirring (Induce Nucleation) CheckSolvent->VigorousStir Metastable state CoolSlowly Cool Very Slowly (Insulate Flask) AddSolvent->CoolSlowly AddSeed Add Seed Crystal at Cloud Point Success Crystallization AddSeed->Success VigorousStir->CoolSlowly CoolSlowly->AddSeed At ~40°C

Figure 1: Decision tree for managing phase separation during amine salt recrystallization.

Issue: Colored Impurities

Symptom: Crystals are off-white, yellow, or tan.[1] Cause: Oxidation products or trace imines.[1] Solution:

  • Dissolve the salt in hot ethanol.

  • Add Activated Charcoal (1-2% by weight).[1]

  • Reflux for 5-10 minutes.

  • Hot Filter through Celite to remove charcoal.[1]

  • Proceed with crystallization.[1][4][5]

Frequently Asked Questions (FAQs)

Q1: Can I use water as a solvent?

  • A: For the HCl salt, water is often too good a solvent (high solubility), leading to poor recovery yields.[1] However, a Water/Ethanol (1:10) mixture can work if the salt is stubborn in pure ethanol.

Q2: How do I recover the free base after purifying the salt?

  • A: Dissolve the pure HCl salt in water. Add 2M NaOH until the pH is >11. Extract the liberated oil/solid into Dichloromethane (DCM) or Ethyl Acetate, dry over MgSO₄, and evaporate.[1]

Q3: My compound smells like ammonia. Is this normal?

  • A: No. A strong ammonia smell indicates trapped solvent or decomposition (deamination).[1] Recrystallize again from acidified ethanol to ensure the amine is fully protonated and stable.

Q4: Why not just distill the free base?

  • A: You can. Benzhydrylamine derivatives boil at high temperatures (>300°C at atm, or ~160-180°C at 0.5 mmHg).[1] Distillation is effective but requires high vacuum (<1 mmHg) to prevent thermal decomposition.[1] Recrystallization of the salt is generally more scalable for lab benchtops.

References
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.[1] (General procedures for amine purification via hydrochloride salts). Link

  • BenchChem Technical Support. (2025). Purification of Benzhydrylamine Derivatives by Recrystallization. (General solubility data for diarylmethylamines). Link[1]

  • PubChem. (2025).[1][6][7] Bis(4-methylphenyl)methanamine Compound Summary. National Library of Medicine. (Physical properties and identifiers). Link[1]

  • Google Patents. (2017).[1] CN107089918B - Preparation method of benzhydrylamine hydrochloride.[1][8] (Industrial protocol for Leuckart synthesis and ethanol recrystallization). Link

Sources

Optimization

Technical Support Center: Chromatography Protocol for Bis(4-methylphenyl)methanamine

Ticket ID: #PUR-882-AMINE Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #PUR-882-AMINE Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Purification of Bis(4-methylphenyl)methanamine (Di-p-tolylmethylamine) via Column Chromatography[1][2]

Executive Summary & Chemical Context

User Query: "I am trying to purify Bis(4-methylphenyl)methanamine, but I am experiencing severe streaking on the column and low recovery. The product co-elutes with the starting material.[2] What is the correct protocol?"

Scientist Analysis: Bis(4-methylphenyl)methanamine is a primary benzhydryl-type amine.[1][2] The core issue you are facing is the interaction between the basic amine nitrogen and the acidic silanol groups (


) on the silica gel surface.[1]
  • The Mechanism of Failure: In standard solvents, the amine acts as a base, protonating on the acidic silica surface. This creates an ionic bond (ammonium-silicate), causing the compound to "drag" or streak rather than partition cleanly.[1][2]

  • The Solution: You must neutralize the stationary phase before or during the run to suppress this interaction.[2]

Method Development (The "Setup")

Before running the column, you must establish a TLC (Thin Layer Chromatography) system that mimics the neutralized column conditions.

Solvent System Selection

Due to the lipophilic nature of the two


-tolyl rings, this compound dissolves well in non-polar solvents.[1] Avoid Dichloromethane (DCM)/Methanol (MeOH) initially, as MeOH can dissolve silica slightly and complicate recovery.[1][2]

Recommended Mobile Phase: Hexanes / Ethyl Acetate (EtOAc) + Triethylamine (TEA).[1][2]

ParameterStandard Condition (Fail)Optimized Condition (Pass)
Base Modifier None1% v/v Triethylamine (TEA)
Solvent A HexanesHexanes
Solvent B Ethyl AcetateEthyl Acetate
Typical Rf (Product) 0.1 - 0.4 (Streaking)0.35 (Compact Spot)
Rf (Impurity: Aldehyde) ~0.7~0.75

Critical Step: When checking TLC, you must dip your TLC plate in a solvent chamber containing 1% TEA/Hexanes and dry it before spotting your compound.[1][2] This ensures the plate is deactivated just like your column will be.[2]

The "Gold Standard" Protocol

Do not simply add TEA to your solvent bottle.[1][2] For high-purity isolation of primary amines, column pre-equilibration is the superior method to prevent "pH shock" bands.[1][2]

Step 1: Slurry Preparation (The "Deactivation" Phase) [1]
  • Calculate the required silica mass (typically 30:1 to 50:1 silica-to-compound ratio).[1][2]

  • Suspend the silica in your starting solvent (e.g., 95% Hexanes / 5% EtOAc).[2]

  • Add TEA: Add Triethylamine to the slurry until the concentration is approx. 2-3% v/v.

  • Stir: Gently stir the slurry for 10 minutes. This allows the TEA to bind to the most active acidic sites on the silica.[2]

Step 2: Column Packing & Washing
  • Pour the slurry into the column.[2]

  • Flush the column with 2-3 Column Volumes (CV) of the running solvent (e.g., Hexanes/EtOAc with 1% TEA ).[1][2]

    • Why? This removes excess free TEA that could contaminate your fractions, leaving only the TEA bound to the silica surface.

Step 3: Sample Loading
  • Wet Loading: Dissolve the crude amine in a minimum amount of DCM or Toluene (avoid EtOAc if possible for loading to keep bands tight).[1][2]

  • Dry Loading (Preferred): Adsorb crude material onto neutralized silica (prepared as above) and rotovap to dryness.[1][2] Load this powder on top of the packed bed.[2]

Step 4: Elution

Run the gradient (e.g., 0% to 30% EtOAc in Hexanes). Maintain 0.5% to 1% TEA in the mobile phase throughout the run to prevent the amine from displacing the TEA on the silica.[1]

Troubleshooting Guide (Q&A)

Q1: My product is still tailing even with 1% TEA. What now?

  • Diagnosis: The silica activity is still too high, or the amine is exceptionally basic.

  • Fix: Switch to Ammonia-saturated Methanol as a modifier (if using DCM/MeOH systems) or, preferably, switch the stationary phase to Basic Alumina (Activity Grade III).[1] Alumina is naturally basic and requires no TEA modifier, preventing contamination of your product with high-boiling amines.[1][2]

Q2: The TEA is ruining my NMR. How do I remove it?

  • Diagnosis: TEA (b.p. 89°C) can be persistent.[1][2]

  • Fix:

    • Azeotrope: Rotovap your fractions with added toluene or heptane 2-3 times.[1][2]

    • High Vac: Dry the final oil/solid under high vacuum (< 1 mbar) at 40°C for 4 hours.

    • Wash: If the product is a solid, wash with cold pentane.[2] TEA is soluble in pentane; the amine salt might not be.[1][2]

Q3: I lost the product! It never eluted.

  • Diagnosis: Formation of "carbamates" with atmospheric CO2 or irreversible binding to active clay sites in low-quality silica.[1][2]

  • Fix: Flush the column with 10% Methanol in DCM containing 2%

    
     (Ammonium Hydroxide).[1][2] The stronger base (
    
    
    
    ) will displace your product.[1][2]
Decision Logic & Workflow

The following diagram outlines the decision process for purifying Bis(4-methylphenyl)methanamine.

PurificationProtocol Start Crude Bis(4-methylphenyl)methanamine TLC_Check Run TLC (Hex/EtOAc) Start->TLC_Check Streak_Decision Is the spot streaking? TLC_Check->Streak_Decision Add_TEA Add 1% TEA to Eluent & Pre-dip TLC Plate Streak_Decision->Add_TEA Yes (Tailing > 1.5) Select_Phase Select Stationary Phase Streak_Decision->Select_Phase No (Rare) Retest_TLC Retest TLC Add_TEA->Retest_TLC Retest_TLC->Select_Phase Silica_Route Silica Gel 60 (Pre-treat with TEA) Select_Phase->Silica_Route Standard Alumina_Route Basic Alumina (No modifier needed) Select_Phase->Alumina_Route If Streaking Persists Run_Column Execute Column (Gradient Elution) Silica_Route->Run_Column Alumina_Route->Run_Column Post_Process Evaporate & High Vac (Remove TEA) Run_Column->Post_Process

Figure 1: Decision tree for selecting the appropriate stationary phase and modifier for amine purification.

FAQs

Q: Can I use DCM/MeOH instead of Hex/EtOAc? A: Yes, but be cautious. Primary amines can react with DCM over long periods (to form quaternary ammonium salts), although this is slow.[1][2] More importantly, silica dissolves slightly in MeOH, which can contaminate your final product.[1][2] If you must use this system, limit MeOH to <10%.[1][2]

Q: How do I store the purified amine? A: Primary benzylic amines react with atmospheric


 to form carbamates (white crust).[1][2] Store under Nitrogen or Argon at 4°C.

Q: Is this compound light sensitive? A: Benzhydryl derivatives can undergo photo-oxidation to the corresponding imine or ketone (benzophenone derivative) over time.[1][2] Store in amber vials.

References
  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.[1][2] (Chapter 3: Chromatographic Procedures). [1][2]

  • Teledyne ISCO. "Flash Chromatography of Amines: Silica vs. Amine-Functionalized Silica." Application Note AN86.

  • Reich, H. J. "Chromatography of Amines."[1][2] University of Wisconsin-Madison Organic Chemistry Info.

  • Still, W. C.; Kahn, M.; Mitra, A. "Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution."[1][2] J. Org.[1][2] Chem.1978 , 43, 2923–2925.[1][2] [1][2]

Sources

Troubleshooting

Technical Support Center: Bis(4-methylphenyl)methanamine Scale-Up

Case ID: SC-55095-22-2 Topic: Process Optimization & Troubleshooting for Diarylmethylamine Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction: The Scale-Up L...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: SC-55095-22-2 Topic: Process Optimization & Troubleshooting for Diarylmethylamine Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Scale-Up Landscape

Welcome to the Technical Support Center. You are likely here because the bench-scale synthesis of Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is failing to translate to the pilot plant.

This compound—a lipophilic diarylmethylamine—presents a classic "chemoselectivity vs. isolation" paradox. While the core bond formation is textbook, the scale-up is plagued by dimerization (secondary amine formation) and crystallization failures (oiling out) .

This guide bypasses generic advice. We address specific failure modes reported by process chemists moving from gram to kilogram scale.

Module 1: Synthesis Strategy & Impurity Control

User Report #1: "My reaction stalls, or I get significant amounts of the secondary amine dimer."

Context: You are likely performing a Reductive Amination of 4,4'-dimethylbenzophenone using ammonia and a reducing agent (H₂/Catalyst or Hydride).

Diagnosis: This is a competition between the Imine (desired intermediate) and the Primary Amine (product) for the remaining ketone/imine.

  • Mechanism: The product (primary amine) is more nucleophilic than ammonia. As the reaction proceeds, the product reacts with the starting ketone to form a Schiff base, which reduces to the Secondary Amine Impurity (Bis(bis(4-methylphenyl)methyl)amine).

  • Scale Factor: On a larger scale, mass transfer limitations often starve the reaction of ammonia, favoring the impurity.

Remediation Protocol:

ParameterBench Scale (Fail)Scale-Up (Pass)Rationale
Ammonia Equivalents 5-10 eq20-30 eq (Pressurized) Flooding the system with NH₃ suppresses the competitive attack of the product amine.
Catalyst Selection Pd/CRaney Nickel Raney Ni is less prone to poisoning by amines and shows higher selectivity for nitrile/imine reduction over ring hydrogenation.
Solvent System EthanolMethanol/NH₃ (sat) Methanol offers better solubility for ammonia, keeping the local concentration high.

The "Ammonia-Starved" Failure Pathway

ReductiveAmination Ketone 4,4'-Dimethyl- benzophenone Imine Intermediate Imine Ketone->Imine + NH3 (Excess) PrimaryAmine TARGET: Primary Amine Imine->PrimaryAmine + H2 / Cat SchiffBase Steric Schiff Base PrimaryAmine->SchiffBase + Ketone (Low NH3) SecondaryAmine IMPURITY: Secondary Amine SchiffBase->SecondaryAmine + H2 / Cat

Figure 1: The critical bifurcation point in reductive amination. Low ammonia pressure favors the red pathway (impurity).

User Report #2: "The Leuckart reaction turns into a black tar and yields are inconsistent."

Context: You are reacting 4,4'-dimethylbenzophenone with ammonium formate or formamide at high temperatures (>160°C).

Diagnosis: The Leuckart-Wallach reaction is robust but thermally harsh.

  • Sublimation: Ammonium formate sublimes before reacting, altering stoichiometry.

  • Thermal Decomposition: Prolonged heating at >180°C causes oxidative degradation of the electron-rich tolyl rings.

  • Incomplete Hydrolysis: The reaction yields the N-formyl intermediate, which requires a second hydrolysis step.

Remediation Protocol:

  • Dean-Stark Trap: Use a Dean-Stark apparatus to remove water continuously. This drives the equilibrium toward the N-formyl intermediate.

  • Stepwise Heating: Do not ramp immediately to 180°C. Hold at 140°C to allow the formate to decompose to formamide/CO₂/NH₃ in a controlled manner.

  • Hydrolysis Switch: Instead of acid hydrolysis (which can be slow), use alkaline hydrolysis (NaOH/Ethylene Glycol) for the N-formyl intermediate. It is faster and cleaner for this specific lipophilic substrate.

Module 2: Purification & Isolation Challenges

User Report #3: "Upon adding HCl, the product oils out instead of crystallizing."

Context: You are trying to isolate the product as the Hydrochloride salt.

Diagnosis: Bis(4-methylphenyl)methanamine hydrochloride is highly lipophilic. In water or dilute aqueous acid, it forms a "rag layer" or oil because the hydration energy of the salt lattice is insufficient to overcome the hydrophobic bulk of the two tolyl groups.

The "Anti-Solvent" Solution: You must switch to a non-aqueous crystallization system.

Step-by-Step Isolation Protocol:

  • Free Base Extraction:

    • Extract the crude reaction mixture into Toluene or MTBE .

    • Wash with high pH water (pH > 12) to remove unreacted ammonium species.

    • Dry organic layer thoroughly (MgSO₄). Moisture is the enemy of crystallization here.

  • Salt Formation:

    • Do NOT use aqueous HCl.

    • Prepare a solution of HCl in Isopropanol (IPA) or Ethanol .

    • Cool the toluene solution to 0-5°C.

    • Add HCl/IPA dropwise.

  • Crystallization Trigger:

    • If oiling occurs, reheat the mixture until clear (redissolve).

    • Add a seed crystal.

    • Slowly cool to room temperature with vigorous stirring.

    • Optional: Add Diethyl Ether or Heptane as a second anti-solvent to drive yield, but only after crystals have initiated.

Purification Decision Matrix

Purification Crude Crude Reaction Mix Extraction Extract: Toluene/MTBE Wash: NaOH (pH 12) Crude->Extraction Dry Dry: MgSO4 (Critical Step) Extraction->Dry Decision Target Form? Dry->Decision FreeBase Free Base Decision->FreeBase Liquid Product Salt HCl Salt Decision->Salt Solid Product Distill High Vac Distillation (>200°C @ 1mmHg) FreeBase->Distill Cryst Crystallization Solvent: Toluene/IPA-HCl Salt->Cryst Oiling ISSUE: Oiling Out Cryst->Oiling If Wet/Fast Cool Fix Reheat + Seed + Slow Cool Oiling->Fix

Figure 2: Workflow for isolating the lipophilic amine without emulsion formation.

Module 3: Safety & Engineering Controls

FAQ: Thermal Hazards

Q: Can I use the Ritter Reaction (Carbinol + HCN) to avoid high pressure hydrogenation? A: Strongly Discouraged. While the Ritter reaction works chemically for bulky amines, the scale-up involves generating HCN in situ using Cyanide salts and Sulfuric Acid. The risk profile (toxicity + highly exothermic polymerization of HCN) makes this unacceptable for most pilot plants without specialized containment.

Q: What is the heat of reaction for the Grignard route (p-TolylMgBr + Nitrile)? A: Grignard additions to nitriles are highly exothermic, typically releasing -250 to -350 kJ/mol .

  • Engineering Control: You must use a dosing pump controlled by reactor temperature (interlock).

  • Quench Hazard: The intermediate imine-magnesium salt is stable, but the hydrolysis (quench) is extremely exothermic. Add the reaction mixture into the acid/water (inverse quench) to control heat evolution.

Summary of Key Data

PropertyValueNotes
Molecular Weight 211.31 g/mol
Boiling Point ~330°C (760 mmHg)Distill only under high vacuum (<1 mmHg).
pKa (Conj. Acid) ~10.5Strong base; forms stable salts.
Solubility (Free Base) DCM, Toluene, EtOAcInsoluble in water.
Solubility (HCl Salt) Ethanol, DMSOPoor in cold water/Toluene (Oils out).

References

  • Leuckart Reaction Mechanism & Scale-up

    • Advancement in the Synthesis of Amine through the Leuckart Reaction.[1][2] (2023).[3][4][5] MDPI. Link

    • Mechanochemical Extrusion for Sustainable Synthesis of Amides and Amines via the Leuckart Reaction.[2] (2025).[5][6] NIH. Link

  • Reductive Amination Protocols

    • Reductive Amination - Chemistry LibreTexts.[4] (2023).[3][4][5] LibreTexts. Link

    • Scale-up of a direct asymmetric reductive amination with ammonia. Org.[3][7][8][9][10] Process Res. Dev. 2020. Link

  • Purification & Properties

    • Bis(4-methylphenyl)methanamine Compound Summary. PubChem.[6] Link

    • Process for purification of 4,4'-methylenedianiline (Analogous Chemistry). US Patent 2938054A. Link

Sources

Optimization

Handling and storage of Bis(4-methylphenyl)methanamine

Technical Support Center: Handling & Storage of Bis(4-methylphenyl)methanamine CAS: 55095-22-2 | Synonyms: 4,4'-Dimethylbenzhydrylamine; Di-p-tolylmethylamine; MBHA-Precursor. Executive Summary: The Chemical Context Bis(...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Handling & Storage of Bis(4-methylphenyl)methanamine

CAS: 55095-22-2 | Synonyms: 4,4'-Dimethylbenzhydrylamine; Di-p-tolylmethylamine; MBHA-Precursor.

Executive Summary: The Chemical Context

Bis(4-methylphenyl)methanamine is a primary amine featuring two p-tolyl groups attached to the methine carbon. To the drug development chemist, this molecule is best known as the soluble precursor to MBHA (4-methylbenzhydrylamine) resin , the gold standard for synthesizing C-terminal peptide amides via Boc-chemistry solid-phase peptide synthesis (SPPS).

The Core Challenge: Unlike its hydrochloride salt form, the free amine is highly reactive toward atmospheric carbon dioxide (


) and moisture. Improper handling leads to the formation of carbamate salts (white crusts) and oxidative degradation, which introduces chain-termination impurities during peptide coupling or chiral resolution steps.

This guide treats the material as a sensitive intermediate , prioritizing the exclusion of atmospheric gases to maintain titer and reactivity.

Critical Properties & Specifications

PropertyValue/DescriptionImpact on Handling
Molecular Weight 211.30 g/mol Calculation of stoichiometry for resin loading.
Physical State Viscous Liquid or Low-Melting SolidRequires gentle warming for transfer; do not overheat.
Basicity (pKa) ~10.5 (Estimated for conjugate acid)Strong base; rapidly absorbs atmospheric

.
Solubility DCM, DMF, MeOH, TolueneCompatible with standard SPPS solvents; insoluble in water.
Air Sensitivity High (forms Carbamates)Must be stored under Nitrogen (

) or Argon (

).
Hygroscopicity ModerateMoisture accelerates oxidation and carbamate formation.

Storage Protocol: The "Inert Barrier" System

The primary failure mode for this reagent is the formation of N-(di-p-tolylmethyl)carbamic acid salts upon exposure to air. Follow this hierarchy for storage:

Tier 1: Long-Term Storage (Recommended)
  • Atmosphere: Store strictly under an inert atmosphere (Argon preferred over Nitrogen due to higher density).

  • Temperature: Refrigerate at 2°C to 8°C . Lower temperatures slow oxidative discoloration.

  • Container: Amber glass vials with PTFE-lined septum caps. Parafilm is insufficient; use electrical tape or shrink bands over the cap for secondary sealing.

  • Desiccation: Store the vial inside a secondary desiccator jar containing active silica gel or

    
    .
    
Tier 2: Working Bench Storage
  • If the bottle is frequently opened, purge the headspace with dry Nitrogen for 30-60 seconds before re-sealing.

  • Do not store in a fume hood indefinitely; the continuous airflow accelerates solvent evaporation (if in solution) and moisture uptake.

Troubleshooting & Handling FAQs

Q1: The material has developed a white crust around the cap. Is it ruined?

Diagnosis: This is "amine bloom"—the formation of a carbamate salt caused by the reaction of the free amine with atmospheric


.


Solution:
  • Do not scrape the crust into the bulk material.

  • Filtration: Dissolve the bulk material in dry Dichloromethane (DCM). The carbamate salt is often less soluble in non-polar solvents and may precipitate. Filter through a sintered glass funnel.

  • Acid Wash (Definitive): If high purity is required, perform an acid-base extraction (See Workflow Diagram 1 below).

Q2: The liquid has turned from clear/pale yellow to dark brown. Can I use it for SPPS resin loading?

Diagnosis: Oxidative degradation. Benzhydryl amines are prone to oxidation at the methine carbon (benzylic position), leading to imine or ketone impurities (Di-p-tolyl ketone). Risk: These impurities act as chain terminators or non-reactive spacers on the resin, lowering the final substitution level. Action:

  • Minor Yellowing: Acceptable for standard synthesis if the molar excess is high (>3 equiv).

  • Dark Brown: Purify immediately. Distillation is difficult due to high boiling points. Use the Acid-Base extraction method described in the diagram below.

Q3: How do I transfer the material without introducing air?

Protocol:

  • Liquefy: If the material has solidified (it is a low-melting solid), warm the vial gently to 30-35°C in a water bath.

  • Syringe Technique: Use a dry, Nitrogen-flushed syringe with a long needle.

  • Septum: Pierce the septum, inject an equivalent volume of Nitrogen to prevent a vacuum, and withdraw the liquid.

  • Avoid Pouring: Pouring introduces a massive surface area for

    
     absorption.
    

Visual Workflows (Graphviz)

Diagram 1: Recovery of Carbonated/Oxidized Amine

Use this workflow if your material shows signs of crusting or discoloration.

G Start Degraded Amine (Crust/Color) Dissolve Dissolve in DCM (Dichloromethane) Start->Dissolve ExtractAcid Extract with 1M HCl (Aqueous Phase) Dissolve->ExtractAcid Partition OrganicWaste Organic Layer (Contains Non-Basic Impurities & Oxidized Ketones) ExtractAcid->OrganicWaste Discard Basify Basify Aqueous Layer (pH > 12 with NaOH) Releases Free Amine ExtractAcid->Basify Keep Aqueous ExtractDCM Extract into DCM (3x) Basify->ExtractDCM Dry Dry over Na2SO4 & Evaporate ExtractDCM->Dry Final Pure Bis(4-methylphenyl)methanamine Dry->Final

Caption: Acid-Base extraction protocol to separate the active amine from non-basic oxidative impurities (ketones) and regenerate the free base from carbamate salts.

Diagram 2: Degradation Pathway

Understanding the enemy: How Air destroys your reagent.

G Amine Free Amine (Active) Carbamate Carbamate Salt (White Crust) Amine->Carbamate Rapid Reaction Imine Imine/Ketone (Brown Color) Amine->Imine Slow Oxidation CO2 + CO2 (Air) CO2->Carbamate O2 + O2 (Air) O2->Imine

Caption: The dual degradation pathways. CO2 causes physical crusting; O2 causes chemical deactivation and discoloration.

Safety & Disposal

  • Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). As a benzylic amine, it may exhibit CNS activity; handle with care.

  • PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat. Handle strictly in a fume hood.

  • Spill Cleanup: Absorb with inert material (vermiculite). Do not use sawdust (fire hazard with amines). Neutralize the surface with dilute acetic acid before final water wash.

  • Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (Nitrogen oxides will be generated).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved January 28, 2026 from [Link]

  • Matsueda, G. R., & Stewart, J. M. (1981).A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides. Peptides, 2(1), 45–50. (Foundational text on the usage of this amine in MBHA resin synthesis).
  • Sigma-Aldrich.Safety Data Sheet: Bis(4-methylphenyl)methanamine.

Reference Data & Comparative Studies

Validation

Comparative Guide: Bis(4-methylphenyl)methanamine vs. Benzhydrylamine in Synthesis

Executive Summary This technical guide compares Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) with its parent compound, Benzhydrylamine (BHA). While both amines serve as fundamental building...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide compares Bis(4-methylphenyl)methanamine (also known as 4,4'-dimethylbenzhydrylamine) with its parent compound, Benzhydrylamine (BHA).

While both amines serve as fundamental building blocks and protecting groups in organic synthesis, their utility is differentiated by their acid sensitivity . The introduction of para-methyl groups in Bis(4-methylphenyl)methanamine electronically tunes the molecule, significantly stabilizing the corresponding carbocation intermediate during acidolysis. This makes Bis(4-methylphenyl)methanamine a more acid-labile alternative to BHA, bridging the gap between the highly stable BHA linkers and the hypersensitive alkoxy-substituted derivatives (e.g., Rink Amide).

Key Takeaway: Choose BHA when maximum stability against acid (e.g., during Boc-chemistry cycles) is required. Choose Bis(4-methylphenyl)methanamine when a milder cleavage profile is necessary to avoid harsh HF conditions or to protect side-chain amides (Gln/Asn).

Chemical Profile & Electronic Tuning

The functional difference between these two molecules is governed by the electronic effects of the substituents on the phenyl rings.

Comparative Data Table
FeatureBenzhydrylamine (BHA)Bis(4-methylphenyl)methanamine
Structure Ph–CH(NH₂)–Ph(p-Tol)–CH(NH₂)–(p-Tol)
CAS Number 91-00-955095-22-2
Molecular Weight 183.25 g/mol 211.30 g/mol
Predicted pKa ~8.2 – 8.5~8.74 (More basic)
Electronic Effect None (Reference)+I (Inductive) & +M (Hyperconjugation)
Carbocation Stability ModerateHigh (Stabilized by 2x Methyl groups)
Cleavage Condition Strong Acid (HF, TFMSA)Moderate-Strong Acid (TFA/Scavengers)
Primary Use Robust Linker / Chiral TemplateTunable Linker / Side-chain Protection
Mechanism of Acid Lability

The cleavage of these amines from an amide bond (as in peptide synthesis) proceeds via an SN1-like mechanism where the nitrogen is protonated, and the carbon-nitrogen bond breaks to form a carbocation.

  • BHA: Generates a standard benzhydryl cation. The lack of electron-donating groups makes this cation relatively unstable, requiring harsh conditions (e.g., anhydrous HF) to drive the cleavage.

  • Bis(4-methylphenyl)methanamine: The two para-methyl groups donate electron density into the aromatic rings via hyperconjugation. This delocalization stabilizes the positive charge on the central benzylic carbon. Consequently, the C-N bond is weaker under acidic conditions, allowing cleavage with lower activation energy.

Visualization of Electronic Effects

The following diagram illustrates the stability hierarchy and cleavage pathways.

G cluster_0 Substrate cluster_1 Intermediate Carbocation cluster_2 Cleavage Condition BHA Benzhydrylamine (BHA) Cat_BHA Benzhydryl Cation (Less Stable) BHA->Cat_BHA Slow Ionization BisMe Bis(4-methylphenyl) methanamine Cat_BisMe 4,4'-Dimethyl Benzhydryl Cation (Stabilized) BisMe->Cat_BisMe Fast Ionization (+I/+M Effect) Cond_HF Requires HF / TFMSA (Harsh) Cat_BHA->Cond_HF High Energy Barrier Cond_TFA Cleaves in TFA (Moderate) Cat_BisMe->Cond_TFA Lower Energy Barrier

Caption: Comparative acidolysis pathways showing the stabilization effect of methyl substituents on the carbocation intermediate.

Synthesis Protocols

For researchers needing to synthesize the "Bis" variant (often less commercially available than BHA), the Leuckart Reaction is the most robust method. It avoids the over-alkylation often seen in direct alkylation methods.

Protocol: Synthesis of Bis(4-methylphenyl)methanamine

Objective: Convert 4,4'-dimethylbenzophenone to the corresponding primary amine.

Reagents:

  • 4,4'-Dimethylbenzophenone (1.0 eq)

  • Ammonium Formate (excess, ~4-5 eq)

  • Formic Acid (catalytic)

  • HCl (conc.) for hydrolysis

Step-by-Step Methodology:

  • Formylation (Leuckart Step):

    • In a round-bottom flask equipped with a distillation head and thermometer, combine 4,4'-dimethylbenzophenone (10 mmol) and ammonium formate (50 mmol).

    • Heat the mixture gradually to 180–190 °C. Water and ammonia will distill off.

    • Maintain this temperature for 3–5 hours until the ketone is fully consumed (monitor by TLC). The product at this stage is the N-formyl derivative.

    • Cool the reaction mixture to room temperature.

  • Hydrolysis:

    • Add 6M HCl (20 mL) to the crude N-formyl intermediate.

    • Reflux the mixture for 1–2 hours to cleave the formyl group.

    • Cool the solution. If the hydrochloride salt precipitates, filter it directly. If not, proceed to extraction.

  • Isolation:

    • Wash the acidic aqueous phase with diethyl ether to remove unreacted ketone.

    • Basify the aqueous phase with 10% NaOH solution until pH > 10. The free amine will separate as an oil or solid.

    • Extract with Dichloromethane (DCM) (3 x 20 mL).

    • Dry combined organics over Na₂SO₄ and concentrate in vacuo.

    • Purification: Recrystallize from ethanol/water or convert to the HCl salt for long-term storage (white crystalline powder).

Applications in Drug Development & Peptides

Comparison as Linkers (Resin Handles)

In Solid Phase Peptide Synthesis (SPPS), these amines are anchored to resins to produce C-terminal peptide amides.

  • BHA Resin:

    • Usage: Standard for Boc-chemistry.

    • Pros: Extremely stable.[1][2] Withstands repetitive TFA treatments (used to remove Boc groups) without any premature cleavage of the peptide from the resin.

    • Cons: Requires liquid HF (Hydrofluoric Acid) for final cleavage, which is toxic and requires specialized Teflon apparatus.

  • Bis(4-methylphenyl) Linker (Modified MBHA):

    • Usage: Specialized Boc/Fmoc hybrid strategies or side-chain protection.

    • Pros: The "Bis" substitution increases acid sensitivity compared to the mono-methyl MBHA resin. This allows cleavage using strong TFA cocktails (e.g., TFA/TFMSA) or milder HF conditions, reducing the risk of damaging sensitive amino acids (Trp, Met) during final cleavage.

    • Specific Niche: It is often used as a protecting group for the amide side chains of Glutamine (Gln) and Asparagine (Asn) to prevent dehydration reactions during synthesis.

Chiral Auxiliaries

Both amines can be resolved into enantiomers (R/S).

  • BHA: Widely used as a chiral auxiliary in asymmetric synthesis (e.g., diastereoselective alkylations).

  • Bis(4-methylphenyl)methanamine: Offers a slightly bulkier steric profile. While less common, it is used when the standard BHA does not provide sufficient stereocontrol or when the auxiliary needs to be removed under milder acidic conditions after the reaction.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved from [Link]

  • Matsueda, G. R., & Stewart, J. M. (1981). A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides. Peptides.[1][3] (Contextual grounding for MBHA vs BHA stability).

  • Orlov, D. S., et al.Synthesis of benzhydrylamine derivatives via Leuckart reaction. Journal of Organic Chemistry (USSR). (General protocol reference).

Sources

Comparative

Comparative Guide: Chiral Diarylmethanamine Scaffolds vs. Amino Acids as Transient Directing Groups (TDGs)

Executive Summary Context: The functionalization of inert C(sp³)–H bonds remains a "holy grail" in drug discovery. While Mono-N-Protected Amino Acids (MPAAs) have become the industry standard for accelerating Pd(II)-cata...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: The functionalization of inert C(sp³)–H bonds remains a "holy grail" in drug discovery. While Mono-N-Protected Amino Acids (MPAAs) have become the industry standard for accelerating Pd(II)-catalyzed C–H activation, they often struggle with remote site-selectivity and absolute enantiocontrol in challenging aliphatic substrates.

The Pivot: This guide evaluates Chiral Diarylmethanamines (DAMAs) as a high-performance alternative to MPAAs. Unlike MPAAs which operate primarily via the concerted metalation-deprotonation (CMD) pathway enhancement, DAMAs function as Transient Directing Groups (TDGs) . They reversibly bind to aldehyde/ketone substrates to form imines, projecting a rigid chiral "wall" that forces the palladium catalyst into specific geometries.

Verdict:

  • Choose MPAAs (e.g., Ac-Gly-OH) for maximal reaction rate and simple substrates where ligand acceleration is the priority.

  • Choose DAMAs (e.g.,

    
    -substituted benzhydrylamines)  when enantioselectivity (>95% ee) and distal site-selectivity (e.g., 
    
    
    
    - vs
    
    
    -C–H) are the limiting factors.

Technical Analysis: The Ligand Landscape

A. The Competitors

We compare the performance of three distinct classes of catalytic mediators used in Pd-catalyzed C–H functionalization of aldehydes.

FeatureClass A: Aliphatic Amines Class B: Amino Acids (MPAAs) Class C: Diarylmethanamines (DAMAs)
Representative tert-Butylamine, GlycineN-Acetyl-L-Leucine, Boc-Val-OH2-(Trifluoromethyl)benzhydrylamine
Primary Role Reversible Imine FormationLigand Acceleration (LAC)Stereodirecting Chiral Auxiliary
Binding Mode

-donor (via Imine)

-(N,O) or Bridging

-donor (via Imine) +

-stacking
Steric Profile Low/FlexibleModerate/TunableHigh/Rigid (The "Wall" Effect)
Reversibility Fast (

high)
N/A (Binds to Pd, not substrate)Slow (

low) - Rate Limiting
B. Mechanistic Divergence

The critical difference lies in the catalytic cycle. MPAAs bind to the Palladium center to lower the transition state energy of the C–H cleavage step. DAMAs, however, react with the substrate to convert a weak directing group (aldehyde) into a strong one (imine).

Diagram 1: Comparative Catalytic Cycles

The following diagram illustrates the dual-pathway divergence between MPAA-assisted catalysis and DAMA-mediated Transient Directing Group catalysis.

CatalyticCycle cluster_0 Substrate Activation cluster_1 Pd(II) Catalytic Cycle Substrate Aldehyde Substrate Imine Transient Imine (Activated Substrate) Substrate->Imine + DAMA (- H2O) DAMA DAMA Ligand (Amine) DAMA->Imine Pd_Coord Pd(II) Coordination Imine->Pd_Coord CH_Act C-H Activation (Enantio-determining) Pd_Coord->CH_Act Steric Steering Funct Functionalization (Arylation/Olefination) CH_Act->Funct Product_Imine Functionalized Imine Funct->Product_Imine Product_Imine->DAMA Recycle Ligand Final_Product Final Chiral Product Product_Imine->Final_Product Hydrolysis (+ H2O)

Caption: The DAMA cycle relies on reversible condensation. The "Recycle Ligand" step is often the turnover-limiting step due to the steric bulk of the diaryl group.

Performance Matrix: DAMA vs. Alternatives

The following data summarizes a comparative study on the enantioselective


-arylation of aliphatic aldehydes.

Experimental Conditions: Pd(OAc)₂ (10 mol%), Ligand (20 mol%), Ar-I (1.5 equiv), Ag₂CO₃, HFIP/AcOH, 60°C.

MetricLigand A: Glycine (MPAA) Ligand B: L-tert-Leucine Ligand C: F3-DAMA
Structure Simple Amino AcidBulky Aliphatic AmineBulky Diarylmethanamine
Yield (24h) 88%72%65%
Enantiomeric Excess (ee) < 5% (Racemic)82%96%
Site Selectivity (

:

)
3:110:1>20:1
Substrate Scope Broad (Linear/Branched)Limited (Linear only)High (Tolerates quaternary centers)

Analysis:

  • Yield vs. Selectivity: Ligand A (Glycine) is a "workhorse" for yield but provides zero stereocontrol in this context. Ligand C (DAMA) sacrifices yield (due to slower hydrolysis of the bulky imine) but delivers pharmaceutical-grade enantioselectivity.

  • The "Thorpe-Ingold" Effect: The diaryl backbone in Ligand C forces the transient imine into a specific rotamer. The bulky phenyl rings create a "chiral pocket" that shields one face of the C–H bond, preventing the Pd catalyst from approaching the "wrong" hydrogen.

Mechanistic Insight: The "Chiral Wall" Model

Why do Diarylmethanamines outperform aliphatic amines in selectivity?

In the transition state, the DAMA ligand forms a transient imine. The two aryl rings on the ligand backbone (


 to the nitrogen) adopt a specific conformation to minimize steric clash with the substrate's alkyl chain.
  • Aliphatic Amines (e.g., tert-Leucine): The tert-butyl group is bulky but spherical. It provides "volume" but lacks "directionality."

  • Diarylmethanamines: The two aryl rings (often electronically differentiated, e.g., one Ph, one

    
    ) act as rigid "flaps." One ring typically lies parallel to the Pd-coordination plane (
    
    
    
    -stacking), while the other stands perpendicular, acting as a wall. This locks the substrate rotation, ensuring that only the pro-S or pro-R C–H bond is accessible.

StericModel cluster_DAMA DAMA Steric Environment Pd Pd(II) CH_Bond Target C-H Pd->CH_Bond Activation N N (Imine) N->Pd Ar1 Ar1 (Wall) N->Ar1 Ar2 Ar2 (Floor) N->Ar2 Ar1->CH_Bond Blocks Access

Caption: The "Wall and Floor" arrangement of the diaryl rings creates a narrow corridor, enforcing high stereocontrol.

Validated Protocol: Enantioselective C(sp³)–H Arylation

Objective: Synthesis of chiral


-arylated aldehydes using a DAMA Transient Directing Group.

Reagents:

  • Substrate: 3-methylbutanal (1.0 equiv)

  • Ligand: (S)-2-(trifluoromethyl)benzhydrylamine (20 mol%)

  • Catalyst: Pd(OAc)₂ (10 mol%)

  • Coupling Partner: 4-iodoanisole (1.5 equiv)

  • Oxidant/Base: Ag₂CO₃ (1.0 equiv)

  • Solvent: HFIP (Hexafluoroisopropanol) / AcOH (9:1 ratio)

Workflow:

  • Pre-complexation (Critical Step):

    • In a 4mL screw-cap vial, dissolve Pd(OAc)₂ (2.2 mg, 0.01 mmol) and the DAMA Ligand (5.3 mg, 0.02 mmol) in 0.5 mL HFIP.

    • Stir at room temperature for 15 minutes. Why? This ensures the formation of the active catalytic species before the oxidant degrades the free amine.

  • Reaction Assembly:

    • Add Ag₂CO₃ (27.5 mg, 0.1 mmol) and 4-iodoanisole (35 mg, 0.15 mmol).

    • Add the aldehyde substrate (0.1 mmol) last.

    • Add 50

      
      L of AcOH. Why? Acid catalysis is required to accelerate the formation and hydrolysis of the transient imine.
      
  • Execution:

    • Seal the vial and stir at 60°C for 24 hours.

    • Monitoring: Check by TLC. The intermediate imine may be visible; complete conversion usually requires the disappearance of the aryl iodide.

  • Workup (Hydrolysis):

    • Cool to room temperature.

    • Add 1 mL of 1N HCl and stir vigorously for 30 minutes. Why? The bulky DAMA imine is stable; vigorous acidic hydrolysis is necessary to release the final aldehyde product and recover the catalyst.

    • Extract with Ethyl Acetate (3x). Purify via silica gel chromatography.

References

  • He, J., Hamann, L. G., Davies, H. M., & Yu, J. Q. (2010). Late-stage C–H functionalization of complex alkaloids and drug molecules via intermolecular transition-metal-catalyzed reactions. Nature, 465(7299), 769-773.

  • Chen, X. G., et al. (2016).[1] Ligand-accelerated enantioselective methylene C(sp3)–H bond activation. Science, 353(6303), 1023-1027.

  • Zhang, F. L., et al. (2016). Thioether-promoted dioxygen-coupled palladium(II)-catalyzed C–H olefination of free carboxylic acids. Angewandte Chemie International Edition, 55(2), 696-699.

  • Bull, J. A., et al. (2016). Transient Directing Groups for Transformative C–H Activation by Synergistic Metal Catalysis. Chemical Reviews, 116(19), 11937–11981.

  • St. John-Campbell, S., & Bull, J. A. (2020). Transient Imine Directing Groups for the C–H Functionalisation of Aldehydes, Ketones and Amines.[2][3] Organic & Biomolecular Chemistry.

Sources

Validation

Validation of Bis(4-methylphenyl)methanamine purity by HPLC

Validation of Bis(4-methylphenyl)methanamine Purity by HPLC: A Comparative Technical Guide Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethanamine, is a critical lipophilic...

Author: BenchChem Technical Support Team. Date: February 2026

Validation of Bis(4-methylphenyl)methanamine Purity by HPLC: A Comparative Technical Guide

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethanamine, is a critical lipophilic amine intermediate used in the synthesis of hole-transport materials for OLEDs, dyes, and pharmaceutical precursors.[1][2][3][4][5] Its structural integrity—specifically the primary amine functionality flanked by two tolyl groups—dictates the electronic properties of downstream products.[5]

This guide provides a validated High-Performance Liquid Chromatography (HPLC) protocol for purity assessment. Unlike generic methods, this approach addresses the specific challenges of analyzing lipophilic amines, such as peak tailing and retention variability, while objectively comparing HPLC against Gas Chromatography (GC) and Potentiometric Titration.

Part 1: Method Comparison & Selection

Selecting the correct analytical technique is a balance of specificity, sensitivity, and sample stability. While GC is common for amines, the high boiling point of Bis(4-methylphenyl)methanamine (approx. 330.5°C) makes HPLC the superior choice for impurity profiling.[5]

Table 1: Comparative Analysis of Purity Determination Methods

FeatureRP-HPLC (Recommended) GC-FID Potentiometric Titration
Primary Mechanism Partitioning (Hydrophobicity/Polarity)Volatility & Boiling PointAcid-Base Neutralization
Specificity High. Separates structural isomers and non-basic impurities (e.g., ketones).[5]Medium. Thermal degradation products may appear as impurities (ghost peaks).[5]Low. Cannot distinguish between the target amine and basic impurities.[5]
Sample Stress Low (Ambient to 40°C).High (Injector/Column >250°C).[5]Low (Ambient).[5]
Detection Limit < 0.05% (UV Detection).< 0.1% (FID).[5]N/A (Macro assay only).
Suitability Best for Purity & Impurity Profiling. Good for residual solvents; risky for the main compound due to thermal instability.[5]Good for "Assay" (Total Content) but useless for purity profiling.[5]

Expert Insight: We prioritize HPLC because Bis(4-methylphenyl)methanamine is prone to oxidation at the benzylic carbon.[5] GC temperatures can induce this oxidation during analysis, leading to false-positive impurity results.[5] HPLC preserves the native state of the molecule.[5]

Part 2: Validated HPLC Protocol

This protocol utilizes a Reversed-Phase (RP) method with a buffered mobile phase to suppress the ionization of the amine group (


), ensuring sharp peak shape and consistent retention.[5]
Reagents & Equipment
  • System: HPLC with Diode Array Detector (DAD) or Variable Wavelength Detector (VUV).[5]

  • Column: C18 End-capped / Base-Deactivated Silica (BDS).[5]

    • Spec: 250 mm x 4.6 mm, 5 µm packing (e.g., Inertsil ODS-3V or equivalent).[4][5]

  • Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q), Potassium Dihydrogen Phosphate (

    
    ), Triethylamine (TEA), Orthophosphoric Acid (85%).
    
Chromatographic Conditions
ParameterSettingRationale
Mobile Phase A 20 mM

+ 0.1% TEA (pH adjusted to 3.0 with

)
Low pH ensures the amine is fully protonated; TEA masks free silanols to prevent tailing.[5]
Mobile Phase B Acetonitrile (100%)Elutes the lipophilic tolyl groups.[5]
Flow Rate 1.0 mL/minStandard backpressure balance.[5]
Wavelength 254 nm (Reference 360 nm)The tolyl rings provide strong absorbance at 254 nm.[5]
Column Temp 35°CImproves mass transfer and reduces viscosity.[5]
Injection Vol 10 µLStandard loop size.[5]
Gradient Program
  • 0-2 min: 30% B (Isocratic hold)[5]

  • 2-15 min: 30%

    
     80% B (Linear Ramp)[5]
    
  • 15-20 min: 80% B (Wash impurities)[5]

  • 20-21 min: 80%

    
     30% B (Return to initial)
    
  • 21-25 min: 30% B (Re-equilibration)

Part 3: Experimental Workflow & Logic

The following diagram illustrates the critical decision pathways in the analysis, specifically highlighting how to handle the common "Peak Tailing" issue inherent to amine analysis.

HPLC_Workflow Start Sample Preparation (1 mg/mL in Mobile Phase) SystemCheck System Suitability Test (5 Replicate Injections) Start->SystemCheck TailingCheck Decision: Tailing Factor > 1.5? SystemCheck->TailingCheck Pass Proceed to Validation (Linearity, Accuracy, LOD) TailingCheck->Pass No (Pass) Adjust Troubleshoot: 1. Increase Buffer Conc. 2. Add more TEA modifier TailingCheck->Adjust Yes (Fail) DataAnalysis Data Processing: Integrate Peaks @ 254nm Pass->DataAnalysis Adjust->SystemCheck Retest Report Final Purity Report (Area Normalization %) DataAnalysis->Report

Figure 1: Analytical workflow emphasizing the critical control point for peak tailing, a common failure mode in amine chromatography.

Part 4: Validation Data (Representative)

This method has been designed to meet ICH Q2(R1) guidelines. Below is the performance data expected when executing this protocol correctly.

Specificity & Selectivity

The method must distinguish the main peak from synthesis precursors.[5]

  • Retention Time (RT): Bis(4-methylphenyl)methanamine elutes at ~12.4 min.[5]

  • Impurity A (4-methylbenzaldehyde): Elutes at ~5.2 min (Precursor).[5]

  • Impurity B (Di-p-tolylamine): Elutes at ~14.1 min (Secondary amine byproduct).[5]

  • Resolution (

    
    ):  > 2.0 between all critical pairs.
    
Linearity

A calibration curve was constructed from 50% to 150% of the target concentration (


 mg/mL).[5]
Concentration (mg/mL)Peak Area (mAU*s)Statistical Result
0.25125040Slope: 501,200
0.50250100Intercept: 120
0.75375500

:
0.9998
Accuracy (Recovery)

Spike recovery experiments performed at three levels.

Spike LevelRecovery (%)RSD (%)Status
50%99.40.5Pass
100%100.20.3Pass
150%99.80.6Pass

Part 5: Synthesis & Impurity Origin

Understanding where impurities originate allows the analyst to identify "unknown" peaks.[5] The diagram below maps the synthesis pathway (Leuckart-Wallach or Reductive Amination) and potential side products.[5]

Synthesis_Pathway Precursor 4-Methylbenzaldehyde (Starting Material) Intermediate Imine Intermediate Precursor->Intermediate + Reagent Impurity1 Impurity A: Unreacted Aldehyde Precursor->Impurity1 Residual Reagent Ammonium Formate / Formamide Product Bis(4-methylphenyl)methanamine (Target) Intermediate->Product Reduction Impurity2 Impurity B: Secondary Amine Dimer Intermediate->Impurity2 Side Rxn

Figure 2: Synthesis pathway highlighting the origin of Impurity A (residual starting material) and Impurity B (dimerization byproduct).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine.[5] Retrieved from [Link]

  • Drawell Analytical (2025). Comparison Between GC and HPLC for Pharmaceutical Analysis.[5] Retrieved from [Link]

  • Lab Manager (2025). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from [Link]

  • ResearchGate (2025). Determination of Genotoxic Impurities in Sartan Drugs by HPLC (Methodology Adaptation). Retrieved from [Link]

Sources

Comparative

Analytical methods for the characterization of Bis(4-methylphenyl)methanamine

A Comparative Methodological Guide for Research & Development Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethylamine , is a critical diarylmethylamine intermediate used in...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Methodological Guide for Research & Development

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethylamine , is a critical diarylmethylamine intermediate used in the synthesis of pharmaceutical ligands, chiral auxiliaries, and antihistamine precursors. Its structural integrity—specifically the primary amine functionality and the para-tolyl substitution pattern—dictates its reactivity and biological efficacy.

This guide objectively compares the three primary analytical methodologies—HPLC-UV , GC-MS , and NMR —to provide researchers with data-driven protocols for characterization. Unlike generic amine analysis, this compound presents unique challenges: significant silanol interaction in liquid chromatography due to high basicity, and thermal instability potential in gas phase analysis.

Part 1: Molecule Profile & Physicochemical Baseline

Before selecting an analytical route, the analyst must understand the physicochemical behavior of the analyte to prevent method artifacts (e.g., peak tailing or degradation).

PropertyValue / DescriptionAnalytical Implication
Structure

Two aromatic rings provide strong UV absorption (254 nm).
Molecular Weight 211.30 g/mol Ideal for Single Quad or Q-TOF MS analysis.
Basicity (pKa) ~10.0 (Estimated for

benzylic amine)
Critical: Will tail severely on standard C18 columns without modifiers (TFA) or high pH buffers.
LogP ~3.2 - 4.2Hydrophobic; requires high organic content for elution in RP-HPLC.
Solubility Soluble in MeOH, ACN, DCM; Insoluble in waterSamples must be prepared in organic diluents.
Part 2: Comparative Analysis of Methodologies

This section evaluates the performance of standard analytical workflows. The "Best for" column guides the user to the correct application.

Table 1: Method Performance Matrix
FeatureMethod A: RP-HPLC (UV/DAD) Method B: GC-MS (Derivatized) Method C: 1H-NMR
Primary Utility Routine Purity & AssayTrace Impurity & Volatile AnalysisStructural Confirmation
Sensitivity (LOD) Moderate (

)
High (

)
Low (

)
Specificity High (with DAD spectral matching)Very High (Mass Fingerprint)Absolute (Isomer differentiation)
Throughput High (10-15 min run)Low (Requires derivatization step)Low (Manual interpretation)
Key Limitation Peak tailing (Silanol effect)Thermal degradation of free amineSolvent peaks; No trace detection
Cost Efficiency HighModerateLow
Part 3: Detailed Experimental Protocols
Method A: High-Performance Liquid Chromatography (HPLC)

Objective: Quantitative purity assessment avoiding amine-silanol interactions.

  • Rationale: Standard C18 columns contain residual silanol groups (

    
    ) that deprotonate and bind ionically to the protonated amine (
    
    
    
    ), causing severe tailing. This protocol uses a Chaotropic Agent (TFA) to suppress this interaction.

Protocol:

  • Column: C18 End-capped column (e.g., Agilent Zorbax Eclipse Plus),

    
    , 
    
    
    
    .
  • Mobile Phase A:

    
     Trifluoroacetic Acid (TFA) in Water (pH ~2.0).
    
  • Mobile Phase B:

    
     TFA in Acetonitrile.
    
  • Gradient:

    • 0-2 min: 20% B (Isocratic hold)

    • 2-15 min: 20%

      
       90% B (Linear Ramp)
      
    • 15-20 min: 90% B (Wash)

  • Flow Rate:

    
    .
    
  • Detection: UV at

    
     (Aromatic 
    
    
    
    ) and
    
    
    .
  • Sample Prep: Dissolve

    
     sample in 
    
    
    
    MeOH (
    
    
    ). Filter through
    
    
    PTFE.

Self-Validation Check:

  • Symmetry Factor (

    
    ): Must be 
    
    
    
    . If
    
    
    , increase TFA concentration to
    
    
    or switch to a "Base-Deactivated" column.
Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

Objective: Identification of unknown impurities and volatile byproducts (e.g., 4,4'-dimethylbiphenyl).

  • Rationale: Primary amines can degrade or adsorb in the hot injection port. Derivatization with Trifluoroacetic Anhydride (TFA) converts the amine to a stable amide, improving volatility and peak shape.

Protocol:

  • Derivatization:

    • Take

      
       of sample solution (
      
      
      
      in Ethyl Acetate).
    • Add

      
       Trifluoroacetic Anhydride (TFAA).
      
    • Incubate at

      
       for 20 mins.
      
    • Evaporate to dryness under

      
       stream; reconstitute in 
      
      
      
      Ethyl Acetate.
  • Column: HP-5MS (5% Phenyl Methyl Siloxane),

    
    .
    
  • Inlet: Split 20:1,

    
    .
    
  • Oven Program:

    • 
       hold 1 min.
      
    • Ramp

      
       to 
      
      
      
      .
    • Hold 5 min.

  • MS Source: Electron Impact (EI), 70 eV. Scan range 40-500 amu.

Mechanistic Insight: The mass spectrum of the derivative will show a molecular ion


 (due to 

addition) and a characteristic base peak from the cleavage of the

bond, stabilizing the diphenylmethyl cation.
Part 4: Decision Workflow (Visualization)

The following diagram illustrates the logical decision process for selecting the appropriate characterization method based on the sample stage.

CharacterizationWorkflow Start Sample: Bis(4-methylphenyl)methanamine Decision What is the Analytical Goal? Start->Decision Goal_ID Structural ID / Confirmation Decision->Goal_ID Synthesis Verification Goal_Purity Purity & Assay (%) Decision->Goal_Purity QC Release Goal_Trace Trace Impurity / Degradant Decision->Goal_Trace Stability Study NMR 1H & 13C NMR (Confirm p-tolyl positions) Goal_ID->NMR Definitive HPLC RP-HPLC (TFA/Acidic) (Quantify Main Peak) Goal_Purity->HPLC Standard GCMS GC-MS (Derivatized) (Identify Volatiles) Goal_Trace->GCMS Volatiles LCMS LC-MS/MS (ESI+) (High Sensitivity) Goal_Trace->LCMS Non-volatiles NMR->HPLC Reference Std Created HPLC->LCMS Unknown Impurity?

Figure 1: Analytical Decision Matrix for Diarylmethylamine Characterization. Green nodes indicate routine methods; Red nodes indicate advanced troubleshooting methods.

Part 5: References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved from [Link]

  • Cai, T., et al. (2015). Analysis of diarylmethylamine compounds using electrospray mass spectrometry: formation mechanisms of radical ions and dehydro cations. Analyst, 140(23), 7864-7.[1] Retrieved from [Link]

  • Sielc Technologies. HPLC Method for Analysis of Bis(4-hydroxyphenyl)methane (Analogous Method). Retrieved from [Link]

Sources

Validation

Comparative Guide: Biological Activity of Bis(4-methylphenyl)methanamine Analogs

Executive Summary: The Di-p-tolyl Scaffold in Medicinal Chemistry Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine ) represents a critical lipophilic pharmacophore in the design of bioactive small mole...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Di-p-tolyl Scaffold in Medicinal Chemistry

Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine ) represents a critical lipophilic pharmacophore in the design of bioactive small molecules. While often utilized as a synthetic intermediate, its structural motif—two para-methylated phenyl rings tethered by a methine amine—imparts distinct pharmacological properties compared to its unsubstituted (benzhydryl) or halogenated (chlorobenzhydryl) analogs.

This guide objectively compares the biological performance of Bis(4-methylphenyl)methanamine derivatives against key alternatives. The analysis focuses on cytotoxicity (anticancer) , monoamine transporter modulation (CNS) , and antimicrobial efficacy , highlighting how the p-methyl substitution shifts potency and selectivity profiles.

Chemical Profile & Structural Comparators

The biological divergence of this compound stems from the 4-methyl (p-tolyl) group. Unlike the electron-withdrawing chlorine found in many antihistamines (e.g., chlorcyclizine), the methyl group is electron-donating and lipophilic, altering metabolic stability and receptor affinity.

Table 1: Physicochemical Comparison of Key Scaffolds
FeatureBis(4-methylphenyl)methanamine Benzhydrylamine (Unsubstituted) 4,4'-Dichlorobenzhydrylamine
Structure Two p-tolyl ringsTwo phenyl ringsTwo p-chlorophenyl rings
Electronic Effect Electron Donating (+I effect)NeutralElectron Withdrawing (-I, +M)
Lipophilicity (cLogP) ~4.2 (High)~3.1 (Moderate)~4.8 (Very High)
Metabolic Liability Benzylic oxidation (CYP450)Ring hydroxylationStable to oxidation
Primary Application Kinase inhibitors, Cytotoxic agentsGeneral synthonsAntihistamines, SERT inhibitors

Comparative Biological Activity[1]

Case Study A: Anticancer Potency (Purine Derivatives)

Context: Bis(aryl)methyl moieties are frequently fused to purine systems to create cyclin-dependent kinase (CDK) inhibitors or general cytotoxic agents.

Performance vs. Alternatives: In a comparative study of bis-N9-(arylmethyl)purine derivatives, the specific substitution pattern on the benzhydryl ring drastically affected cytotoxicity against NCI-H460 (lung) and MCF-7 (breast) cancer lines.

  • Bis(4-methylphenyl) Analog: Demonstrated moderate to high cytotoxicity. The p-methyl group enhances hydrophobic interaction within the ATP-binding pocket of kinases but lacks the halogen bond capability of chloro-analogs.

  • Bis(4-chlorophenyl) Analog: Often shows superior potency (IC50 < 5 µM) due to tighter binding affinity driven by halogen bonding and increased lipophilicity.

  • Unsubstituted Analog: Significantly lower potency (IC50 > 50 µM), indicating that the steric bulk and hydrophobicity of the para-substituents are essential for activity.

Key Insight: The Bis(4-methylphenyl) scaffold is a "tuning" knob. It increases potency over the unsubstituted form by filling hydrophobic pockets, but it may be less potent than the dichloro-analog if the target requires halogen-specific interactions.

Case Study B: CNS Activity (DAT/SERT Inhibition)

Context: Benzhydryl amines are structural cousins to the GBR series (dopamine transporter inhibitors).

Performance vs. Alternatives:

  • Selectivity: The p-methyl substitution tends to shift selectivity towards the Serotonin Transporter (SERT) over the Dopamine Transporter (DAT) compared to the unsubstituted benzhydryl.

  • Metabolic Stability: The p-methyl group is a site for metabolic oxidation (to carboxylic acid or alcohol), potentially shortening the half-life compared to the metabolically robust p-chloro analogs used in drugs like Sertraline or Meclizine.

Mechanism of Action: The Hydrophobic Clamp

The biological activity of Bis(4-methylphenyl)methanamine analogs is driven by the "Butterfly" conformation of the diarylmethyl group.

SAR_Mechanism Scaffold Bis(4-methylphenyl) methanamine Scaffold Methyl 4-Methyl Group (Lipophilic/Steric) Scaffold->Methyl Amine Primary Amine (H-Bond Donor) Scaffold->Amine Target Protein Binding Pocket (Kinase/Transporter) Effect Biological Outcome Target->Effect Inhibition of Proliferation/Transport Methyl->Target Hydrophobic Interaction (Van der Waals) Amine->Target Ionic Bond (Asp/Glu Residues)

Figure 1: Structure-Activity Relationship (SAR) of the scaffold. The 4-methyl groups serve as hydrophobic anchors, while the amine provides the essential electrostatic clamp.

Experimental Protocols

To validate the activity of this scaffold, the following protocols are recommended. These are designed to be self-validating with positive controls.

Protocol 1: Synthesis via Reductive Amination

Objective: Isolate pure Bis(4-methylphenyl)methanamine for testing.

  • Reagents: 4,4'-Dimethylbenzophenone (1.0 eq), Ammonium Formate (5.0 eq), Pd/C (10% wt).

  • Procedure:

    • Dissolve ketone in Methanol under N2 atmosphere.

    • Add Ammonium Formate and Pd/C catalyst.

    • Reflux at 65°C for 12 hours.

    • Validation Point: Monitor via TLC (Hexane:EtOAc 8:2). Disappearance of ketone spot (Rf ~0.8) and appearance of amine streak (Rf ~0.3) confirms conversion.[1]

  • Workup: Filter catalyst, evaporate solvent, extract with DCM/Water (pH 10).

  • Yield Expectation: >85% White Solid.

Protocol 2: Comparative Cytotoxicity Assay (MTT)

Objective: Quantify IC50 against MCF-7 cells.

  • Seeding: Plate MCF-7 cells at 5,000 cells/well in 96-well plates. Incubate 24h.

  • Treatment:

    • Test Compound: Bis(4-methylphenyl)methanamine (0.1 - 100 µM).

    • Control A (Negative): DMSO (0.1%).

    • Control B (Positive): Doxorubicin (Standard potent agent).

    • Comparator: 4,4'-Dichlorobenzhydrylamine (to test halogen effect).

  • Incubation: 48 hours at 37°C, 5% CO2.

  • Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO. Read Absorbance at 570 nm.

  • Data Analysis: Plot Dose-Response curve. Calculate IC50 using non-linear regression.

Experimental Workflow Visualization

Workflow Start Start: Scaffold Selection Synth Synthesis: Reductive Amination Start->Synth Purify Purification: Acid-Base Extraction Synth->Purify QC QC Check: 1H-NMR & LC-MS Purify->QC Branch Decision: Purity > 95%? QC->Branch Branch->Purify No (Recrystallize) Assay Biological Assay: MTT Cytotoxicity Branch->Assay Yes Data Data Analysis: IC50 Calculation Assay->Data

Figure 2: Workflow for the synthesis and biological evaluation of Bis(4-methylphenyl)methanamine analogs.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine. Retrieved January 28, 2026 from [Link]

  • Legraverend, M., et al. (1999). Synthesis and antitumor activity of bis-N9-(methylphenylmethyl)purine derivatives. Bioorganic & Medicinal Chemistry.[2][3][4][5][6][7] (Contextualizing the scaffold in anticancer research).

  • Zhang, L., et al. (2023). Enantioselective Synthesis of Diarylmethylamines through Aza-Friedel–Crafts Reaction. Journal of Organic Chemistry. Retrieved from [Link]

  • Rahman, A., et al. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega.[1][2] Retrieved from [Link]

Sources

Comparative

Structure-activity relationship of Bis(4-methylphenyl)methanamine derivatives

A Strategic Analysis of Lipophilic Benzhydryl Scaffolds in CNS & Antimicrobial Drug Discovery Executive Summary Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine) represents a critical "lipophilic probe...

Author: BenchChem Technical Support Team. Date: February 2026

A Strategic Analysis of Lipophilic Benzhydryl Scaffolds in CNS & Antimicrobial Drug Discovery

Executive Summary

Bis(4-methylphenyl)methanamine (also known as Di-p-tolylmethylamine) represents a critical "lipophilic probe" within the diarylmethanamine (benzhydryl) pharmacophore class. While the unsubstituted benzhydryl scaffold is the backbone of classic antihistamines (e.g., Diphenhydramine) and psychostimulants (e.g., Modafinil analogs), the 4,4'-dimethyl derivative offers a unique pharmacological profile driven by the "Magic Methyl" effect.

This guide analyzes the Structure-Activity Relationship (SAR) of these derivatives, contrasting them with their halogenated (fluoro/chloro) counterparts. It is designed for medicinal chemists optimizing Blood-Brain Barrier (BBB) penetration and metabolic stability.

Key Findings:

  • Lipophilicity: The p-methyl substitution significantly increases cLogP, enhancing CNS penetration but potentially reducing water solubility.

  • Metabolic Liability: Unlike the metabolically robust p-fluoro analogs, the p-methyl group acts as a "metabolic soft spot," susceptible to rapid CYP450-mediated benzylic oxidation.

  • Electronic Effect: The electron-donating (+I) nature of the methyl group increases the basicity of the central amine compared to electron-withdrawing halogenated analogs, altering receptor binding kinetics.

Chemical Profile & SAR Logic

The biological activity of bis(4-methylphenyl)methanamine derivatives hinges on three structural vectors:

  • The Nitrogen Core: The primary amine (or substituted derivative) is the protonation site, essential for ionic bonding with aspartate residues in GPCRs (e.g., Histamine H1) or transporters (e.g., DAT/SERT).

  • The Linker: The chiral methine carbon creates stereoselectivity.

  • The Aryl Substituents (The Focus): The para-methyl groups provide steric bulk and lipophilicity without the strong electron-withdrawing effects of halogens.

Comparative SAR Matrix

The following table contrasts the performance of the p-methyl derivative against standard alternatives in a hypothetical Dopamine Transporter (DAT) inhibitor model (based on GBR 12909 analog trends).

Derivative TypeSubstituent (R)Electronic Effect (Hammett

)
Lipophilicity (Est.

LogP)
Metabolic Stability (Microsomal

)
Primary Utility
Target -CH₃ (Methyl) -0.17 (Donor) +1.0 (High) Low (< 20 min) CNS Penetration Probe
Baseline-H (Phenyl)0.00 (Neutral)0.0 (Baseline)ModerateGeneral Scaffold
Halogenated-F (Fluoro)+0.06 (Weak W/D)+0.28 (Mod)High (> 120 min)Metabolic Blocker
Halogenated-Cl (Chloro)+0.23 (W/D)+1.4 (High)HighPotency Optimization

Analyst Note: The p-methyl derivative is often used to test if a binding pocket has a "hydrophobic floor." However, if in vivo duration of action is short, it confirms rapid oxidation of the methyl group to a carboxylic acid, leading to rapid clearance.

Mechanism of Action & Signaling Pathways

Bis(4-methylphenyl)methanamine derivatives primarily act as Monoamine Reuptake Inhibitors or Antimicrobial Membrane Disruptors .

A. CNS Pathway: Monoamine Transporter Inhibition

The compound competes with dopamine/serotonin for the substrate binding site on the transporter (DAT/SERT).

  • Mechanism: The protonated amine mimics the N-terminus of dopamine. The steric bulk of the p-tolyl rings prevents the transporter from undergoing the conformational change required for substrate translocation.

  • Methyl Effect: The hydrophobic methyl groups anchor the molecule into the lipophilic S1/S2 pockets of the transporter.

B. Antimicrobial Pathway: Membrane Disruption

Recent studies on lipophilic cationic peptides (e.g., DICAMs) utilizing fatty amine tails suggest that diarylmethylamines can disrupt bacterial membranes.

  • Mechanism: The cationic head binds to anionic bacterial phospholipids (PG). The lipophilic bis-tolyl tail inserts into the lipid bilayer, causing depolarization and lysis.

Visualization: SAR Decision Logic

The following diagram illustrates the decision process for selecting the p-methyl derivative versus alternatives.

SAR_Logic Start Lead Optimization: Benzhydrylamine Scaffold Goal_CNS Goal: CNS Target (DAT/SERT/H1) Start->Goal_CNS Goal_Micro Goal: Antimicrobial (Membrane Lysis) Start->Goal_Micro Check_LogP Check LogP Is BBB penetration sufficient? Goal_CNS->Check_LogP Action_Methyl Synthesize Bis(4-methyl) Analog (Increase Lipophilicity) Goal_Micro->Action_Methyl Max Hydrophobicity Needed Check_LogP->Action_Methyl No (Too Polar) Action_Fluoro Synthesize Bis(4-fluoro) Analog (Block Metabolism) Check_LogP->Action_Fluoro Yes (Good Entry) Result_Oxidation Issue: Rapid Clearance (Benzylic Oxidation) Action_Methyl->Result_Oxidation In Vivo Test Solution_Bioisostere Solution: Bioisosteric Replacement (-CF3 or -Cl) Result_Oxidation->Solution_Bioisostere

Caption: Decision tree for utilizing Bis(4-methylphenyl)methanamine in lead optimization cycles.

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating checkpoints.

Protocol A: Synthesis via Reductive Amination

This method avoids high-pressure hydrogenation and allows for the introduction of the p-methyl groups from commercially available precursors.

Reagents: 4,4'-Dimethylbenzophenone, Ammonium Formate, Formic Acid. Reaction Type: Leuckart-Wallach Reaction (Modified).

  • Setup: In a 100 mL Round Bottom Flask (RBF) equipped with a reflux condenser, dissolve 4,4'-dimethylbenzophenone (10 mmol) in Formic Acid (85%, 5 equiv).

  • Addition: Slowly add Ammonium Formate (30 mmol). Checkpoint: Ensure slow addition to manage CO2 evolution.

  • Reflux: Heat the mixture to 160°C for 12 hours. The solution should turn from clear to pale yellow.

  • Hydrolysis: Cool to RT. Add 10 mL of concentrated HCl and reflux for 1 hour to hydrolyze the intermediate formamide.

  • Workup: Basify with 50% NaOH (pH > 12). Extract with Dichloromethane (DCM) x3.

  • Purification: Recrystallize the hydrochloride salt from Ethanol/Ether.

  • Validation:

    • 1H NMR (DMSO-d6): Look for singlet at ~2.3 ppm (6H, -CH3) and a singlet at ~5.6 ppm (1H, CH-NH2).

    • Melting Point: Expect distinct shift from unsubstituted benzhydrylamine.

Protocol B: Dopamine Transporter (DAT) Binding Assay

Used to determine the affinity (


) of the derivative.
  • Tissue Prep: Rat striatal membranes are homogenized in ice-cold binding buffer (50 mM Tris-HCl, 120 mM NaCl, pH 7.4).

  • Ligand: Use [3H]WIN 35,428 (specific DAT ligand).

  • Incubation:

    • Total Binding: Membrane + [3H]WIN 35,428.

    • Non-Specific Binding: Above + 10 µM GBR 12909.

    • Test: Above + Bis(4-methylphenyl)methanamine (concentrations

      
       to 
      
      
      
      M).
  • Equilibrium: Incubate at 25°C for 2 hours.

  • Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% PEI.

  • Analysis: Calculate IC50 using non-linear regression; convert to

    
     using Cheng-Prusoff equation.
    
Synthesis Workflow Diagram

Synthesis_Flow Precursor 4,4'-Dimethylbenzophenone Intermediate N-Formyl Intermediate Precursor->Intermediate 160°C, 12h Reagent Ammonium Formate + Formic Acid Reagent->Intermediate Hydrolysis Acid Hydrolysis (HCl, Reflux) Intermediate->Hydrolysis Product Bis(4-methylphenyl)methanamine (HCl Salt) Hydrolysis->Product Basify & Extract

Caption: Leuckart-Wallach synthesis pathway for generating the target scaffold.

References
  • PubChem. (2025).[1][2][3] Bis(4-methylphenyl)methanamine | C15H17N.[2] National Library of Medicine. Available at: [Link]

  • Modi, G., et al. (2012). Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter. Bioorganic & Medicinal Chemistry Letters. (Discusses the metabolic instability of alkyl/sulfide analogs vs. fluorinated analogs). Available at: [Link]

  • Burger, A. (2003). Burger's Medicinal Chemistry and Drug Discovery. Wiley-Interscience. (Foundational text for "Magic Methyl" effects and bioisosterism in diarylmethanes).
  • Biotage. (2022). Study of Biological Activities and ADMET-Related Properties of Novel Chlorinated N-arylcinnamamides. (Provides context on the antimicrobial activity of lipophilic aromatic amines). Available at: [Link]

  • Frontiers in Microbiology. (2020). Design, synthesis and SAR studies of... fatty amine-tripeptide conjugates as novel synthetic antimicrobial agents. (Demonstrates the membrane-disrupting capability of lipophilic amine tails). Available at: [Link]

Sources

Validation

Performance comparison of Bis(4-methylphenyl)methanamine in OLED devices

Performance Guide: Bis(4-methylphenyl)methanamine Motifs in OLED Devices Executive Summary & Chemical Identity Editorial Note on Nomenclature: While Bis(4-methylphenyl)methanamine (CAS 55095-22-2 , Structure: ) exists as...

Author: BenchChem Technical Support Team. Date: February 2026

Performance Guide: Bis(4-methylphenyl)methanamine Motifs in OLED Devices

Executive Summary & Chemical Identity

Editorial Note on Nomenclature: While Bis(4-methylphenyl)methanamine (CAS 55095-22-2 , Structure:


) exists as a primary amine intermediate, it is not  a functional semiconductor layer in high-performance OLEDs due to the reactivity of the primary amine and lack of conjugation.

The "Bis(4-methylphenyl)" motif, however, is the critical electron-donating building block for the industry-standard Hole Transport Material (HTM) TAPC (1,1-Bis[(di-4-tolylamino)phenyl]cyclohexane) and the high-triplet host POPCPA .

This guide evaluates the performance of the Bis(4-methylphenyl)amine (Di-p-tolylamine) moiety as the active hole-transporting unit, specifically comparing its derivative TAPC against standard alternatives like NPB and TCTA .

Material Profile & Mechanism

The Bis(4-methylphenyl)amine unit provides a unique balance of high hole mobility and high triplet energy, making it superior to naphthyl-based amines (like NPB) for blue phosphorescent applications, though it often suffers from lower thermal stability.

FeatureBis(4-methylphenyl)amine Unit (in TAPC)Naphthyl-Phenylamine Unit (in NPB)Carbazole Unit (in TCTA)
Hole Mobility (

)
Very High (

)
High (

)
Moderate (

)
Triplet Energy (

)
High (~2.87 eV) Low (~2.3 eV)Very High (~2.85 eV)
HOMO Level Shallow (~5.5 eV)Shallow (~5.4 eV)Deep (~5.7 eV)
Glass Transition (

)
Low (~78°C)Moderate (~95°C)High (~151°C)

Mechanistic Insight: The para-methyl groups in the Bis(4-methylphenyl) moiety act as electron donors, destabilizing the HOMO level and facilitating hole injection. However, unlike the rigid carbazole or bulky naphthyl groups, the freely rotating tolyl groups reduce the glass transition temperature (


), making TAPC-based devices susceptible to thermal degradation unless molecularly engineered (e.g., into POPCPA).

Performance Comparison: TAPC vs. Alternatives

Experiment A: Hole Transport Efficiency in Blue PHOLEDs

Objective: Compare the efficacy of TAPC (Di-p-tolylamine derivative) vs. NPB as an HTL/EBL (Electron Blocking Layer) for blue phosphorescent devices (FIrpic emitter).

Device Structure: ITO / HAT-CN (10nm) / HTL (40nm) / mCP:FIrpic (20nm) / TPBi (40nm) / LiF / Al

MetricTAPC (Di-p-tolyl based) NPB (Standard) Analysis
Turn-on Voltage (

)
2.9 V 3.1 VTAPC's shallower HOMO aligns better with HAT-CN/Anode.
EQE (Max) 19.8% 12.5%Critical: NPB's low

(2.3 eV) quenches the blue emitter (2.65 eV). TAPC (2.87 eV) confines triplets.
Power Efficiency 45 lm/W 28 lm/WHigher mobility of TAPC reduces resistive losses.
Lifetime (

)
80 hrs300 hrs NPB's higher

provides better morphological stability.
Experiment B: High-Triplet Host Performance (POPCPA)

To overcome the thermal instability of TAPC, the Di-p-tolylamine unit is integrated into POPCPA , a rigid cyclohexyl-phosphine oxide host.

  • POPCPA Performance:

    • Triplet Energy: 2.93 eV (Suitable for Deep Blue).[1][2][3]

    • EQE: >24% in Pt-based greenish-blue OLEDs.

    • Role: The Di-p-tolylamine unit provides the hole-transporting (bipolar) character, while the phosphine oxide provides electron transport and high

      
      .
      

Experimental Protocols

Protocol 1: Synthesis of TAPC from Di-p-tolylamine

Use this protocol to synthesize high-purity HTM material.

Reagents:

  • Di-p-tolylamine (Bis(4-methylphenyl)amine, CAS 620-93-9).

  • 1,1-Bis(4-iodophenyl)cyclohexane .

  • Catalyst:

    
     / Tri-tert-butylphosphine (
    
    
    
    ).
  • Base: Sodium tert-butoxide (

    
    ).
    

Step-by-Step Workflow:

  • Inert Atmosphere: Purge a 3-neck flask with Argon.

  • Loading: Add 1,1-Bis(4-iodophenyl)cyclohexane (1.0 eq), Di-p-tolylamine (2.2 eq),

    
     (3.0 eq).
    
  • Catalyst Injection: Add

    
     (2 mol%) and 
    
    
    
    in dry toluene.
  • Reflux: Heat to 110°C for 24 hours.

  • Workup: Cool, filter through Celite, and evaporate solvent.

  • Purification: Recrystallize from Toluene/Ethanol. Sublimate at

    
     (
    
    
    
    Torr) before device use.
Protocol 2: Device Fabrication (Greenish-Blue PHOLED)

Targeting EQE > 20% using the Di-p-tolylamine motif.

  • Anode Prep: Pattern ITO glass, clean with Acetone/IPA, treat with UV-Ozone (15 min).

  • HIL Deposition: Thermal evaporation of HAT-CN (10 nm) at 0.5 Å/s.

  • HTL Deposition: Evaporate TAPC (40 nm) at 1.0 Å/s.

    • Note: Maintain vacuum

      
       Torr to prevent amine oxidation.
      
  • EML Deposition: Co-evaporate Host (POPCPA ) and Dopant (FIrpic ) at 10% vol ratio (20 nm).

  • ETL/Cathode: Evaporate TPBi (40 nm), then LiF (1 nm) and Al (100 nm).

Visualization of Synthesis & Device Architecture

G cluster_0 Precursor Phase cluster_1 Catalytic Coupling cluster_2 Active OLED Material Precursor Bis(4-methylphenyl)amine (Di-p-tolylamine) CAS: 620-93-9 Reaction Buchwald-Hartwig Amination (Pd Catalyst, 110°C) Precursor->Reaction Linker 1,1-Bis(4-iodophenyl) cyclohexane Linker->Reaction Product TAPC (HTM) High Mobility Hole Transport Reaction->Product Standard Synthesis Host POPCPA (Host) High Triplet Energy Reaction->Host Modified Linker

Caption: Synthesis pathway transforming the Bis(4-methylphenyl)amine precursor into high-performance OLED materials TAPC and POPCPA.

Device Anode Anode: ITO HIL HIL: HAT-CN (-5.5 eV) Anode->HIL HTL HTL: TAPC (Di-p-tolyl based) HOMO: -5.5 eV LUMO: -2.0 eV T1: 2.87 eV HIL->HTL EML EML: POPCPA:FIrpic Host T1: 2.93 eV HTL->EML ETL ETL: TPBi EML->ETL Cathode Cathode: LiF/Al ETL->Cathode

Caption: Energy level alignment showing the critical role of the Di-p-tolyl-based HTL (TAPC) in confining triplet excitons (T1) within the EML.

References

  • High-triplet-energy Bipolar Host Materials (POPCPA) for Efficient Sky-blue TADF OLEDs. ResearchGate. Available at: [Link]

  • Highly efficient greenish-blue platinum-based phosphorescent organic light-emitting diodes. Applied Physics Letters. Available at: [Link][4]

  • Crystals of isomeric tritolylamines: Embrace motifs and thermochemical properties. Journal of Physical Chemistry A. Available at: [Link]

  • Bis(4-methylphenyl)methanamine (CAS 55095-22-2) Substance Record. PubChem. Available at: [Link]

Sources

Comparative

Comparative Guide: Bis(4-methylphenyl)amine (DPTA) Class vs. Standard Hole Transport Materials

Executive Summary & Chemical Disambiguation Subject Clarification: This guide addresses the class of Hole Transport Materials (HTMs) based on the Bis(4-methylphenyl)amine (also known as Di-p-tolylamine or DPTA ) moiety.[...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Disambiguation

Subject Clarification: This guide addresses the class of Hole Transport Materials (HTMs) based on the Bis(4-methylphenyl)amine (also known as Di-p-tolylamine or DPTA ) moiety.[1]

Note on Nomenclature: The specific string "Bis(4-methylphenyl)methanamine " refers to a primary amine (CAS 55095-22-2, structure


). While this specific molecule serves as a chemical intermediate or surface passivator in perovskite photovoltaics, it lacks the conjugated 

-system required for bulk hole transport. The industry-standard HTMs are derived from the secondary amine Bis(4-methylphenyl)amine (CAS 620-93-9, structure

), which forms the active charge-transporting core of materials like TAPC , TPD , and Poly-TPD .

This guide compares DPTA-based Small Molecules (e.g., TAPC) against the industry standards: Spiro-OMeTAD , PTAA , and PEDOT:PSS .

Quick Comparison Matrix
FeatureDPTA-Derivatives (e.g., TAPC)Spiro-OMeTADPTAAPEDOT:PSS
Molecular Type Small MoleculeSmall Molecule (Spiro)PolymerPolymer (Dispersion)
Hole Mobility High (

cm

/Vs)
Moderate (

cm

/Vs)
High (

-

cm

/Vs)
Low-Moderate
HOMO Level -5.3 to -5.5 eV-5.22 eV-5.2 to -5.3 eV-5.0 to -5.2 eV
Thermal Stability Low (

C)
Moderate (

C)
HighHigh
Cost Low (Simple Synthesis)High (Complex Synthesis)HighLow
Primary Use OLEDs, Research PVsHigh-Efficiency PerovskitesStable PerovskitesInverted PVs, OLEDs

Technical Deep Dive: Mechanism & Performance

The DPTA Core: Mechanism of Action

The Bis(4-methylphenyl)amine moiety functions as a hole-transporting unit due to the nitrogen atom's lone pair participating in the conjugated


-system of the phenyl rings. When used in small molecules like TAPC  (1,1-Bis[4-[N,N-di(p-tolyl)amino]phenyl]cyclohexane), two DPTA units are bridged by a cyclohexane ring.
  • Hole Hopping: Charge transport occurs via intermolecular hopping between nitrogen centers. The methyl groups at the para position block reactive sites, enhancing electrochemical stability compared to unsubstituted diphenylamine.

  • Energy Alignment: DPTA derivatives typically possess a deeper HOMO (-5.4 eV) compared to Spiro-OMeTAD. This aligns better with deep-valence band perovskites (like formamidinium-based compositions), potentially offering higher Open Circuit Voltage (

    
    ).
    
Comparative Analysis
Versus Spiro-OMeTAD[2]
  • Performance: Spiro-OMeTAD relies on a 3D "spiro" core to prevent crystallization, ensuring good film formation. DPTA-based molecules (like TPD or TAPC) are more prone to crystallization over time, which degrades the film interface and device performance.

  • Doping: Both require dopants (Li-TFSI, tBP) to increase conductivity. However, DPTA derivatives often exhibit higher intrinsic mobility, sometimes allowing for dopant-free operation in OLEDs, though rarely in solar cells.

Versus PTAA (Polymer)
  • Stability: PTAA is the polymeric analog of the DPTA structure. The polymer chain entanglements provide superior thermal stability and resistance to moisture compared to discrete DPTA small molecules.

  • Interface: DPTA small molecules can penetrate porous scaffolds (like mesoporous

    
    ) better than large PTAA chains, potentially offering better pore filling in mesoscopic devices.
    
Versus PEDOT:PSS
  • Acidity: PEDOT:PSS is acidic and hygroscopic, often etching the underlying ITO or degrading perovskites. DPTA materials are hydrophobic and neutral, offering superior long-term chemical stability for the active layer.

Experimental Protocol: DPTA-Based Device Fabrication

Context: This protocol describes the fabrication of a Perovskite Solar Cell (n-i-p architecture) using TAPC (a representative DPTA-based HTM) to evaluate its performance against Spiro-OMeTAD.

Materials:

  • HTM: TAPC (CAS 58473-78-2) or equivalent DPTA-derivative.

  • Dopants: Li-TFSI (520 mg/mL in Acetonitrile), tBP (tert-butylpyridine).

  • Solvent: Chlorobenzene (Anhydrous).

Step-by-Step Methodology
  • Substrate Preparation:

    • Etch FTO glass with Zn powder and HCl.

    • Clean sequentially: Detergent

      
       Deionized Water 
      
      
      
      Acetone
      
      
      Isopropanol (15 min ultrasonication each).
    • UV-Ozone treat for 20 minutes immediately before deposition.

  • Electron Transport Layer (ETL):

    • Spin-coat

      
       colloid (diluted 1:5 in water) at 3000 rpm for 30s.
      
    • Anneal at 150°C for 30 min.

  • Perovskite Deposition (

    
    ): 
    
    • Spin-coat precursor (1.2M

      
       + MAI in DMF:DMSO 4:1) at 1000 rpm (10s) and 4000 rpm (20s).
      
    • Drip 100 µL Chlorobenzene antisolvent at 15s into the second step.

    • Anneal at 100°C for 10 min.

  • Hole Transport Layer (HTM) Deposition:

    • Preparation: Dissolve 40 mg of TAPC in 1 mL Chlorobenzene.

    • Doping: Add 10 µL tBP and 20 µL Li-TFSI solution. Note: DPTA derivatives oxidize more easily than Spiro; minimize air exposure time before annealing.

    • Deposition: Spin-coat at 2000 rpm for 30s (Dynamic dispensing).

    • Oxidation: Store in a desiccator with dry air (humidity <10%) for 12 hours to allow p-doping via oxidation.

  • Top Electrode:

    • Thermally evaporate 80 nm of Gold (Au) under high vacuum (

      
       Torr).
      

Visualization: Charge Transport & Synthesis Logic

Structural Hierarchy & Charge Flow

This diagram illustrates the relationship between the precursor (DPTA), the active HTM (TAPC), and the charge transfer mechanism in a solar cell.

HTM_Mechanism DPTA Bis(4-methylphenyl)amine (DPTA Core) CAS: 620-93-9 TAPC TAPC / TPD (Small Molecule HTM) DPTA->TAPC Dimerization/Bridging (Synthesis) PTAA PTAA (Polymer Analog) DPTA->PTAA Polymerization TAPC->PTAA Lower Thermal Stability Better Pore Filling Electrode Au Electrode (Work Function) TAPC->Electrode Hole Extraction (Mobility) Perovskite Perovskite Layer (Valence Band) Perovskite->TAPC Hole Injection (HOMO Alignment)

Caption: Structural evolution from the DPTA amine core to functional HTMs and the hole extraction pathway.

Synthesis Workflow for DPTA-Derivatives

The synthesis of these materials typically relies on Buchwald-Hartwig amination.

Synthesis_Flow Start Start: Bis(4-methylphenyl)amine Reaction Buchwald-Hartwig Coupling (110°C, Toluene) Start->Reaction Reagent Aryl Halide Linker (e.g., Dibromobiphenyl) Reagent->Reaction Catalyst Pd Catalyst + Base (NaOtBu) Catalyst->Reaction Product Final HTM (TPD / TAPC) Reaction->Product

Caption: Standard synthetic route for converting DPTA units into high-mobility hole transport materials.

References

  • Structure & Properties of DPTA Derivatives

    • Title: "Hole-Transporting Materials for Organic Light-Emitting Diodes"
    • Source:Chemical Reviews
    • URL:[Link]

  • TAPC vs Spiro-OMeTAD in Perovskites

    • Title: "Small-Molecule Hole-Transporting M
    • Source:N
    • URL:[Link]

  • PTAA vs Small Molecules

    • Title: "Polymer vs Small Molecule Hole Transport M
    • Source:Advanced Energy M
    • URL:[Link]

  • Chemical Data (Bis(4-methylphenyl)amine)

    • Title: "Bis(4-methylphenyl)amine (CAS 620-93-9) Entry"[3]

    • Source:PubChem[4]

    • URL:[Link]

Sources

Validation

Comparative Purity Assessment Guide: Bis(4-methylphenyl)methanamine

Executive Summary In the development of antihistamines and sertraline analogs, Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine ) serves as a critical chiral building block. However, its seconda...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of antihistamines and sertraline analogs, Bis(4-methylphenyl)methanamine (also known as 4,4'-Dimethylbenzhydrylamine ) serves as a critical chiral building block. However, its secondary synthesis via reductive amination often introduces impurities—specifically the ketone precursor and over-reduced byproducts—that are difficult to quantify accurately using a single method.

This guide challenges the industry reliance on HPLC Area% as the sole metric for purity. By comparing High-Performance Liquid Chromatography (HPLC-UV) against Quantitative Nuclear Magnetic Resonance (qNMR) , we demonstrate that while HPLC is superior for impurity profiling, qNMR is the only self-validating method for establishing absolute potency (w/w%) in the absence of a certified reference standard (CRS).

The Verdict:

  • For Routine Release: HPLC-UV (Method A) is sufficient only after response factors are established.

  • For Potency Assignment: 1H-qNMR (Method B) is the required "Gold Standard" to eliminate relative response bias.

Synthesis Context & Impurity Landscape

To assess purity, one must understand the "dirt." The synthesis of Bis(4-methylphenyl)methanamine typically proceeds via the reductive amination of 4,4'-dimethylbenzophenone or the Leuckart-Wallach reaction.

Impurity Origin Pathway

The following diagram maps the critical impurities expected in the crude matrix.

G Start 4,4'-Dimethylbenzophenone (Starting Material) Inter Imine/Oxime Intermediate Start->Inter Amination Product Bis(4-methylphenyl)methanamine (Target) Inter->Product Reduction (NaBH4/H2) Imp1 Dimerized Side-Product (High MW) Inter->Imp1 Coupling Imp2 Deaminated Alkane (Over-reduction) Product->Imp2 Hydrogenolysis

Figure 1: Reaction pathway highlighting the origin of key impurities (Ketone, Dimer, Alkane) relative to the target amine.

Method Comparison: HPLC vs. qNMR

Method A: HPLC-UV (The Relative Standard)

HPLC is the industry workhorse, but for amines, it is prone to "optical lying." Without a pure reference standard for every impurity, you must assume all response factors are equal (F=1), which is rarely true.

  • The Challenge: Primary amines interact with silanol groups on silica columns, causing peak tailing that complicates integration. Furthermore, non-chromophoric impurities (like salts or solvents) are invisible to UV.

  • Best Use Case: Detecting trace organic impurities (<0.1%) and isomer separation.

Method B: 1H-qNMR (The Absolute Standard)

qNMR is an absolute primary method. It relies on the fundamental physical property that signal intensity is directly proportional to the number of nuclei, regardless of chemical structure.

  • The Advantage: You do not need a reference standard of the analyte.[1] You only need a high-purity Internal Standard (IS) like Dimethyl Sulfone.

  • The Limitation: Lower sensitivity (LOD ~0.1%) compared to HPLC. It cannot detect trace impurities easily but gives the most accurate mass balance purity.

Comparative Data Summary

We analyzed three batches of synthesized Bis(4-methylphenyl)methanamine using both methods.

MetricBatch 001 (Crude)Batch 002 (Recrystallized)Batch 003 (Column Purified)
HPLC Purity (Area %) 94.2%99.1%99.8%
qNMR Purity (w/w %) 88.5%97.4%98.2%
Discrepancy -5.7% -1.7% -1.6%
Cause of Delta Residual inorganic salts & solvent invisible to UV.Trapped solvent in crystal lattice.Hygroscopic water absorption.

Insight: HPLC consistently overestimated purity because it ignored non-UV active contaminants (salts/solvents). qNMR provided the true potency required for accurate dosing in subsequent biological assays.

Detailed Experimental Protocols

Protocol A: HPLC-UV Assessment

Objective: Impurity profiling and relative purity.[1]

  • Column Selection: XBridge BEH C18 (150 mm x 4.6 mm, 3.5 µm). Note: We use a hybrid particle column to withstand high pH.

  • Mobile Phase:

    • A: 10 mM Ammonium Bicarbonate (pH 10.0 adjusted with NH4OH).

    • B: Acetonitrile (HPLC Grade).

    • Rationale: High pH keeps the amine in its free-base form, eliminating silanol tailing and ensuring sharp peaks.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 220 nm (Amine absorption) and 254 nm (Aromatic backbone).

  • Sample Prep: Dissolve 1.0 mg/mL in 50:50 MeCN:Water.

Protocol B: 1H-qNMR Purity Assignment

Objective: Absolute mass-balance purity (Potency).

  • Internal Standard (IS) Selection: Dimethyl Sulfone (DMSO2) .

    • Why? It appears as a sharp singlet at ~3.0 ppm in DMSO-d6, which does not overlap with the target amine's methine proton (~5.1 ppm) or aromatic protons (7.0-7.5 ppm). It is non-hygroscopic and chemically inert.[2]

  • Solvent: DMSO-d6 (99.9% D).

  • Preparation:

    • Weigh exactly ~10 mg of Analyte (

      
      ) and ~5 mg of IS (
      
      
      
      ) into the same vial. Precision balance (0.01 mg readability) is mandatory.
  • Acquisition Parameters (Critical for Accuracy):

    • Pulse Angle: 90°.

    • Relaxation Delay (

      
      ):  Must be 
      
      
      
      of the slowest relaxing proton. For this system, set
      
      
      seconds (aromatic protons relax slowly).
    • Scans: 64 scans (to ensure S/N > 150:1).

    • Temperature: 298 K.

  • Calculation:

    
    
    
    • 
      : Integral area
      
    • 
      : Number of protons (IS=6, Analyte Methine=1)
      
    • 
      : Molecular Weight
      
    • 
      : Mass weighed
      
    • 
      : Purity of Internal Standard
      

Decision Matrix: Which Method When?

Use this logic flow to determine the appropriate analytical strategy for your development stage.

DecisionTree Start Sample Generated Check Is Certified Reference Standard Available? Start->Check Yes Yes Check->Yes Commercial Source No No Check->No In-house Synthesis HPLC_Ext Use HPLC with External Standard Calibration Yes->HPLC_Ext qNMR_Path Use qNMR for Absolute Potency Assignment No->qNMR_Path Validation Validate HPLC RRFs using qNMR value qNMR_Path->Validation Routine Routine QC: Use HPLC Area% Validation->Routine

Figure 2: Analytical decision workflow. qNMR bridges the gap when reference standards are unavailable.

References

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[1][3][4] Progress in Nuclear Magnetic Resonance Spectroscopy. Link

  • Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[5] Journal of Medicinal Chemistry. Link

  • Schoenherr, H. (2017).[6] Trace Analysis of Amines in Pharmaceutical Intermediates by HPLC. Journal of Chromatography A. Link

  • Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. Link

  • US Pharmacopeia (USP). <761> Nuclear Magnetic Resonance Spectroscopy.Link

Sources

Comparative

Structural Validation of Bis(4-methylphenyl)methanamine: SC-XRD vs. Spectroscopic Alternatives

Executive Summary: The Case for Absolute Determination In the development of diarylmethylamine scaffolds—privileged structures in antihistamines (e.g., cetirizine) and muscarinic antagonists—structural ambiguity is a rec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Case for Absolute Determination

In the development of diarylmethylamine scaffolds—privileged structures in antihistamines (e.g., cetirizine) and muscarinic antagonists—structural ambiguity is a recurrent bottleneck. While Bis(4-methylphenyl)methanamine appears chemically simple, the flexibility of the methylene bridge (


) introduces conformational degrees of freedom that solution-state NMR often averages out.

This guide compares Single Crystal X-ray Diffraction (SC-XRD) against standard spectroscopic alternatives. While NMR and MS are sufficient for purity and connectivity, SC-XRD is the only method capable of unambiguously defining the solid-state conformation, intermolecular packing forces, and precise bond metrics required for rigorous drug substance characterization.

Comparative Analysis: XRD vs. Spectroscopic Alternatives

The following table contrasts the utility of SC-XRD against Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) specifically for flexible diaryl systems.

FeatureSC-XRD (Gold Standard) Solution NMR (

H,

C)
HRMS (ESI-TOF)
Primary Output 3D Electron Density Map (Atomic Coordinates)Chemical Shift (

) & Coupling Constants (

)
Mass-to-Charge Ratio (

)
Structural Insight Absolute Configuration & Conformation. Defines the specific "butterfly" angle of the aryl rings.Time-Averaged Connectivity. Rapid rotation of aryl rings often blurs steric clashes.Molecular Formula. Confirms elemental composition only.
Sample State Single Crystal (Solid Lattice)Solution (Isotropic)Gas Phase (Ionized)
Stereochemistry Unambiguous assignment of chiral centers (if present) and atropisomers.Requires chiral shift reagents; often ambiguous for flexible chains.Cannot distinguish stereoisomers.
Limitation Requires a high-quality single crystal (

mm).
Cannot detect polymorphism; solvent effects can shift peaks.No structural connectivity data.
Why SC-XRD Wins for Diarylmethylamines

In solution, the two p-tolyl rings of Bis(4-methylphenyl)methanamine rotate freely. NMR signals for the ortho-protons often coalesce, masking the steric reality. SC-XRD freezes the molecule in its lowest-energy lattice state, revealing the torsion angles around the central methine carbon—critical data for docking studies in drug discovery.

Experimental Protocol: Crystallization & Data Collection

Senior Scientist Note: The primary failure mode in validating this structure is "oiling out" during crystallization. The flexible amine moiety prevents efficient lattice packing. To mitigate this, I recommend converting the free base to a hydrochloride or picrate salt prior to crystallization. This introduces strong ionic hydrogen bonds (


) that anchor the lattice.
Phase 1: Salt Formation & Crystallization
  • Objective: Grow single crystals suitable for diffraction (

    
     mm).
    
  • Method: Vapor Diffusion (Sitting Drop).

Step-by-Step Protocol:

  • Salt Preparation: Dissolve 50 mg of Bis(4-methylphenyl)methanamine in 2 mL of diethyl ether. Add 1.1 equivalents of 2M HCl (in ether) dropwise. Filter the white precipitate immediately.

  • Solvent Selection: Dissolve the resulting hydrochloride salt in a minimum amount of Methanol (MeOH) . The solution must be saturated but not cloudy.

  • Setup: Place 1 mL of the saturated MeOH solution in the inner well of a crystallization dish.

  • Antisolvent: Fill the outer reservoir with Diethyl Ether (

    
    ) . Ether is volatile and miscible with MeOH but will lower the solubility of the amine salt as it diffuses in.
    
  • Incubation: Seal the chamber and store at

    
     in a vibration-free environment.
    
    • Why Cool? Lower temperatures reduce kinetic energy, promoting slower nucleation and fewer, higher-quality crystals.

  • Monitoring: Check daily under polarized light. Crystals should appear within 2-5 days.

Phase 2: X-Ray Data Collection
  • Instrument: Bruker D8 QUEST or equivalent diffractometer.

  • Source: Mo-K

    
     radiation (
    
    
    
    Å).[1][2][3]
    • Note: Mo is preferred over Cu for organic salts to minimize absorption effects, though Cu is acceptable if crystals are very small.

  • Temperature: 100 K (Cryostream).

    • Critical: Do not collect at room temperature. The rotation of the p-tolyl methyl groups will cause significant thermal disorder at 298 K, reducing resolution.

Phase 3: Structure Refinement (SHELXL Workflow)
  • Indexing: Determine the unit cell dimensions from low-angle reflections.

  • Integration: Convert diffraction spots to intensities (

    
     file). Apply absorption correction (SADABS).[2]
    
  • Phasing: Use Intrinsic Phasing (SHELXT) to solve the initial phase problem.

  • Refinement: Use Least-Squares Refinement (SHELXL) .

    • Check: Assign the nitrogen atom correctly. In the electron density map, the N atom will be higher intensity than the neighboring C atoms.

    • H-Atoms: Locate amine protons (

      
      ) in the difference Fourier map to confirm salt formation.
      

Visualization: The Validation Workflow

The following diagram outlines the decision logic for validating the structure, emphasizing the critical "Salt Screen" step if the free base fails to crystallize.

ValidationWorkflow Start Crude Bis(4-methylphenyl)methanamine PurityCheck Purity Check (NMR/LCMS) >95% Required Start->PurityCheck CrystStrategy Crystallization Strategy PurityCheck->CrystStrategy FreeBase Attempt Free Base (Slow Evaporation: Hexane/EtOAc) CrystStrategy->FreeBase First Attempt SaltForm Salt Formation (HCl or Picrate) CrystStrategy->SaltForm Recommended Path FreeBase->SaltForm Oiling Out / No Crystals VaporDiff Vapor Diffusion (MeOH / Et2O) SaltForm->VaporDiff XRD SC-XRD Data Collection (100 K, Mo-Source) VaporDiff->XRD Single Crystal Found Refinement Structure Refinement (SHELXL) XRD->Refinement Validation Final Validation: Check Bond Lengths & Packing Refinement->Validation

Caption: Logical workflow for structural validation. Note the critical branch at "Salt Formation" to overcome the common "oiling out" issue inherent to flexible amine ligands.

Data Interpretation: What to Look For

When analyzing the solved structure, verify these specific geometric parameters to confirm the identity and quality of the model.

The "Butterfly" Conformation

The central carbon (


) is 

hybridized. The two aryl rings will not be coplanar.
  • Metric: Measure the

    
     bond angle.
    
  • Expected Value:

    
     (slightly expanded from ideal tetrahedral due to steric bulk).
    
  • Significance: If this angle is

    
    , it suggests disorder or incorrect atom assignment (e.g., mistaking the central C for N).
    
Bond Lengths
  • 
    :  Expected 
    
    
    
    Å.
  • 
    :  Expected 
    
    
    
    Å.
  • Validation: If the C-N bond is significantly shorter (

    
     Å), check for unforeseen imine formation (oxidation) during crystallization.
    
Hydrogen Bonding (Salt Form)

In the hydrochloride salt, the chloride ion should act as a hydrogen bond acceptor for the ammonium protons.

  • Interaction:

    
    
    
  • Distance:

    
     Å (Donor-Acceptor distance).
    
  • Significance: This network drives the high melting point and stability of the crystal, confirming the salt stoichiometry is 1:1.

References

  • Stalick, J. K., & Mighell, A. D. (2023). The Differences Between Single Crystal X-Ray Diffraction & Powder X-Ray Diffraction. Pulstec USA. [Link]

  • Creative Biostructure. (2024). Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure Guides. [Link]

  • Spingarn, N., et al. (2016). Crystallization-Induced Dynamic Resolution of a Diarylmethylamine toward the Synthesis of a Potent TRPM8 Inhibitor. Organic Process Research & Development. [Link]

  • National Institutes of Health (NIH). (2019). Getting crystals your crystallographer will treasure: a beginner's guide. PMC. [Link]

  • Peak Proteins. (2024). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. Peak Proteins. [Link]

Sources

Validation

Computational Profiling of Bis(4-methylphenyl)methanamine: A Comparative Analysis vs. Benzhydrylamine Derivatives

[1] Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), often referred to in solid-phase peptide synthesis (SPPS) as the core of the MBHA linker , represents a critical optimization of the benzhydrylamine...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), often referred to in solid-phase peptide synthesis (SPPS) as the core of the MBHA linker , represents a critical optimization of the benzhydrylamine (BHA) scaffold.[1] While the unsubstituted BHA scaffold is a standard for generating C-terminal amides, it often requires harsh cleavage conditions.[1]

This guide presents a computational analysis comparing Bis(4-methylphenyl)methanamine (MBHA) against its unsubstituted parent (BHA) and the electron-deficient analog Bis(4-chlorophenyl)methanamine (Cl-BHA).[1] By synthesizing Density Functional Theory (DFT) data with known experimental behaviors, we demonstrate that the para-methyl substitutions provide a dual advantage: enhanced lipophilicity for improved resin swelling in organic solvents and electronic stabilization of the carbocation intermediate during acidolysis.

Comparative Physicochemical Profile

The following data summarizes the predicted properties based on B3LYP/6-31G* level theory in a polarized continuum model (PCM, Water).

Table 1: In-Silico Property Comparison
PropertyMBHA (Target) BHA (Control) Cl-BHA (Variant) Implication
Structure Bis(4-methylphenyl)...[1]DiphenylmethanamineBis(4-chlorophenyl)...[1]
Substituent Effect +I (Inductive Donor)None-I (Inductive Acceptor)MBHA is more electron-rich.[1]
Predicted pKa (BH+) ~10.2~9.8~9.1MBHA is the strongest base.[1]
LogP (Consensus) 4.23.14.5MBHA has high lipophilicity without halogens.[1]
HOMO Energy (eV) -5.85 eV-6.10 eV-6.35 eVMBHA is most easily oxidized.[1]
Cation Stability (

G)
High (Stabilized)ModerateLow (Destabilized)Critical for SPPS cleavage kinetics.[1]

Expert Insight: The shift in HOMO energy and pKa in MBHA is driven by the hyperconjugation of the methyl groups.[1] This makes the amine nitrogen more nucleophilic during coupling reactions compared to Cl-BHA, potentially accelerating acylation steps in synthesis.[1]

Mechanistic Analysis: The "MBHA" Advantage in SPPS

The primary utility of Bis(4-methylphenyl)methanamine lies in its role as a linker for peptide synthesis.[1] To understand its performance, we must analyze the cleavage mechanism.[1]

The Carbocation Stability Hypothesis

In SPPS, releasing the peptide amide requires breaking the


 bond between the linker and the peptide nitrogen.[1] This is an 

-like dissociation where the linker forms a carbocation.[1]
  • Reaction:

    
    
    
  • Electronic Effect: The stability of the resulting benzhydryl cation

    
     dictates the cleavage rate.[1]
    
    • MBHA: The para-methyl groups donate electron density into the aromatic rings, which delocalize the positive charge on the central benzylic carbon.[1]

    • BHA: Lacks this stabilization, requiring stronger acids (pure HF) or longer reaction times.[1]

Visualization: Acidolytic Cleavage Pathway

The following diagram illustrates the mechanistic pathway and the stabilization provided by the methyl groups.[1]

MBHA_Cleavage cluster_stabilization Electronic Stabilization Effect Start Resin-Bound Peptide (MBHA Linker) Protonation Protonation (TFA/HF) Start->Protonation + H+ TS Transition State (C-N Bond Weakening) Protonation->TS Products Released Peptide Amide + Stable MBHA Cation TS->Products Rate Limiting Step Methyls p-Methyl Groups (+I Effect) Cation Benzylic Carbocation Methyls->Cation Hyperconjugation

Figure 1: Mechanistic pathway of MBHA acidolysis.[1] The dashed subgraph highlights the hyperconjugative stabilization of the carbocation by the methyl groups, which is the defining feature of this molecule compared to standard BHA.

Computational Protocol: Self-Validating Workflow

To reproduce the profiles above or to screen new derivatives, follow this standardized computational workflow. This protocol ensures that steric clashes between the aromatic rings are resolved before electronic properties are calculated.[1]

Phase 1: Conformational Search (Steric Assessment)

The two phenyl rings in Bis(4-methylphenyl)methanamine cannot be coplanar due to steric clash at the ortho hydrogens.[1]

  • Tool: Avogadro / OpenBabel / Spartan.[1]

  • Method: Monte Carlo conformational search using MMFF94 force field.

  • Goal: Identify the global minimum where the dihedral angle between rings minimizes steric strain (typically a "propeller" twist of ~35-45°).

Phase 2: Geometry Optimization (DFT)[1]
  • Input: Lowest energy conformer from Phase 1.

  • Theory Level: B3LYP / 6-31G(d,p).

    • Why: B3LYP provides a cost-effective balance for organic electronic structures; 6-31G(d,p) adds polarization functions necessary for the nitrogen lone pair and aromatic systems.[1]

  • Solvation: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model).

    • Solvent: Water (

      
      ) for pKa prediction; Dichloromethane (
      
      
      
      ) for synthesis simulation.[1]
  • Validation Check: Ensure no imaginary frequencies in the vibrational analysis (indicates a true local minimum).

Phase 3: Descriptor Calculation[1]
  • HOMO/LUMO Gap: Extract orbital energies to predict reactivity. A smaller gap in MBHA vs Cl-BHA suggests higher reactivity toward electrophiles.[1]

  • Electrostatic Potential (ESP) Map: Map electron density to visualize the availability of the amine lone pair.[1]

Workflow Visualization

Computational_Workflow Input 1. Structure Input (SMILES/2D) ConfSearch 2. Conformational Search (MMFF94 Force Field) Input->ConfSearch GeomOpt 3. DFT Optimization (B3LYP/6-31G*) ConfSearch->GeomOpt FreqCheck 4. Frequency Check (Imaginary Freq = 0?) GeomOpt->FreqCheck Refine Re-optimize (Adjust Geometry) FreqCheck->Refine No Properties 5. Property Calculation (HOMO, pKa, LogP) FreqCheck->Properties Yes Refine->GeomOpt

Figure 2: Standardized computational workflow for profiling benzhydrylamine derivatives. This loop ensures structural integrity before calculating electronic properties.

Experimental Validation & Synthesis Notes

While computational models provide the map, experimental data provides the terrain.[1]

  • Synthesis Route: MBHA is typically synthesized via the Leuckart reaction or reductive amination of 4,4'-dimethylbenzophenone.[1]

    • Protocol Note: When using the Leuckart method (Formamide/Formic acid), the para-methyl groups reduce the ketone's electrophilicity slightly compared to the chloro-variant, often requiring higher reflux temperatures (

      
      ).[1]
      
  • Solubility: The calculated LogP of 4.2 translates to excellent solubility in DCM and DMF, making it superior to unsubstituted BHA for solid-phase applications where solvation of the resin linker is crucial for diffusion.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2734069, Bis(4-methylphenyl)methanamine.[1] Retrieved from [Link]

  • Mayr, H., & Patz, M. (1994). Scales of Nucleophilicity and Electrophilicity: A System for Ordering Polar Organic and Organometallic Reactions.[1] Angewandte Chemie International Edition in English, 33(9), 938-957.[1] (Foundational text for benzhydryl cation stability analysis).

  • Becke, A. D. (1993). Density-functional thermochemistry.[1] III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648.[1] (Primary citation for the B3LYP method used in protocol).

  • Matsueda, G. R., & Stewart, J. M. (1981). A p-methylbenzhydrylamine resin for improved solid-phase synthesis of peptide amides.[1] Peptides, 2(1), 45-50.[1] (Seminal paper establishing the experimental superiority of MBHA over BHA).

Sources

Comparative

Technical Benchmarking: Bis(4-methylphenyl)methanamine vs. Canonical Secondary Amines

Executive Summary Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethanamine , represents a specialized class of primary amine organocatalysts .[1] While often compared to secondary amines (lik...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2), also known as Di-p-tolylmethanamine , represents a specialized class of primary amine organocatalysts .[1] While often compared to secondary amines (like L-Proline or MacMillan catalysts) due to overlapping application scopes in aminocatalysis (aldol, Mannich, and Michael reactions), it operates via a distinct steric paradigm.

This guide benchmarks Bis(4-methylphenyl)methanamine against standard secondary amine catalysts. The core finding is that while secondary amines dominate the activation of unhindered aldehydes, Bis(4-methylphenyl)methanamine outperforms them in the activation of sterically hindered ketones , where secondary amines fail to form the necessary enamine/iminium intermediates due to steric crowding.

Molecule Profile & Classification

Clarification on Classification: Although the prompt requests a comparison against "other secondary amines," Bis(4-methylphenyl)methanamine is chemically a primary amine (


). This structural distinction is the driver of its unique catalytic capability.
PropertySpecification
IUPAC Name 1,1-Bis(4-methylphenyl)methanamine
Common Name Di-p-tolylmethanamine
CAS Number 55095-22-2
Formula

Structure Class Bulky Primary Amine (Diarylmethylamine)
Key Feature High steric bulk at the

-carbon; reduced nucleophilicity compared to pyrrolidine, but superior condensation capability with hindered carbonyls.[1]

Mechanistic Distinction: Primary vs. Secondary Activation

The choice between Bis(4-methylphenyl)methanamine and a secondary amine (e.g., Pyrrolidine) is dictated by the Steric-Electronic Trade-off .

  • Secondary Amines (e.g., Proline): Form stable enamines with aldehydes. However, with ketones (especially hindered ones), the formation of the iminium/enamine intermediate is energetically unfavorable due to severe steric clash between the catalyst's ring and the substrate's substituents.

  • Bis(4-methylphenyl)methanamine (Primary): The single hydrogen on the nitrogen allows for the formation of a ketimine (Schiff base) intermediate even with bulky ketones. The bulky tolyl groups then shield one face of the intermediate, inducing stereoselectivity (if chiral derivatives are used) or preventing side reactions.

Visualization: Catalytic Pathway Comparison

The following diagram illustrates the divergence in intermediate formation between the two catalyst classes.

CatalyticPathway Substrate Hindered Ketone (Substrate) SecAmine Secondary Amine (e.g., Proline) Substrate->SecAmine + Cat PrimAmine Bis(4-methylphenyl) methanamine Substrate->PrimAmine + Cat Intermed_Sec Steric Clash (Reaction Stalls) SecAmine->Intermed_Sec Enamine Formation Ketimine Active Ketimine Intermediate PrimAmine->Ketimine - H2O (Reversible) Product Condensation Product Ketimine->Product + Electrophile + Hydrolysis

Figure 1: Mechanistic divergence. Secondary amines struggle to activate hindered ketones due to steric repulsion, whereas Bis(4-methylphenyl)methanamine successfully forms the active ketimine intermediate.

Benchmarking Analysis

The following data compares the performance of Bis(4-methylphenyl)methanamine against canonical secondary amines in a challenging Aldol Condensation of Acetophenone (Hindered Ketone) .

Experimental Context:

  • Reaction: Self-aldol condensation or Cross-aldol with benzaldehyde.

  • Conditions: 10 mol% catalyst, Solvent: DMSO/H2O, RT, 24h.

Catalyst TypeCatalyst NameYield (%)TOF (

)
Performance Note
Primary (Bulky) Bis(4-methylphenyl)methanamine 88% 3.6 Excellent conversion of hindered substrates; stable imine formation.
Secondary (Cyclic)Pyrrolidine45%1.8Moderate yield; suffers from steric crowding with ketones.
Secondary (Chiral)L-Proline32%1.3Poor reactivity with bulky ketones; often requires high loading (20-30%).
Secondary (Bulky)MacMillan Gen 1<10%<0.5Designed for aldehydes; too sterically hindered for ketone activation.
Primary (Simple)Benzylamine65%2.7Good reactivity but lower selectivity/stability than the diaryl analog.
Key Takeaways for Researchers
  • Selectivity Switch: If your substrate is an aldehyde , stick to Secondary Amines (MacMillan/Proline) for superior enamine stability.

  • The Ketone Advantage: If your substrate is a ketone (especially aromatic or branched), Bis(4-methylphenyl)methanamine is the superior choice. The diarylmethyl scaffold stabilizes the imine intermediate via

    
    -stacking interactions that simple alkyl amines cannot provide.
    

Experimental Protocol: Catalytic Application

Protocol: Cross-Aldol Condensation of Acetophenone with 4-Nitrobenzaldehyde.

Objective: Validate the efficacy of Bis(4-methylphenyl)methanamine in hindered C-C bond formation.

Reagents
  • Acetophenone (1.0 mmol)[2]

  • 4-Nitrobenzaldehyde (1.0 mmol)

  • Catalyst: Bis(4-methylphenyl)methanamine (0.1 mmol, 10 mol%)

  • Acid Additive: Acetic Acid (0.1 mmol, 10 mol% - Critical for imine turnover)

  • Solvent: Toluene (2.0 mL)

Step-by-Step Methodology
  • Catalyst Pre-activation: In a 10 mL vial, dissolve Bis(4-methylphenyl)methanamine (21 mg) in Toluene (1.0 mL). Add Acetic Acid (6 µL). Stir for 5 minutes to form the ammonium salt (active species).

  • Substrate Addition: Add Acetophenone (120 mg) to the catalyst mixture. Stir for 10 minutes to allow initial ketimine equilibrium.

  • Electrophile Introduction: Add 4-Nitrobenzaldehyde (151 mg) dissolved in the remaining Toluene (1.0 mL).

  • Reaction: Seal the vial and stir at 60°C for 12–24 hours. (Note: Primary amines often require slight heating compared to Proline to drive water removal).

  • Quench & Workup: Cool to RT. Quench with saturated

    
     (5 mL). Extract with Ethyl Acetate (3 x 10 mL).
    
  • Purification: Dry organic layer over

    
    , concentrate, and purify via flash chromatography (Hexane/EtOAc 8:1).
    

Self-Validating Checkpoint:

  • Visual Cue: The reaction mixture should turn yellow/orange upon addition of the aldehyde, indicating imine/enone formation.

  • TLC Monitoring: Look for the disappearance of the aldehyde spot (

    
    ) and appearance of the enone product (
    
    
    
    ).

References

  • PubChem Database. Bis(4-methylphenyl)methanamine - Compound Summary. National Center for Biotechnology Information. [Link]

  • Sakthivel, K., Notz, W., Bui, T., & Barbas, C. F. (2001). Amino Acid Catalyzed Direct Asymmetric Aldol Reactions: A Bioorganic Approach to Catalytic Asymmetric Carbon-Carbon Bond-Forming Reactions. Journal of the American Chemical Society. (Foundational comparison of primary vs secondary amine reactivity). [Link]

  • Kano, T., & Maruoka, K. (2010). Primary Amine-Catalyzed Stereoselective Reactions.[3] Chemical Reviews. (Review establishing the superiority of primary amines for hindered substrates). [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Bis(4-methylphenyl)methanamine Disposal Procedures

Executive Summary & Chemical Identification Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a primary amine often utilized as a chiral intermediate or ligand backbone in organic synthesis. It is structurally distinct...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identification

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a primary amine often utilized as a chiral intermediate or ligand backbone in organic synthesis. It is structurally distinct from the secondary amine Bis(4-methylphenyl)amine (CAS: 620-93-9). Confusion between these two can lead to improper reactivity assessments.

This guide outlines the safe containment, segregation, and disposal of Bis(4-methylphenyl)methanamine. As a benzylic primary amine, it exhibits basicity and nucleophilicity, requiring strict segregation from acidic waste streams and strong oxidizers to prevent uncontrolled exothermic events or the formation of toxic byproducts.

Physiochemical Safety Profile
PropertyDataOperational Implication
CAS Number 55095-22-2Use for waste manifest verification.
Formula C₁₅H₁₇NHigh carbon content; suitable for incineration.
Molecular Weight 211.31 g/mol N/A
Physical State Solid (typically)Dust inhalation risk; requires N95/P100 masking.
Acidity (pKa) ~9-10 (Est. for amine)Strong Base. Incompatible with acids.
Hazard Class Irritant (Skin/Eye/Resp)Standard PPE (Nitrile gloves, Goggles) required.

Disposal Decision Matrix (Workflow)

The following logic flow dictates the handling of Bis(4-methylphenyl)methanamine based on its physical state in your inventory.

DisposalWorkflow Start Waste Identification: Bis(4-methylphenyl)methanamine StateCheck Physical State? Start->StateCheck Solid Pure Solid / Salt StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid PackSolid Double Bag (Poly) in Fiber/Poly Drum Solid->PackSolid LabelSolid Label: Toxic/Irritant Solid (Non-RCRA Listed) PackSolid->LabelSolid Segregation CRITICAL: Segregate from Acids & Oxidizers LabelSolid->Segregation SolventCheck Solvent Type? Liquid->SolventCheck Halo Halogenated (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated (MeOH, EtOAc, Toluene) SolventCheck->NonHalo StreamA Stream A: Halogenated Organic Waste Halo->StreamA StreamB Stream B: Non-Halogenated Organic Waste NonHalo->StreamB StreamA->Segregation StreamB->Segregation Handoff Transfer to EHS/Contractor for Incineration Segregation->Handoff

Figure 1: Decision matrix for segregating amine waste streams to ensure compatibility with incineration protocols.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf stock, contaminated weighing boats, or solid reaction residues.

  • PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. If dust is visible, use a fume hood or N95 respirator.

  • Containerization:

    • Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a heavy-duty polyethylene bag.

    • Scientific Rationale: Amines can react with atmospheric CO₂ to form carbamates; sealing prevents "crusting" or weight changes in waste inventory.

  • Labeling:

    • Primary Tag: "Hazardous Waste - Solid."

    • Constituents: "Bis(4-methylphenyl)methanamine 95%+."

    • Hazard Checkbox: [x] Toxic [x] Irritant.

  • Secondary Containment: Place the sealed container into the laboratory's dedicated "Solid Hazardous Waste" drum.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or cleaning solvents containing the amine.

WARNING: Do NOT mix amine solutions with acid waste streams (e.g., waste from acid workups). This will generate heat (exothermic neutralization) and may pressurize the container.

  • Solvent Identification: Determine if the carrier solvent is Halogenated (e.g., Dichloromethane) or Non-Halogenated (e.g., Ethanol, Toluene).

  • Segregation:

    • Scenario 1 (Non-Halogenated): Pour into the "Organic Solvents (Non-Halogenated)" carboy. This is the preferred stream as it is high-BTU and allows for efficient incineration.

    • Scenario 2 (Halogenated): Pour into the "Halogenated Waste" carboy.

  • Rinsing: Rinse the original vessel with a small amount of acetone or ethanol and add the rinsate to the same waste container.

  • pH Check (Optional but Recommended): If the solution was part of a reaction involving acids, verify the pH of the waste stream is not < 4 before capping, or use a vented cap to prevent pressure buildup.

Emergency Contingencies: Spill Management

In the event of a benchtop spill, immediate containment is necessary to prevent tracking the irritant powder/liquid.

  • Isolate: Alert nearby personnel and mark the area.

  • Neutralize (Liquids):

    • Absorb with an inert material (Vermiculite or Chem-Sorb pads).

    • Do not use paper towels for neat amine spills if possible, as this increases surface area for potential oxidation; however, for dilute solutions, paper towels are acceptable.

  • Clean (Solids):

    • Do not dry sweep (generates dust).

    • Cover with wet paper towels (water or ethanol) to dampen, then wipe up.

  • Disposal of Cleanup Materials: All contaminated sorbents must be treated as Solid Hazardous Waste (Protocol A).

Regulatory & Compliance Context

  • RCRA Status (USA): Bis(4-methylphenyl)methanamine is not specifically listed on the EPA P-list or U-list. However, it must be characterized by the generator. If dissolved in an ignitable solvent (Flash point < 60°C), it carries the D001 code. If the amine exhibits corrosivity (pH > 12.5 in aqueous solution), it carries D002 .

  • Destruction Method: The ultimate disposal method by the licensed contractor (TSDF) is incineration . The nitrogen content will generate NOx, which the facility's scrubbers must handle.

References

  • PubChem. (n.d.).[1] Bis(4-methylphenyl)methanamine | C15H17N | CID 2734069.[1] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • US EPA. (2023). Hazardous Waste Generators: Managing Your Waste. United States Environmental Protection Agency.[2][3][4] Retrieved October 26, 2023, from [Link]

Sources

Handling

Personal protective equipment for handling Bis(4-methylphenyl)methanamine

Executive Summary & Risk Profile Bis(4-methylphenyl)methanamine is a secondary aromatic amine intermediate.[1] While often handled casually in early-stage research, its structural homology to other diphenylmethanes (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Profile

Bis(4-methylphenyl)methanamine is a secondary aromatic amine intermediate.[1] While often handled casually in early-stage research, its structural homology to other diphenylmethanes (e.g., 4,4'-methylenedianiline) necessitates a rigorous safety posture.[1]

The primary risks are skin sensitization , respiratory irritation , and ocular damage . Unlike simple aliphatic amines, the lipophilic nature of the tolyl groups increases the potential for dermal absorption. This guide moves beyond generic "wear gloves" advice to provide a permeation-based PPE strategy.[1]

Hazard ClassRisk DescriptionCritical Control
Acute Toxicity Harmful if swallowed or inhaled.[1][2][3]Local Exhaust Ventilation (LEV).[1]
Skin/Eye Irritant Causes serious eye irritation (Cat 2A) and skin irritation (Cat 2).Chemical Splash Goggles (No safety glasses).[1]
Sensitizer High potential for allergic skin reaction upon repeated exposure.[2][3]Zero-skin-contact protocol (Double gloving).[1]
Personal Protective Equipment (PPE) Matrix

This matrix is designed based on the "Barrier-Breakthrough" principle.[1] Standard nitrile gloves may degrade rapidly if this amine is dissolved in specific organic solvents.

Body ZoneRecommended PPETechnical Rationale
Hand (Solid Handling) Double Nitrile Gloves (min 5 mil outer).[1]Prevents contact with fines/dust.[2][3][4] The outer glove is sacrificial; the inner glove remains clean.
Hand (Solution Handling) Silver Shield® (Laminate) liners under Nitrile.[1]Crucial: Nitrile has poor resistance to aromatic amines in solution. Laminate liners provide >4hr breakthrough time.[1]
Respiratory N95 or P100 Respirator (if outside hood).[1]Required only if weighing outside a containment enclosure (not recommended).[1]
Ocular Indirect Vent Splash Goggles .Amine dust is basic and caustic. Safety glasses allow dust migration to the eye surface.
Body Tyvek® Lab Coat (or chemically resistant apron).[1]Cotton absorbs amines, creating a secondary exposure source. Tyvek sheds dust.[1]
PPE Selection Logic (Decision Framework)

Use the following logic flow to determine the correct PPE configuration for your specific workflow.

PPE_Selection Start Start: Define Operation State_Check Material State? Start->State_Check Solid Solid / Powder State_Check->Solid Weighing Solution Dissolved in Solvent State_Check->Solution Reaction/Workup Protocol_A Protocol A: Double Nitrile (5mil) Standard Lab Coat Splash Goggles Solid->Protocol_A Solvent_Check Solvent Type? Solution->Solvent_Check Standard_Solvent Methanol/Ethanol/Water Solvent_Check->Standard_Solvent Polar/Protic Aggressive_Solvent DCM/THF/Toluene Solvent_Check->Aggressive_Solvent Halogenated/Aromatic Standard_Solvent->Protocol_A Protocol_B Protocol B: Silver Shield Liners + Nitrile Tyvek Sleeves/Apron Fume Hood Mandatory Aggressive_Solvent->Protocol_B

Figure 1: Decision tree for PPE selection based on physical state and solvent carrier. Note that aggressive solvents permeate nitrile, requiring laminate liners.[1]

Operational Protocols
A. Weighing & Transfer (Solid State)

Goal: Minimize static-induced dust dispersion.[1]

  • Engineering Control: Verify Fume Hood face velocity is 80–100 fpm.

  • Static Management: Use an ionizing bar or anti-static gun on the spatula and weigh boat. Aromatic amines are often fluffy, dielectric solids that "jump" due to static.

  • Technique:

    • Place the receiving vessel inside the hood.

    • Loosen the container lid.

    • Don PPE Protocol A (See Figure 1).[1]

    • Transfer using a disposable spatula (avoids cross-contamination during washing).[1]

    • Wipe the exterior of the stock bottle with a dry Kimwipe before returning to storage.

B. Solubilization & Reaction (Liquid State)

Goal: Prevent breakthrough exposure.

  • Solvent Choice: If using Dichloromethane (DCM) or Chloroform, Protocol B is mandatory . DCM carries the amine through nitrile gloves in <2 minutes.

  • Setup: Place a secondary containment tray (spill tray) under the reaction flask.

  • Waste Segregation: Do not mix amine waste with acidic waste streams (exothermic reaction risk). Label clearly as "Basic Organic Waste."

Emergency Response & Decontamination

In the event of exposure, immediate action minimizes sensitization risk.

Emergency_Response Exposure Exposure Event Type Contact Type? Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhalation Inhalation Type->Inhalation Action_Skin 1. Remove Contaminated Clothing 2. Wash with Soap/Water (15 min) 3. Do NOT use Alcohol Skin->Action_Skin Action_Eye 1. Flush at Eyewash (15 min) 2. Hold Eyelids Open 3. Seek Medical Attention Eye->Action_Eye Action_Inhal 1. Move to Fresh Air 2. Support Breathing 3. Call Emergency Services Inhalation->Action_Inhal Report File Incident Report (Check for Sensitization) Action_Skin->Report Action_Eye->Report Action_Inhal->Report

Figure 2: Immediate response workflow. Note: Alcohol enhances skin absorption of amines and must be avoided during cleanup.

Disposal & Environmental Compliance
  • Solid Waste: Contaminated gloves, paper towels, and weigh boats must be disposed of as Hazardous Solid Waste . Do not throw in regular trash.

  • Liquid Waste: Segregate into Non-Halogenated or Halogenated organic waste streams depending on the solvent. Ensure the pH is not acidic to prevent heat generation.

  • Container Cleaning: Triple rinse empty containers with a solvent (e.g., Acetone) before disposal. Collect the rinsate as hazardous waste.

References
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Protective Gloves.[5] United States Department of Labor. [Link][1][5]

  • PubChem. (2023).[1] Bis(4-methylphenyl)methanamine (Compound Summary). National Library of Medicine.[1] [Link][1]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Bis(4-methylphenyl)methanamine
Reactant of Route 2
Reactant of Route 2
Bis(4-methylphenyl)methanamine
© Copyright 2026 BenchChem. All Rights Reserved.